1-Theobromineacetic acid

• CAS: 5614-56-2

Core Science & Biosynthesis

Synthesis of 1-Theobromineacetic Acid from Theobromine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 1-theobromineacetic acid from theobromine, a critical process for the development of novel therapeutic agents. Theobromine, a naturally occurring xanthine alkaloid, serves as a versatile starting material for the synthesis of various derivatives with potential pharmacological activities. The introduction of an acetic acid moiety at the N1 position of the theobromine scaffold can significantly alter its physicochemical and biological properties, opening avenues for new drug discovery endeavors. This document provides a comprehensive overview of the synthetic methodology, including detailed experimental protocols, quantitative data, and visual representations of the process.

Synthetic Strategy and Reaction Mechanism

The synthesis of 1-theobromineacetic acid from theobromine is typically achieved through a nucleophilic substitution reaction. The process involves the alkylation of the theobromine molecule at the N1 position with a suitable haloacetic acid derivative, such as chloroacetic acid or its esters (e.g., ethyl chloroacetate).

The reaction proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism. In the presence of a base, the proton at the N1 position of the theobromine imidazole ring is abstracted, generating a nucleophilic theobrominate anion. This anion then attacks the electrophilic carbon atom of the haloacetic acid derivative, displacing the halide ion and forming the N-C bond.

If an ester of a haloacetic acid is used, a subsequent hydrolysis step is necessary to convert the ester group into the desired carboxylic acid functionality. This hydrolysis is typically carried out under basic or acidic conditions.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the synthesis of 1-theobromineacetic acid and its intermediate, based on established laboratory procedures.

Parameter	1-(Ethoxycarbonylmethyl)theobromine	1-Theobromineacetic Acid
Molecular Formula	C11H14N4O4	C9H10N4O4
Molecular Weight	266.26 g/mol	238.20 g/mol
Typical Yield	85-95%	90-98% (from ester)
Melting Point	185-187 °C	270-272 °C
Appearance	White crystalline solid	White crystalline powder

Detailed Experimental Protocols

This section provides detailed methodologies for the two-step synthesis of 1-theobromineacetic acid from theobromine.

Synthesis of 1-(Ethoxycarbonylmethyl)theobromine (Intermediate)

Materials:

• Theobromine (1.0 eq)

• Ethyl Chloroacetate (1.2 eq)

• Anhydrous Potassium Carbonate (K2CO3) (1.5 eq)

• Dimethylformamide (DMF)

Procedure:

• A mixture of theobromine, anhydrous potassium carbonate, and dimethylformamide is placed in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• The mixture is stirred at room temperature for 30 minutes.

• Ethyl chloroacetate is added dropwise to the suspension.

• The reaction mixture is heated to 80-90 °C and maintained at this temperature for 4-6 hours, with continuous stirring.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and filtered to remove the inorganic salts.

• The filtrate is concentrated under reduced pressure to remove the DMF.

• The resulting residue is triturated with water, and the solid product is collected by filtration.

• The crude product is washed with water and then a small amount of cold ethanol.

• The solid is dried in a vacuum oven to afford 1-(ethoxycarbonylmethyl)theobromine as a white crystalline solid.

Synthesis of 1-Theobromineacetic Acid (Final Product)

Materials:

• 1-(Ethoxycarbonylmethyl)theobromine (1.0 eq)

• Sodium Hydroxide (NaOH) solution (e.g., 2 M)

• Hydrochloric Acid (HCl) solution (e.g., 2 M)

Procedure:

• 1-(Ethoxycarbonylmethyl)theobromine is suspended in an aqueous solution of sodium hydroxide in a round-bottom flask.

• The mixture is heated to reflux and stirred for 1-2 hours. The solid should dissolve as the hydrolysis proceeds.

• The reaction is monitored by TLC until the starting material is consumed.

• After cooling the reaction mixture to room temperature, it is acidified by the dropwise addition of hydrochloric acid until the pH reaches approximately 2-3.

• A white precipitate of 1-theobromineacetic acid forms upon acidification.

• The mixture is cooled in an ice bath to ensure complete precipitation.

• The solid product is collected by vacuum filtration.

• The product is washed with cold water to remove any remaining salts.

• The purified 1-theobromineacetic acid is dried in a vacuum oven.

Visualizing the Process

The following diagrams illustrate the chemical reaction and the experimental workflow for the synthesis of 1-theobromineacetic acid.

Caption: Chemical reaction pathway for the synthesis of 1-theobromineacetic acid.

An In-depth Technical Guide to the Chemical Properties of 1-Theobromineacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Theobromineacetic acid, a derivative of the naturally occurring methylxanthine theobromine, is a compound of interest for its potential pharmacological activities. This technical guide provides a summary of its chemical properties, offering insights for researchers in drug discovery and development. Due to the limited availability of specific experimental data for 1-theobromineacetic acid, this document presents data for the parent compound, theobromine, as a primary reference point. Furthermore, it outlines detailed experimental protocols for the determination of key physicochemical properties, such as solubility and pKa, which are crucial for understanding the compound's behavior in biological systems. The guide also explores the potential biological targets and signaling pathways, drawing from the known pharmacology of theobromine as an adenosine receptor antagonist.

Introduction

Xanthine and its derivatives are a well-established class of compounds with diverse pharmacological applications. Theobromine, a prominent member of this family found in cocoa, is known for its effects as a mild stimulant and vasodilator. The addition of an acetic acid moiety to the theobromine scaffold at the 1-position creates 1-theobromineacetic acid, a molecule with potentially altered physicochemical and biological properties. Understanding these properties is fundamental for any drug development program. This guide aims to provide a foundational understanding of 1-theobromineacetic acid for the scientific community.

Chemical and Physical Properties

Table 1: General and Physical Properties of Theobromine

Property	Value	Source
IUPAC Name	3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione	[1]
Chemical Formula	C₇H₈N₄O₂	[1]
Molecular Weight	180.16 g/mol	[1][2]
Melting Point	357 °C (675 °F)	[2]
Boiling Point	Sublimes at 290-295 °C (554-563 °F)	[2]
Appearance	Odorless white crystalline powder	[1]

Table 2: Solubility and Partition Coefficient of Theobromine

Property	Value	Source
Water Solubility	330 mg/L at 25 °C	[2]
LogP (Octanol/Water)	-0.8	[1]

Experimental Protocols

The following are detailed methodologies for determining key chemical properties of weak organic acids like 1-theobromineacetic acid.

Determination of pKa by Potentiometric Titration

The acid dissociation constant (pKa) is a critical parameter that influences a compound's absorption, distribution, metabolism, and excretion (ADME) profile. Potentiometric titration is a highly accurate method for its determination.[3][4][5]

Principle: A solution of the weak acid is titrated with a strong base, and the pH of the solution is measured after each addition of the titrant. The pKa is the pH at which the acid is 50% ionized. This corresponds to the midpoint of the titration curve.

Methodology:

• Preparation of Solutions:

  • Prepare a standard solution of the weak acid (e.g., 1-theobromineacetic acid) of known concentration (e.g., 0.01 M) in a suitable solvent (e.g., water or a water/co-solvent mixture if solubility is low).

  • Prepare a standardized solution of a strong base (e.g., 0.1 M NaOH) free from carbonate.

  • Calibrate a pH meter using standard buffer solutions (pH 4.0, 7.0, and 10.0).[6]

• Titration:

  • Place a known volume of the weak acid solution into a beaker with a magnetic stirrer.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Add the strong base in small, precise increments (e.g., 0.1 mL) from a burette.

  • After each addition, stir the solution to ensure homogeneity and record the stable pH reading.

  • Continue the titration past the equivalence point.

• Data Analysis:

  • Plot a graph of pH (y-axis) versus the volume of base added (x-axis).

  • Determine the equivalence point, which is the point of inflection on the titration curve.

  • The pKa is the pH value at half the volume of the equivalence point.

Determination of Aqueous Solubility by the Shake-Flask Method

The shake-flask method is a standard technique for determining the equilibrium solubility of a compound in a specific solvent.

Principle: An excess amount of the solid compound is agitated in a solvent for a prolonged period to ensure that equilibrium is reached. The concentration of the dissolved compound in the saturated solution is then measured.

Methodology:

• Sample Preparation:

  • Add an excess amount of 1-theobromineacetic acid to a known volume of purified water in a sealed flask.

• Equilibration:

  • Agitate the flask at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to reach equilibrium. The use of a mechanical shaker or rotator is recommended.

• Sample Analysis:

  • After equilibration, allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant, ensuring no solid particles are included. This can be achieved by centrifugation or filtration through a non-adsorptive filter (e.g., PTFE).

  • Determine the concentration of the dissolved 1-theobromineacetic acid in the filtrate using a suitable analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Calculation:

  • The determined concentration represents the aqueous solubility of the compound at that specific temperature.

Potential Biological Activity and Signaling Pathways

While specific studies on the biological activity of 1-theobromineacetic acid are limited, the pharmacology of its parent compound, theobromine, provides a strong basis for hypothesizing its potential mechanisms of action. Theobromine is known to be an antagonist of adenosine receptors.[7][8]

Adenosine Receptor Antagonism

Adenosine is an endogenous nucleoside that modulates various physiological processes by activating four G-protein coupled receptor subtypes: A₁, A₂A, A₂B, and A₃. Theobromine acts as a non-selective antagonist at A₁ and A₂A receptors.[7][8]

• A₁ Receptor Antagonism: Blockade of A₁ receptors, which are coupled to inhibitory G-proteins (Gi), leads to an increase in the concentration of the second messenger cyclic AMP (cAMP). In the central nervous system, this can result in increased neuronal excitability.

• A₂A Receptor Antagonism: A₂A receptors are coupled to stimulatory G-proteins (Gs) and their activation increases cAMP levels. Theobromine's antagonism of A₂A receptors can modulate the release of various neurotransmitters, including dopamine and glutamate.

It is plausible that 1-theobromineacetic acid retains the ability to interact with adenosine receptors. The presence of the acetic acid group may alter its binding affinity, selectivity, and pharmacokinetic properties compared to theobromine.

Signaling Pathway Diagram

The following diagram illustrates the canonical signaling pathway of adenosine A₁ and A₂A receptors and the putative antagonistic effect of 1-theobromineacetic acid, extrapolated from the known actions of theobromine.

References

• 1. Theobromine | C7H8N4O2 | CID 5429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Theobromine (CAS 83-67-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Potentiometric Titration Method for the Determination of Solubility Limits and p Ka Values of Weak Organic Acids in Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. mdpi.com [mdpi.com]
• 8. Thebromine Targets Adenosine Receptors to Control Hippocampal Neuronal Function and Damage - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility and Stability of 1-Theobromineacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Theobromineacetic acid, a derivative of the naturally occurring xanthine alkaloid theobromine, is a compound of interest for pharmaceutical research due to its potential biological activities. A thorough understanding of its physicochemical properties, specifically solubility and stability, is paramount for the development of viable drug formulations. This technical guide provides a comprehensive overview of these characteristics. While specific experimental data for 1-theobromineacetic acid is limited in publicly available literature, this document extrapolates likely properties based on its parent compound, theobromine, and established principles of pharmaceutical chemistry. It details standard experimental protocols for determining these properties and outlines potential degradation pathways.

Solubility Profile of 1-Theobromineacetic Acid

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability. The introduction of a carboxylic acid group to the theobromine structure is expected to significantly influence its solubility profile, particularly in aqueous media.

Expected Solubility Characteristics

Theobromine itself is characterized by poor aqueous solubility.[1][2] The addition of the acetic acid moiety to form 1-theobromineacetic acid introduces a polar, ionizable group. This structural modification is anticipated to:

• Increase Aqueous Solubility: The carboxylic acid group can be deprotonated to form a carboxylate salt, which is significantly more water-soluble than the neutral molecule.

• Introduce pH-Dependent Solubility: Solubility in aqueous solutions will be highly dependent on pH. In acidic conditions (pH below its pKa), the compound will be in its less soluble, protonated form. As the pH increases above its pKa, the compound will deprotonate, leading to a substantial increase in solubility.

• Alter Solubility in Organic Solvents: While aqueous solubility is expected to increase, solubility in non-polar organic solvents may decrease compared to theobromine due to the increased overall polarity. However, it is likely to retain some solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[3]

Solubility Data of Theobromine (Parent Compound)

For reference, the table below summarizes the experimentally determined solubility of the parent compound, theobromine, in various solvents at 25°C. This data serves as a baseline for estimating the properties of 1-theobromineacetic acid.

Solvent	Molar Fraction (x T)	Concentration (mg/mL)
Dimethyl Sulfoxide (DMSO)	(8.20 ± 0.04)·10⁻⁴	2.09 ± 0.02
Dimethylformamide (DMF)	(3.05 ± 0.05)·10⁻⁴	0.72 ± 0.01
1,4-Dioxane	(1.65 ± 0.03)·10⁻⁴	0.49 ± 0.01
Water	(0.49 ± 0.01)·10⁻⁴	0.48 ± 0.01
Acetone + Water (1:1)	(0.89 ± 0.03)·10⁻⁴	0.35 ± 0.01
Methanol + Water (1:1)	(0.87 ± 0.02)·10⁻⁴	0.53 ± 0.01

Data sourced from a study on theobromine solubility enhancement.[4]

Stability Profile and Forced Degradation

Stability testing is a crucial component of drug development, ensuring that the API maintains its quality, efficacy, and safety over time. Forced degradation studies are performed to identify potential degradation products and establish the intrinsic stability of a molecule.[5] These studies involve subjecting the compound to conditions more severe than those used for accelerated stability testing.[5][6]

Predicted Degradation Pathways

Based on the chemical structure of 1-theobromineacetic acid, which contains a xanthine ring system with amide functionalities and a carboxylic acid side chain, the following degradation pathways are plausible under stress conditions:

• Hydrolysis: The amide bonds within the xanthine ring may be susceptible to hydrolysis under strongly acidic or basic conditions, leading to ring-opening.[7] The rate of hydrolysis is often pH-dependent.[8][9]

• Oxidation: The molecule may be susceptible to oxidation, particularly at the nitrogen and carbon atoms of the purine ring.

• Photodegradation: Exposure to UV or visible light can induce degradation, especially for compounds with conjugated systems like the xanthine core.[10]

• Thermal Degradation: At elevated temperatures, decarboxylation of the acetic acid side chain is a potential degradation pathway. Thermal decomposition of the core structure may also occur.[11][12]

Summary of Forced Degradation Conditions

The following table outlines the typical stress conditions recommended by ICH guidelines for forced degradation studies. An extent of degradation of 5-20% is generally considered optimal for method development purposes.[6][13]

Stress Condition	Typical Reagents and Conditions	Potential Degradation Products of 1-Theobromineacetic Acid
Acid Hydrolysis	0.1 M - 1 M HCl, Room Temperature to Reflux	Ring-opened products via amide bond cleavage.
Base Hydrolysis	0.1 M - 1 M NaOH, Room Temperature to Reflux	Ring-opened products via amide bond cleavage (often faster than acid hydrolysis).
Oxidation	3% - 30% H₂O₂, Room Temperature	N-oxides, hydroxylated derivatives.
Thermal (Dry Heat)	60°C - 105°C	Decarboxylation products, products of further decomposition.
Photostability	≥ 1.2 million lux hours (visible) and ≥ 200 watt hours/m² (near UV)	Photolytic cleavage products, radicals.

Experimental Protocols

Detailed and robust experimental protocols are essential for accurately determining the solubility and stability of 1-theobromineacetic acid.

Protocol for Thermodynamic Solubility Determination (Shake-Flask Method)

This method is considered the gold standard for determining the thermodynamic equilibrium solubility of a compound.

Objective: To determine the saturation concentration of 1-theobromineacetic acid in a specific solvent at a controlled temperature.

Materials:

• 1-Theobromineacetic acid (solid)

• Selected solvents (e.g., water, phosphate buffers of various pH, ethanol, DMSO)

• Scintillation vials or sealed flasks

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Analytical balance

• Validated analytical method for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

Procedure:

• Add an excess amount of solid 1-theobromineacetic acid to a vial containing a known volume of the selected solvent. The excess solid is crucial to ensure a saturated solution is achieved.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

• Shake the vials for a predetermined period (e.g., 24 to 72 hours) to allow the system to reach equilibrium. Periodically check to ensure excess solid remains.

• After equilibration, stop the shaker and allow the vials to stand undisturbed at the set temperature for a short period to allow for sedimentation of the excess solid.

• Carefully withdraw a sample from the supernatant using a syringe.

• Immediately filter the sample through a syringe filter into a clean vial to remove all undissolved solids.

• Dilute the filtrate with a suitable solvent to a concentration within the calibrated range of the analytical method.

• Quantify the concentration of 1-theobromineacetic acid in the diluted filtrate using a pre-validated HPLC-UV or UV-Vis method.

• Calculate the solubility based on the measured concentration and the dilution factor.

Protocol for Forced Degradation Studies

Objective: To identify the degradation pathways and products of 1-theobromineacetic acid under various stress conditions and to develop a stability-indicating analytical method.

Materials:

• 1-Theobromineacetic acid

• Hydrochloric acid (e.g., 0.1 M, 1 M)

• Sodium hydroxide (e.g., 0.1 M, 1 M)

• Hydrogen peroxide (e.g., 3%)

• High-purity water and other solvents (e.g., methanol, acetonitrile)

• pH meter

• Heating block or oven

• Photostability chamber

• Validated stability-indicating HPLC method (e.g., reverse-phase HPLC with a C18 column and PDA detector)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 1-theobromineacetic acid at a known concentration (e.g., 1 mg/mL) in a suitable solvent system.[5]

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and an acidic solution (e.g., 0.2 M HCl to achieve a final concentration of 0.1 M HCl).

  • Store a sample at room temperature and another at an elevated temperature (e.g., 60°C).

  • Withdraw aliquots at various time points (e.g., 2, 6, 24 hours).

  • Neutralize the aliquots with an equivalent amount of base before analysis.

• Base Hydrolysis:

  • Repeat the procedure for acid hydrolysis using a basic solution (e.g., 0.2 M NaOH).

  • Neutralize the withdrawn aliquots with an equivalent amount of acid before analysis.

• Oxidative Degradation:

  • Mix the stock solution with a hydrogen peroxide solution (e.g., 3-6%).

  • Store at room temperature and analyze at various time points.

• Thermal Degradation:

  • Expose the solid drug substance to dry heat (e.g., 105°C) for a specified duration.

  • Separately, expose a solution of the drug substance to heat (e.g., 60°C).

  • Analyze samples at various time points.

• Photodegradation:

  • Expose the solid drug substance and a solution of the drug to a calibrated light source within a photostability chamber, ensuring exposure of at least 1.2 million lux hours and 200 W h/m².[14]

  • Simultaneously, keep control samples protected from light (e.g., wrapped in aluminum foil) at the same temperature.

  • Analyze the exposed and control samples.

• Analysis:

  • Analyze all stressed samples, along with an unstressed control, using the stability-indicating HPLC method.

  • Evaluate the chromatograms for new peaks (degradation products), a decrease in the main peak area, and peak purity of the parent compound.

  • Calculate the percentage degradation and establish a mass balance.

Visualizations: Workflows and Mechanisms

Experimental and Logical Workflows

Caption: Workflow for Thermodynamic Solubility Determination.

Caption: Workflow for a Forced Degradation Study.

Potential Mechanism of Action

As a xanthine derivative, 1-theobromineacetic acid is likely to share a mechanism of action with parent compounds like theobromine and caffeine. This involves the non-selective antagonism of adenosine receptors and the inhibition of phosphodiesterase (PDE) enzymes.

Caption: General Signaling Pathways for Xanthine Derivatives.

Conclusion

While direct experimental data for 1-theobromineacetic acid remains to be published, a robust understanding of its likely solubility and stability profiles can be extrapolated from its chemical structure and the known properties of its parent compound, theobromine. The presence of the carboxylic acid group is the most significant structural feature, predicting a pH-dependent aqueous solubility that is likely greater than that of theobromine. The compound is expected to be susceptible to degradation via hydrolysis, oxidation, and photolysis. The detailed protocols provided in this guide offer a standardized approach for researchers to experimentally determine these critical physicochemical parameters, thereby facilitating its future development as a potential therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Experimental and Theoretical Study on Theobromine Solubility Enhancement in Binary Aqueous Solutions and Ternary Designed Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biopharminternational.com [biopharminternational.com]
• 7. web.viu.ca [web.viu.ca]
• 8. esisresearch.org [esisresearch.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. q1scientific.com [q1scientific.com]
• 11. Research the Thermal Decomposition Processes of Copolymers Based on Polypropyleneglycolfumaratephthalate with Acrylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. biomedres.us [biomedres.us]
• 14. ema.europa.eu [ema.europa.eu]

Characterization of 1-Theobromineacetic Acid: A Technical Guide to NMR and Mass Spectrometry Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) characterization of 1-theobromineacetic acid. Due to the limited availability of direct experimental data for this specific compound, this guide utilizes data from the parent compound, theobromine, and established principles of spectroscopic analysis to predict the spectral characteristics of 1-theobromineacetic acid. This document is intended to serve as a valuable resource for researchers and professionals involved in the synthesis, identification, and analysis of related compounds.

Predicted Spectroscopic Data

The following tables summarize the predicted quantitative NMR and MS data for 1-theobromineacetic acid. These predictions are based on the known spectral data of theobromine and the expected influence of the N-carboxymethyl substituent.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Table 1: Predicted ¹H NMR Chemical Shifts for 1-Theobromineacetic Acid

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-8	~8.0	Singlet
N₇-CH₃	~3.9	Singlet
N₃-CH₃	~3.4	Singlet
N₁-CH₂	~4.5	Singlet
COOH	~11.0	Singlet (broad)

Table 2: Predicted ¹³C NMR Chemical Shifts for 1-Theobromineacetic Acid

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C=O (C6)	~155
C=O (C2)	~151
C4	~148
C8	~141
C5	~107
N₁-CH₂	~50
N₇-CH₃	~33
N₃-CH₃	~28
COOH	~170

Mass Spectrometry (MS) Data

Table 3: Predicted Mass Spectrometry Data for 1-Theobromineacetic Acid

Analysis	Predicted Value
Molecular Formula	C₉H₁₀N₄O₄
Molecular Weight	238.20 g/mol
Predicted [M+H]⁺ (m/z)	239.07
Predicted Key Fragments (m/z)	181 (M-CH₂COOH)⁺, 180 (Theobromine)

Experimental Protocols

The following are detailed methodologies for the NMR and mass spectrometry analysis of 1-theobromineacetic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of 1-theobromineacetic acid.

Materials:

• 1-Theobromineacetic acid sample

• Deuterated dimethyl sulfoxide (DMSO-d₆)

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-theobromineacetic acid in 0.6 mL of DMSO-d₆ in a clean, dry vial.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Instrumentation:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of DMSO-d₆.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16 ppm.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds, spectral width of 200-250 ppm.

• Data Processing: Process the acquired Free Induction Decays (FIDs) with appropriate Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak of DMSO-d₆ (δ 2.50 for ¹H and δ 39.52 for ¹³C).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 1-theobromineacetic acid.

Materials:

• 1-Theobromineacetic acid sample

• Methanol (HPLC grade) or other suitable solvent

• Mass spectrometer (e.g., Electrospray Ionization - Time of Flight (ESI-TOF) or Quadrupole)

Procedure:

• Sample Preparation: Prepare a dilute solution of 1-theobromineacetic acid (approximately 10-100 µg/mL) in methanol.

• Instrumentation:

  • Set up the mass spectrometer in positive ion mode for the detection of [M+H]⁺.

  • Calibrate the instrument using a standard calibrant.

• Infusion/Injection: Introduce the sample solution into the ion source via direct infusion or through a liquid chromatography system.

• Data Acquisition:

  • Acquire the full scan mass spectrum over a relevant m/z range (e.g., 50-500).

  • If fragmentation data is desired, perform tandem mass spectrometry (MS/MS) by isolating the precursor ion ([M+H]⁺) and subjecting it to collision-induced dissociation (CID).

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and characteristic fragment ions.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the NMR and MS characterization of 1-theobromineacetic acid.

Chemical Structure and NMR Assignments

Caption: Chemical structure of 1-theobromineacetic acid with atom numbering for NMR assignments.

The In Vitro Biological Activity of 1-Theobromineacetic Acid: A Technical Overview Based on Related Xanthine Alkaloids

Introduction

1-Theobromineacetic acid, a derivative of the naturally occurring xanthine alkaloid theobromine, shares therapeutic properties with its parent compound and the related molecule, theophylline. A salt of 1-theobromineacetic acid is utilized as an antihypertensive agent.[1] Despite its recognized therapeutic applications, publicly available literature detailing the specific in vitro biological activities of 1-theobromineacetic acid is limited. This technical guide, therefore, aims to provide an in-depth overview of the potential in vitro biological activities of 1-theobromineacetic acid by examining the well-documented activities of its parent compound, theobromine, and other closely related xanthine alkaloids such as caffeine and theophylline. This analysis will encompass antiproliferative, anti-inflammatory, antioxidant, and enzyme inhibitory effects, providing a foundational understanding for researchers, scientists, and drug development professionals.

Antiproliferative and Cytotoxic Activity

While direct studies on 1-theobromineacetic acid are not available, numerous investigations have explored the antiproliferative and cytotoxic effects of its parent compound, theobromine, and other methylxanthines against various cancer cell lines. These studies suggest that xanthine derivatives possess potential as anticancer agents, often exhibiting concentration-dependent cytotoxic activity.

For instance, various semi-synthetic derivatives of theobromine have been designed and evaluated as inhibitors of key cancer-related targets such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR). These derivatives have shown potent cytotoxic effects against cancer cell lines like HepG2 (liver cancer) and MCF-7 (breast cancer), with some compounds exhibiting IC50 values in the sub-micromolar range. Furthermore, mechanistic studies have indicated that these compounds can induce apoptosis, a form of programmed cell death, in cancer cells.

Table 1: Summary of In Vitro Antiproliferative/Cytotoxic Activity of Theobromine Derivatives

Compound/Derivative	Cell Line	Activity	IC50 Value	Reference
Theobromine Derivative 15	MCF-7	Cytotoxic	0.42 µM	[2]
Theobromine Derivative 15	HepG2	Cytotoxic	0.22 µM	[2]
Theobromine Derivative XI	A549	Cytotoxic	21.99 µM	[3]
Theobromine Derivative XI	HCT-116	Cytotoxic	22.02 µM	[3]
Theobromine Derivative XI	W138 (Normal)	Cytotoxic	49.44 µM	[3]

Anti-inflammatory Activity

The anti-inflammatory properties of theobromine have been suggested in several studies, indicating its potential to modulate inflammatory pathways. Theobromine is thought to exert these effects through various mechanisms, including the inhibition of pro-inflammatory mediators and the modulation of key signaling pathways like NF-κB. While specific data for 1-theobromineacetic acid is not available, the known anti-inflammatory actions of theobromine provide a strong basis for its potential in this area. Some studies have indicated that theobromine can suppress the activation of NF-κB induced by inflammatory stimuli and consequently reduce the production of inflammatory cytokines.

Antioxidant Activity

Theobromine, along with caffeine and xanthine, has been shown to possess both antioxidant and pro-oxidant properties. As an antioxidant, it can quench hydroxyl radicals and protect against oxidative DNA damage. This activity is structurally related to uric acid, a known antioxidant in the human body. The antioxidant potential of these compounds suggests they may contribute to the chemopreventive properties of beverages like tea and coffee.

Table 2: Summary of In Vitro Antioxidant Activity of Theobromine and Related Compounds

Compound	Assay	Activity	Observations	Reference
Theobromine	Hydroxyl Radical Quenching	Antioxidant	Quenches hydroxyl radicals and reduces oxidative DNA breakage.	[4]
Caffeine	Hydroxyl Radical Quenching	Antioxidant	Quenches hydroxyl radicals and reduces oxidative DNA breakage.	[4]
Xanthine	Hydroxyl Radical Quenching	Antioxidant	Quenches hydroxyl radicals and reduces oxidative DNA breakage.	[4]
Theobromine	DNA Degradation in presence of Copper Ions	Pro-oxidant	Induces oxidative DNA breakage.	[4]

Enzyme Inhibition

A primary mechanism of action for xanthine alkaloids is the inhibition of phosphodiesterases (PDEs), enzymes that degrade cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). By inhibiting PDEs, these compounds increase intracellular levels of cAMP and cGMP, leading to various physiological effects. Theophylline, a close analog of theobromine, is a well-known non-selective PDE inhibitor. It is plausible that 1-theobromineacetic acid also exhibits inhibitory activity against these enzymes.

Additionally, derivatives of theobromine have been specifically designed to inhibit protein kinases, such as VEGFR-2 and EGFR, which are crucial in cancer progression. This demonstrates the potential of the theobromine scaffold for developing targeted enzyme inhibitors.

Table 3: Summary of In Vitro Enzyme Inhibition by Theobromine Derivatives

Compound/Derivative	Target Enzyme	Activity	IC50 Value	Reference
Theobromine Derivative 15	VEGFR-2	Inhibition	0.067 µM	[2]
Theobromine Derivative XI	EGFR	Inhibition	17.23 nM	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate the design of future studies on 1-theobromineacetic acid.

Antiproliferative/Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., MCF-7, HepG2, A549, HCT-116) and a normal cell line (e.g., W138) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density (e.g., 5 x 10^3 cells/well) and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., 1-theobromineacetic acid) and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Following incubation, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours to allow for the formation of formazan crystals by viable cells.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

In Vitro Antioxidant Activity (DPPH Radical Scavenging Assay)

• Preparation of Reagents: A stock solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol is prepared. The test compound is dissolved in a suitable solvent to prepare various concentrations.

• Reaction Mixture: A specific volume of the DPPH solution is mixed with different concentrations of the test compound.

• Incubation: The reaction mixture is incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 517 nm) using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. The EC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is then determined.

Mandatory Visualizations

Signaling Pathway for Potential Anti-inflammatory Action of Xanthines

References

• 1. dokumen.pub [dokumen.pub]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2009015286A2 - Technology for the preparation of microparticles - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Unveiling the Therapeutic Potential of 1-Theobromineacetic Acid: A Technical Guide for Researchers

Core Concepts: The Pharmacological Foundation of Theobromine and its Analogs

Theobromine, a naturally occurring methylxanthine alkaloid, serves as the structural backbone of 1-theobromineacetic acid. Its biological effects are primarily attributed to two key mechanisms of action:

• Adenosine Receptor Antagonism: Theobromine competitively blocks adenosine receptors, particularly A1 and A2A subtypes. This action can modulate various physiological processes, including neurotransmission and smooth muscle tone.

• Phosphodiesterase (PDE) Inhibition: As a non-selective PDE inhibitor, theobromine increases intracellular concentrations of cyclic adenosine monophosphate (cAMP), a vital second messenger involved in numerous signal transduction pathways.

Potential Therapeutic Arenas for 1-Theobromineacetic Acid Based on Theobromine and its Derivatives

Drawing from the existing body of research on theobromine and its synthetic analogs, several key therapeutic areas emerge as potentially relevant for 1-theobromineacetic acid.

Oncology: A Promising Frontier

A significant focus of research into theobromine derivatives has been in the field of oncology, with several promising molecular targets identified.

Key Molecular Targets in Cancer:

• Epidermal Growth Factor Receptor (EGFR): Synthetic derivatives of theobromine have been engineered to target both the wild-type and mutated forms of EGFR, a critical driver of tumor growth and proliferation.[1]

• Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Inhibition of VEGFR-2, a key mediator of angiogenesis (the formation of new blood vessels that supply tumors), represents a significant anti-cancer strategy explored with novel theobromine compounds.[2][3][4]

• Phosphodiesterase-4 (PDE4): Theobromine itself has demonstrated the ability to negatively regulate PDE4, an enzyme implicated in cancer cell proliferation.

• Akt/mTOR Signaling Pathway: Theobromine and its derivatives have been shown to modulate the Akt/mammalian target of rapamycin (mTOR) pathway, a central regulator of cell growth, survival, and metabolism.

• NF-κB Signaling Pathway: The inhibition of the pro-inflammatory and pro-survival NF-κB pathway is another mechanism through which theobromine may exert its anti-cancer effects.

• Akt/GSK3β/β-catenin Signaling Pathway: In the context of colon cancer, theobromine has been found to suppress this crucial signaling cascade.

Quantitative Efficacy of Theobromine Derivatives Against Cancer Targets:

Compound ID	Target	Cell Line	IC50 Value
Derivative XI[1]	EGFR	A549 (Lung Carcinoma)	21.99 µM
Derivative XI[1]	EGFR	HCT-116 (Colorectal Carcinoma)	22.02 µM
Derivative 15a[2][4]	VEGFR-2	HepG2 (Hepatocellular Carcinoma)	0.76 µM
Derivative 15a[2][4]	VEGFR-2	MCF-7 (Breast Adenocarcinoma)	1.08 µM
Derivative 7g[3]	VEGFR-2	-	0.072 µM
Derivative 7g[3]	VEGFR-2	MCF-7 (Breast Adenocarcinoma)	19.35 µM
Derivative 7g[3]	VEGFR-2	HepG2 (Hepatocellular Carcinoma)	27.89 µM
T-1-MTA[5]	EGFR	A549 (Lung Carcinoma)	22.49 µM
T-1-MTA[5]	EGFR	HCT-116 (Colorectal Carcinoma)	24.97 µM
T-1-PMPA[6]	EGFR	HepG2 (Hepatocellular Carcinoma)	3.51 µM
T-1-PMPA[6]	EGFR	MCF-7 (Breast Adenocarcinoma)	4.13 µM

Illustrative Signaling Pathways:

Caption: Hypothesized EGFR signaling pathway inhibition.

References

• 1. New Anticancer Theobromine Derivative Targeting EGFRWT and EGFRT790M: Design, Semi-Synthesis, In Silico, and In Vitro Anticancer Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of new theobromine-based derivatives as potent VEGFR-2 inhibitors: design, semi-synthesis, biological evaluation, and in silico studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Identification of new theobromine-based derivatives as potent VEGFR-2 inhibitors: design, semi-synthesis, biological evaluation, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer derivative of the natural alkaloid, theobromine, inhibiting EGFR protein: Computer-aided drug discovery approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New Theobromine Apoptotic Analogue with Anticancer Potential Targeting the EGFR Protein: Computational and In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]

The Elusive Mechanism of Action: An In-depth Technical Guide to 1-Theobromineacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Theobromineacetic acid, a derivative of the naturally occurring methylxanthine theobromine, presents a compelling yet under-investigated pharmacological profile. Despite the well-documented biological activities of its parent compound and various other N1-substituted theobromine analogs, a comprehensive understanding of the specific mechanism of action for 1-theobromineacetic acid remains elusive in publicly available scientific literature. This technical guide addresses this knowledge gap by first providing a thorough analysis of the established mechanisms of action of theobromine. Subsequently, it explores the pharmacological impact of substitutions at the N1 position of the theobromine scaffold, offering a scientifically grounded framework for postulating the potential activities of 1-theobromineacetic acid. This document serves as a foundational resource for researchers initiating studies on this and similar xanthine derivatives.

Introduction: The Parent Compound - Theobromine

Theobromine (3,7-dimethylxanthine) is a purine alkaloid most notably found in the cacao bean. Its physiological effects are primarily attributed to two core mechanisms: antagonism of adenosine receptors and inhibition of phosphodiesterase (PDE) enzymes.[1][2][3][4] These actions result in a range of effects including mild central nervous system stimulation, cardiovascular effects, and smooth muscle relaxation.[2][5]

Adenosine Receptor Antagonism

Theobromine acts as a non-selective antagonist at adenosine A1 and A2A receptors.[6][7][8] Adenosine is an endogenous nucleoside that plays a crucial role in regulating a wide array of physiological processes. By blocking these receptors, theobromine counteracts the effects of adenosine.

• A1 Receptor Antagonism: In the central nervous system, A1 receptor activation is generally inhibitory, reducing neuronal firing and the release of neurotransmitters. Theobromine's antagonism of A1 receptors can lead to increased neuronal activity.

• A2A Receptor Antagonism: A2A receptors are also widely distributed, and their activation is involved in processes such as inflammation, neurotransmitter release, and vasodilation. Blockade of these receptors by theobromine contributes to its overall pharmacological profile.

Phosphodiesterase (PDE) Inhibition

Theobromine is a non-selective inhibitor of phosphodiesterase enzymes, with a notable effect on PDE4.[1][9] PDEs are responsible for the degradation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), important second messengers in various signaling pathways. By inhibiting PDEs, theobromine increases intracellular levels of cAMP and cGMP, leading to downstream effects such as smooth muscle relaxation (bronchodilation) and increased cardiac muscle contraction.[1]

The Impact of N1-Substitution on Theobromine's Bioactivity

The substitution of various chemical moieties at the N1 position of the theobromine scaffold has been a strategy to develop novel therapeutic agents with diverse pharmacological activities. This approach highlights the potential for fine-tuning the biological effects of the parent molecule.

Table 1: Pharmacological Activities of N1-Substituted Theobromine Derivatives

Derivative Class	Example Substituent	Primary Pharmacological Activity	Reference(s)
Alkylaminoalkyl derivatives	Piperidine and pyrrolidine containing linkers	Acetylcholinesterase (AChE) Inhibition	[1]
Piperazinylalkyl derivatives	4-Substituted piperazin-1-yl alkyl groups	Antihistaminic Activity	[10]
Benzamide derivatives	Acetamido-N-(para-fluorophenyl)benzamide	VEGFR-2 Inhibition	[7]
(m-tolyl)acetamide derivative	(m-tolyl)acetamide	EGFR Protein Inhibition	[11]

Postulated Mechanism of Action for 1-Theobromineacetic Acid

Given the established mechanisms of theobromine and the influence of N1-substituents, it is plausible to hypothesize the potential mechanisms of action for 1-theobromineacetic acid (1-(carboxymethyl)theobromine).

The introduction of a carboxymethyl group at the N1 position introduces a negatively charged moiety at physiological pH. This structural change could influence the compound's interaction with biological targets in several ways:

• Altered Receptor Binding: The carboxylic acid group could form new hydrogen bonds or electrostatic interactions with amino acid residues in the binding pockets of adenosine receptors or phosphodiesterases, potentially altering the affinity and selectivity of the compound compared to theobromine.

• Modified Enzyme Inhibition: The acidic side chain might favor or hinder interactions with the active site of various enzymes, potentially leading to a different profile of enzyme inhibition.

• Novel Target Engagement: The unique chemical properties of the acetic acid substituent could enable 1-theobromineacetic acid to interact with entirely new biological targets not engaged by theobromine itself. For instance, various anticancer studies have been conducted on N1-substituted theobromine derivatives targeting protein kinases like VEGFR-2 and EGFR.[7][10][11][12]

It is crucial to emphasize that these are scientifically grounded hypotheses and require experimental validation.

Experimental Protocols for Elucidating the Mechanism of Action

To definitively determine the mechanism of action of 1-theobromineacetic acid, a series of in vitro and in vivo experiments are necessary.

Synthesis of 1-Theobromineacetic Acid

A common method for the synthesis of N1-substituted xanthine derivatives is through the alkylation of the parent xanthine. For 1-theobromineacetic acid, this would typically involve the reaction of theobromine with a haloacetic acid (e.g., chloroacetic acid or bromoacetic acid) in the presence of a base.

General Protocol for N1-Alkylation of Theobromine:

• Deprotonation: Theobromine is dissolved in a suitable solvent (e.g., dimethylformamide - DMF) and treated with a base (e.g., sodium hydride or potassium carbonate) to deprotonate the nitrogen at the N1 position, forming a nucleophilic anion.

• Nucleophilic Substitution: The haloacetic acid ester (e.g., ethyl chloroacetate) is added to the reaction mixture. The theobromine anion acts as a nucleophile, attacking the electrophilic carbon of the haloacetic acid ester in an SN2 reaction.

• Hydrolysis: The resulting ester is then hydrolyzed under acidic or basic conditions to yield 1-theobromineacetic acid.

• Purification: The final product is purified using standard techniques such as recrystallization or column chromatography.

In Vitro Assays

• Adenosine Receptor Binding Assays: Competitive binding assays using radiolabeled ligands for A1 and A2A adenosine receptors in cell membrane preparations can determine the binding affinity (Ki) of 1-theobromineacetic acid for these receptors.

• Phosphodiesterase Inhibition Assays: Commercially available PDE activity assay kits can be used to measure the IC50 values of 1-theobromineacetic acid against a panel of PDE isozymes (e.g., PDE1, PDE4, PDE5).

• Enzyme Inhibition Assays: Based on the activities of other N1-substituted derivatives, assays for enzymes such as acetylcholinesterase, and protein kinases like VEGFR-2 and EGFR should be considered.

• Cell-Based Signaling Assays: Measurement of intracellular cAMP and cGMP levels in response to treatment with 1-theobromineacetic acid in relevant cell lines can confirm its PDE inhibitory activity.

Visualizing Potential Signaling Pathways

The following diagrams illustrate the established signaling pathways of theobromine, which could be modulated by 1-theobromineacetic acid.

Figure 1. Theobromine's antagonism of adenosine receptors.

Figure 2. Theobromine's inhibition of phosphodiesterase.

Conclusion

While a definitive mechanism of action for 1-theobromineacetic acid cannot be provided at this time due to a lack of specific research, this technical guide has outlined the well-established activities of its parent compound, theobromine, and the significant impact of N1-substitutions on the pharmacological profile of theobromine derivatives. The provided experimental framework offers a clear path for future investigations to elucidate the precise molecular targets and signaling pathways of 1-theobromineacetic acid. The potential for this compound to exhibit novel activities based on its unique chemical structure makes it a compelling candidate for further pharmacological evaluation. Researchers are encouraged to build upon the foundational knowledge presented herein to unlock the therapeutic potential of this and other related xanthine derivatives.

References

• 1. What is the mechanism of Theobromin? [synapse.patsnap.com]
• 2. Theobromine - Wikipedia [en.wikipedia.org]
• 3. Theobromine | C7H8N4O2 | CID 5429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The relevance of theobromine for the beneficial effects of cocoa consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Thebromine Targets Adenosine Receptors to Control Hippocampal Neuronal Function and Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thebromine Targets Adenosine Receptors to Control Hippocampal Neuronal Function and Damage [mdpi.com]
• 8. Adenosine receptor - Wikipedia [en.wikipedia.org]
• 9. Theobromine alleviates diet-induced obesity in mice via phosphodiesterase-4 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New Theobromine Apoptotic Analogue with Anticancer Potential Targeting the EGFR Protein: Computational and In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anticancer derivative of the natural alkaloid, theobromine, inhibiting EGFR protein: Computer-aided drug discovery approach - PMC [pmc.ncbi.nlm.nih.gov]
• 12. New Anticancer Theobromine Derivative Targeting EGFRWT and EGFRT790M: Design, Semi-Synthesis, In Silico, and In Vitro Anticancer Studies - PMC [pmc.ncbi.nlm.nih.gov]

The Ascendance of Theobromine: A Technical Guide to its Synthesis and Biological Evaluation as a Privileged Scaffold in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Theobromine, a naturally occurring xanthine alkaloid most famously found in the cacao bean, is emerging as a significant scaffold in medicinal chemistry.[1][2][3] Its unique structure and inherent biological activities have spurred the development of a diverse array of derivatives with promising therapeutic potential.[2][4] This technical guide provides an in-depth overview of the synthesis of theobromine derivatives and a comprehensive evaluation of their biological activities, with a focus on anticancer, anti-inflammatory, and antimicrobial applications.

Synthesis of Theobromine Derivatives

The semi-synthesis of novel compounds from natural products like theobromine is a valuable strategy for discovering more potent and effective drugs.[1][4] A common approach to modifying the theobromine scaffold involves nucleophilic substitution at the N1 position.

General Synthesis of N1-Substituted Theobromine Derivatives

A prevalent synthetic route involves the initial formation of a potassium salt of theobromine, which enhances its nucleophilicity. This is typically achieved by treating theobromine with alcoholic potassium hydroxide.[1] The resulting potassium theobrominate can then be reacted with various electrophiles, such as halo-acetamides, to yield the desired N1-substituted derivatives.[1][4]

A representative synthetic scheme for preparing N-substituted theobromine derivatives is outlined below. This workflow is a composite of methodologies described in the literature for synthesizing various bioactive theobromine analogues.[1][4]

General Synthetic Workflow for Theobromine Derivatives.

Biological Evaluation of Theobromine Derivatives

Theobromine and its derivatives have demonstrated a wide spectrum of biological activities. The following sections detail their evaluation in key therapeutic areas.

Anticancer Activity

Theobromine itself has shown promise in oncology by inhibiting DNA synthesis in cancer cells and exhibiting anti-angiogenic properties through the inhibition of Vascular Endothelial Growth Factor (VEGF).[1][5][6] Synthetic derivatives have been designed to target specific oncogenic proteins, most notably Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2).[1][5][7]

Derivatives of theobromine have been designed as potent inhibitors of both wild-type and mutant forms of EGFR.[1] These compounds have shown significant cytotoxic effects against various cancer cell lines.

Table 1: EGFR Inhibition and Cytotoxicity of Theobromine Derivatives

Compound	Target	IC50 (nM) vs. EGFR	Cancer Cell Line	IC50 (µM) vs. Cancer Cells
Compound XI[1]	EGFR	17.23	A549 (Lung)	21.99
HCT-116 (Colon)	22.02
T-1-MTA[6]	EGFR	22.89	A549 (Lung)	22.49
HCT-116 (Colon)	24.97
T-1-PMPA[8]	EGFR (WT)	86	HepG2 (Liver)	3.51
EGFR (T790M)	561	MCF-7 (Breast)	4.13

VEGFR-2 is a key mediator of angiogenesis, a critical process in tumor growth and metastasis.[7] Several novel theobromine derivatives have been synthesized and identified as potent VEGFR-2 inhibitors.[5][7][9]

Table 2: VEGFR-2 Inhibition and Cytotoxicity of Theobromine Derivatives

Compound	IC50 (µM) vs. VEGFR-2	Cancer Cell Line	IC50 (µM) vs. Cancer Cells	Selectivity Index
Compound 7g[7]	0.072	MCF-7 (Breast)	19.35	2.6
HepG2 (Liver)	27.89	1.8
Compound 15a[5][9]	0.239	HepG2 (Liver)	0.76	98.97
MCF-7 (Breast)	1.08	69.64
T-1-AFPB[10]	0.069	HepG2 (Liver)	-	42.3
MCF-7 (Breast)	-	29.1

Many of these anticancer theobromine derivatives exert their effects by inducing apoptosis (programmed cell death) in cancer cells. For instance, compound 15a was shown to significantly increase the percentage of early and late-stage apoptotic cells in HepG2 cells and upregulate the levels of caspases-3 and -9.[5][9] Similarly, compound T-1-MTA and T-1-PMPA also demonstrated a significant increase in apoptosis in treated cancer cells.[6][8]

Anticancer Mechanism of Theobromine Derivatives.

Anti-inflammatory Activity

Theobromine and its derivatives possess significant anti-inflammatory properties.[11][12][13] They have been shown to modulate key inflammatory signaling pathways and reduce the production of pro-inflammatory mediators.

The mechanism of anti-inflammatory action often involves the inhibition of the NF-κB (nuclear factor-kappa B) and MAPK (mitogen-activated protein kinase) signaling pathways.[14][15] These pathways are crucial in regulating the expression of pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-6 (interleukin-6).[14] By suppressing these pathways, theobromine can reduce the inflammatory response.[12]

Anti-inflammatory Signaling Pathways Modulated by Theobromine.

Antimicrobial Activity

Theobromine has demonstrated notable antimicrobial activity, particularly against cariogenic bacteria.[16][17] Studies have shown its effectiveness against Streptococcus mutans and Actinomyces naeslundii, two bacterial species strongly associated with dental caries.[16][17] The antimicrobial effect of theobromine has been found to be comparable to that of sodium fluoride.[16] Furthermore, a non-fluoridated toothpaste containing theobromine showed greater zones of inhibition against S. mutans, Lactobacillus acidophilus, and Enterococcus faecalis compared to commercially available fluoridated children's toothpastes.[18][19]

Table 3: Antimicrobial Activity of Theobromine

Microorganism	Theobromine Effect	Comparator	Finding	Reference
Streptococcus mutans	Significant reduction in viable counts	Sodium Fluoride	Similar antimicrobial activity	[16][17]
Actinomyces naeslundii	Significant reduction in viable counts	Sodium Fluoride	Similar antimicrobial activity	[16][17]
S. mutans, L. acidophilus, E. faecalis	Greater zone of inhibition	Fluoridated Toothpaste	More effective antimicrobial activity	[18][19]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. Below are generalized protocols for key experiments cited in the evaluation of theobromine derivatives.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is used to assess the anti-proliferative effects of compounds on cancer cell lines.

• Cell Seeding: Cancer cells (e.g., HepG2, MCF-7) are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the theobromine derivatives for a specified period (e.g., 48-72 hours). A control group receives only the vehicle (e.g., DMSO).

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours. Live cells with active mitochondrial reductases convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The concentration of the compound that inhibits cell growth by 50% (IC50) is calculated from the dose-response curve.

In Vitro Kinase Inhibition Assay (EGFR/VEGFR-2)

This assay measures the ability of a compound to inhibit the activity of a specific protein kinase.

• Assay Setup: The assay is typically performed in a 96-well plate. Each well contains the recombinant kinase (EGFR or VEGFR-2), a specific substrate peptide, and ATP.

• Compound Addition: The theobromine derivatives are added to the wells at various concentrations. A positive control (e.g., a known inhibitor like erlotinib or sorafenib) and a negative control (no inhibitor) are included.

• Kinase Reaction: The reaction is initiated by the addition of ATP and incubated at a specific temperature (e.g., 30°C) for a set time. During this time, the kinase phosphorylates the substrate.

• Detection: The level of phosphorylation is quantified. This can be done using various methods, such as ELISA-based assays with phosphorylation-specific antibodies or luminescence-based assays that measure the amount of ATP remaining after the reaction.

• IC50 Determination: The IC50 value, the concentration of the compound required to inhibit 50% of the kinase activity, is determined by plotting the percentage of inhibition against the compound concentration.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.[16][17]

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., S. mutans) is prepared in a suitable broth.

• Serial Dilution: The theobromine compound is serially diluted in the broth in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension. A positive control (broth with bacteria, no compound) and a negative control (broth only) are included.

• Incubation: The plate is incubated under appropriate conditions (e.g., temperature, CO2 levels) for a specified time (e.g., 24-48 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that visibly inhibits the growth of the microorganism.

Conclusion

Theobromine has proven to be a versatile and promising scaffold for the development of novel therapeutic agents. Its derivatives have demonstrated significant potential in the fields of oncology, inflammation, and infectious diseases. The synthetic accessibility and the diverse biological activities of these compounds make them an exciting area for future research and drug development. Further in vivo studies and clinical trials are warranted to fully elucidate the therapeutic potential of theobromine derivatives.

References

• 1. New Anticancer Theobromine Derivative Targeting EGFRWT and EGFRT790M: Design, Semi-Synthesis, In Silico, and In Vitro Anticancer Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Theobromine - Wikipedia [en.wikipedia.org]
• 4. Identification of new theobromine-based derivatives as potent VEGFR-2 inhibitors: design, semi-synthesis, biological evaluation, and in silico studies ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04007K [pubs.rsc.org]
• 5. Identification of new theobromine-based derivatives as potent VEGFR-2 inhibitors: design, semi-synthesis, biological evaluation, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anticancer derivative of the natural alkaloid, theobromine, inhibiting EGFR protein: Computer-aided drug discovery approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. New Theobromine Apoptotic Analogue with Anticancer Potential Targeting the EGFR Protein: Computational and In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of new theobromine-based derivatives as potent VEGFR-2 inhibitors: design, semi-synthesis, biological evaluation, and in silico studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. A Theobromine Derivative with Anticancer Properties Targeting VEGFR‐2: Semisynthesis, in silico and in vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Theobromine as a multi-target therapeutic agent: Analgesic, anti-inflammatory, and anti-arthritic potential with network pharmacology insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Immunostimulatory Activities of Theobromine on Macrophages via the Activation of MAPK and NF-κB Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Immunostimulatory Activities of Theobromine on Macrophages via the Activation of MAPK and NF-κB Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The antimicrobial activity of theobromine against cariogenic microbes: an in vitro pilot study - White Rose Research Online [eprints.whiterose.ac.uk]
• 17. researchgate.net [researchgate.net]
• 18. Effect of theobromine in antimicrobial activity: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Effect of theobromine in antimicrobial activity: An in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]

Theobromine Reimagined: A Technical Guide to the Discovery of Novel Bioactive Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Theobromine, a naturally occurring methylxanthine alkaloid found in cocoa beans, has long been of interest for its pharmacological properties.[1] Beyond its well-known stimulant and diuretic effects, recent research has unveiled its potential as a scaffold for the development of novel therapeutic agents.[2][3] The inherent drug-like properties of the theobromine core, combined with the potential for chemical modification, have made it an attractive starting point for medicinal chemists. This technical guide provides an in-depth overview of recent advancements in the discovery of new theobromine-based compounds, with a focus on their synthesis, biological evaluation, and mechanisms of action in oncology and neurodegenerative diseases.

Synthetic Strategies for Theobromine Functionalization

The chemical structure of theobromine offers several sites for modification, allowing for the generation of diverse libraries of derivatives. A common strategy involves the N-methylation of theobromine to produce caffeine, a process that can be achieved via an SN2 reaction.[4][5][6] More complex modifications often begin with the conversion of theobromine to its potassium salt, which can then be reacted with various electrophiles.[2][7] For instance, reaction with chloroacetylated aromatic amines can introduce flexible linkers, which can be further elaborated to incorporate pharmacophoric features.[2] These synthetic approaches enable the systematic exploration of the structure-activity relationships (SAR) of novel theobromine-based compounds.

Theobromine Derivatives as Anticancer Agents

A significant focus of recent research has been the development of theobromine derivatives as potent and selective anticancer agents. These efforts have primarily targeted key signaling pathways involved in tumor growth, proliferation, and angiogenesis, such as the Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) and the Epidermal Growth Factor Receptor (EGFR) pathways.

VEGFR-2 Inhibitors

VEGFR-2 is a crucial receptor tyrosine kinase that plays a central role in angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen.[8] Inhibition of VEGFR-2 is a validated strategy in cancer therapy.[9] Novel theobromine-based compounds have been designed and synthesized to target the ATP-binding site of VEGFR-2.[2]

Table 1: In Vitro Activity of Theobromine-Based VEGFR-2 Inhibitors

Compound ID	Target	IC50 (µM)	Cancer Cell Line	IC50 (µM)	Reference
15a	VEGFR-2	0.239	HepG2	0.76	[2][10]
MCF-7	1.08	[2][10]

IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound 15a has emerged as a particularly promising lead, demonstrating potent inhibition of VEGFR-2 and significant cytotoxic effects against hepatocellular carcinoma (HepG2) and breast cancer (MCF-7) cell lines.[2][10] Mechanistic studies have shown that these compounds can induce apoptosis, or programmed cell death, in cancer cells and inhibit cell migration.[2]

EGFR Inhibitors

The EGFR signaling pathway is another critical target in cancer therapy, as its aberrant activation can lead to uncontrolled cell proliferation and survival.[11][12] Theobromine derivatives have been developed as inhibitors of both wild-type and mutant forms of EGFR.[13]

Table 2: In Vitro Activity of a Theobromine-Based EGFR Inhibitor

Compound ID	Target	IC50 (nM)	Cancer Cell Line	IC50 (µM)	Reference
XI	EGFR	17.23	A549	21.99	[13]
HCT-116	22.02	[13]

Compound XI exhibits potent inhibition of EGFR and cytotoxicity against lung cancer (A549) and colon cancer (HCT-116) cell lines.[13] Furthermore, this compound has been shown to arrest the cell cycle at the G2/M phase and induce apoptosis.[13]

Theobromine Derivatives in Neurodegenerative Diseases

The neuroprotective potential of methylxanthines is an active area of research.[3][14] The mechanisms of action are often attributed to the antagonism of adenosine receptors and the inhibition of phosphodiesterases (PDEs).[1][14]

Adenosine Receptor Antagonists

Adenosine receptors, particularly the A1 and A2A subtypes, play a significant role in neuronal function. Theobromine itself has been shown to act as an antagonist of these receptors, which may contribute to its neuroprotective effects.[15][16] The development of novel theobromine derivatives with improved affinity and selectivity for specific adenosine receptor subtypes is a promising strategy for the treatment of neurodegenerative disorders like Alzheimer's and Parkinson's disease.[17]

Phosphodiesterase Inhibitors

Phosphodiesterases are enzymes that regulate the levels of intracellular second messengers, such as cyclic AMP (cAMP).[18] Inhibition of PDEs can have various therapeutic effects, including neuroprotection.[19] Theobromine is a known PDE inhibitor, and this activity is being explored for the development of new treatments for neurodegenerative diseases.[18][20]

Experimental Protocols

The discovery and development of novel theobromine-based compounds rely on a suite of standardized in vitro assays to assess their biological activity.

General Experimental Workflow

The following diagram illustrates a typical workflow for the preclinical evaluation of new theobromine derivatives.

A typical preclinical drug discovery workflow.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the theobromine derivatives and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value.

In Vitro Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific protein kinase (e.g., VEGFR-2, EGFR).

• Reaction Setup: In a 96-well plate, combine the kinase, a specific peptide substrate, and the theobromine derivative at various concentrations.

• Initiation: Start the reaction by adding ATP.

• Incubation: Incubate the plate at 30°C for a specified time.

• Detection: Stop the reaction and measure the amount of phosphorylated substrate using a suitable detection method (e.g., luminescence, fluorescence, or ELISA-based).

• Data Analysis: Calculate the percentage of kinase inhibition relative to a control without the inhibitor and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and quantify apoptosis.

• Cell Treatment: Treat cells with the theobromine derivative for a specified time.

• Cell Harvesting: Harvest the cells and wash with cold PBS.

• Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and propidium iodide (PI).

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in different populations: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

Cell Migration Assay (Wound Healing Assay)

This assay is used to assess the effect of a compound on cell migration.

• Cell Seeding: Grow cells to a confluent monolayer in a 6-well plate.

• Wound Creation: Create a "scratch" or wound in the cell monolayer with a sterile pipette tip.

• Compound Treatment: Wash the cells to remove debris and add fresh media containing the theobromine derivative.

• Image Acquisition: Capture images of the wound at time 0 and at various time points thereafter (e.g., 24, 48 hours).

• Data Analysis: Measure the area of the wound at each time point and calculate the percentage of wound closure.

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways targeted by the novel theobromine derivatives.

VEGFR-2 Signaling Pathway

Inhibition of the VEGFR-2 signaling pathway.

EGFR Signaling and Apoptosis Induction

EGFR inhibition and apoptosis induction.

Conclusion

Theobromine has emerged as a versatile and promising scaffold in modern drug discovery. The development of novel theobromine-based compounds has yielded potent inhibitors of key cancer targets like VEGFR-2 and EGFR, as well as promising modulators of neuronal pathways relevant to neurodegenerative diseases. The continued exploration of the chemical space around the theobromine core, guided by robust biological evaluation and a deeper understanding of the underlying mechanisms of action, holds significant potential for the discovery of next-generation therapeutics. This guide provides a comprehensive overview of the current state of the art, offering valuable insights and methodologies for researchers dedicated to advancing this exciting field.

References

• 1. Experimental and Theoretical Study on Theobromine Solubility Enhancement in Binary Aqueous Solutions and Ternary Designed Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of new theobromine-based derivatives as potent VEGFR-2 inhibitors: design, semi-synthesis, biological evaluation, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methylxanthines and Neurodegenerative Diseases: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scielo.org.mx [scielo.org.mx]
• 7. New Theobromine Apoptotic Analogue with Anticancer Potential Targeting the EGFR Protein: Computational and In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. MMPP is a novel VEGFR2 inhibitor that suppresses angiogenesis via VEGFR2/AKT/ERK/NF-κB pathway [bmbreports.org]
• 10. Identification of new theobromine-based derivatives as potent VEGFR-2 inhibitors: design, semi-synthesis, biological evaluation, and in silico studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. ClinPGx [clinpgx.org]
• 12. mdpi.com [mdpi.com]
• 13. New Anticancer Theobromine Derivative Targeting EGFRWT and EGFRT790M: Design, Semi-Synthesis, In Silico, and In Vitro Anticancer Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Methylxanthines and Neurodegenerative Diseases: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Thebromine Targets Adenosine Receptors to Control Hippocampal Neuronal Function and Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Thebromine Targets Adenosine Receptors to Control Hippocampal Neuronal Function and Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. selleckchem.com [selleckchem.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Theobromineacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Theobromineacetic acid is a derivative of the naturally occurring methylxanthine, theobromine. Theobromine, the principal alkaloid in Theobroma cacao, is known for its vasodilatory, psychotropic, and analgesic properties. The addition of an acetic acid moiety to the N-1 position of the theobromine scaffold may modulate its pharmacokinetic profile and pharmacological activity, presenting a novel compound for investigation in drug discovery and development. These application notes provide a detailed experimental protocol for the synthesis of 1-theobromineacetic acid and suggest potential in vitro and in vivo studies to explore its therapeutic potential, drawing upon the known effects of its parent compound, theobromine.

Introduction

Theobromine (3,7-dimethylxanthine) has been the subject of research for its potential therapeutic applications, including its role as a vasodilator and its effects on the central nervous system. The alkylation of theobromine at the N-1 position has been explored to generate derivatives with altered pharmacological properties. This document outlines the synthesis of 1-theobromineacetic acid and proposes experimental protocols to evaluate its biological activity. The addition of the carboxylic acid group is hypothesized to alter the solubility and potentially the target-binding affinity of the molecule.

Synthesis of 1-Theobromineacetic Acid

The synthesis of 1-theobromineacetic acid can be achieved via a nucleophilic substitution reaction, specifically the N-alkylation of theobromine. This procedure is adapted from established methods for the N-alkylation of xanthine derivatives.

Reaction Scheme:

Figure 1: Reaction scheme for the synthesis of 1-Theobromineacetic acid.

Materials and Reagents:

Reagent/Material	Grade	Supplier
Theobromine	≥98%	Sigma-Aldrich
Sodium Hydroxide (NaOH)	Reagent Grade	Fisher Scientific
Chloroacetic Acid	≥99%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Sigma-Aldrich
Hydrochloric Acid (HCl)	37%	Fisher Scientific
Deionized Water
Ethyl Acetate	ACS Grade	Fisher Scientific
Anhydrous Magnesium Sulfate
Round-bottom flask
Magnetic stirrer and stir bar
Reflux condenser
Heating mantle
pH paper or pH meter
Separatory funnel
Rotary evaporator
Filtration apparatus

Experimental Protocol:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve theobromine (e.g., 1.80 g, 10 mmol) in 50 mL of N,N-dimethylformamide (DMF).

• Base Addition: To the stirring solution, add sodium hydroxide (e.g., 0.44 g, 11 mmol) and stir for 30 minutes at room temperature to form the sodium salt of theobromine.

• Alkylation: In a separate beaker, dissolve chloroacetic acid (e.g., 1.04 g, 11 mmol) in 10 mL of DMF. Add this solution dropwise to the theobromine solution.

• Reaction: Heat the reaction mixture to 80-90 °C and maintain this temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into 200 mL of ice-cold deionized water.

• Acidification: Acidify the aqueous solution to pH 2-3 with concentrated hydrochloric acid. A precipitate of 1-theobromineacetic acid should form.

• Isolation: Collect the precipitate by vacuum filtration and wash with cold deionized water.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 1-theobromineacetic acid.

• Drying and Characterization: Dry the purified product under vacuum. Characterize the compound using techniques such as NMR spectroscopy, mass spectrometry, and melting point determination.

Proposed Application Protocols

Based on the known pharmacological profile of theobromine, the following experimental protocols are proposed to investigate the potential therapeutic applications of 1-theobromineacetic acid.

In Vitro Assessment of Vasodilatory Effects

Objective: To determine if 1-theobromineacetic acid induces vasodilation in isolated arterial rings.

Experimental Workflow:

Figure 2: Workflow for assessing vasodilatory effects.

Protocol:

• Tissue Preparation: Isolate thoracic aortic rings from euthanized Sprague-Dawley rats.

• Mounting: Mount the aortic rings in organ baths containing Krebs-Henseleit solution, maintained at 37 °C and bubbled with 95% O2 / 5% CO2.

• Equilibration: Allow the rings to equilibrate for 60 minutes under a resting tension of 1.5 g.

• Pre-contraction: Contract the aortic rings with a submaximal concentration of phenylephrine (e.g., 1 µM).

• Drug Administration: Once a stable contraction is achieved, add 1-theobromineacetic acid in a cumulative manner (e.g., 10⁻⁹ to 10⁻⁴ M).

• Data Acquisition: Record the changes in isometric tension using a force-displacement transducer connected to a data acquisition system.

• Analysis: Express the relaxation as a percentage of the phenylephrine-induced contraction. Construct a concentration-response curve and calculate the EC₅₀ value.

Investigation of Anti-inflammatory Activity

Objective: To evaluate the potential anti-inflammatory effects of 1-theobromineacetic acid by measuring its impact on pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages.

Signaling Pathway Hypothesis:

Figure 3: Hypothesized inhibition of the NF-κB signaling pathway.

Protocol:

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cell Seeding: Seed the cells in a 24-well plate at a density of 5 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of 1-theobromineacetic acid (e.g., 1, 10, 100 µM) for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Cytokine Measurement: Collect the cell culture supernatant and measure the concentrations of TNF-α and IL-6 using commercially available ELISA kits.

• Data Analysis: Compare the cytokine levels in the treated groups to the LPS-only control group.

Assessment of Analgesic Effects in a Murine Model

Objective: To determine the analgesic properties of 1-theobromineacetic acid using the acetic acid-induced writhing test in mice.

Experimental Protocol:

• Animal Acclimatization: Acclimate male ICR mice to the laboratory environment for at least one week.

• Drug Administration: Administer 1-theobromineacetic acid (e.g., 10, 50, 100 mg/kg) or vehicle (e.g., saline) via intraperitoneal (i.p.) injection. A positive control, such as indomethacin (10 mg/kg), should also be used.

• Induction of Writhing: Thirty minutes after drug administration, inject 0.6% acetic acid solution (10 mL/kg, i.p.) to induce writhing.

• Observation: Immediately after the acetic acid injection, place the mice in individual observation chambers and count the number of writhes (abdominal constrictions and stretching of the hind limbs) for a period of 20 minutes.

• Data Analysis: Calculate the percentage of inhibition of writhing for each group compared to the vehicle control group.

Quantitative Data Summary

Experiment	Parameter	1-Theobromineacetic Acid	Theobromine (Reference)
Vasodilation	EC₅₀ (µM)	To be determined	Reported values vary
Anti-inflammatory	TNF-α Inhibition (IC₅₀, µM)	To be determined	To be determined
IL-6 Inhibition (IC₅₀, µM)	To be determined	To be determined
Analgesia	Writhing Inhibition (%) at 50 mg/kg	To be determined	Reported values vary

Conclusion

The provided protocols offer a framework for the synthesis and preliminary pharmacological evaluation of 1-theobromineacetic acid. The successful synthesis of this novel compound will enable researchers to investigate its potential as a therapeutic agent, particularly in the areas of cardiovascular disease, inflammation, and pain management. Further studies will be required to elucidate its mechanism of action and to assess its safety and efficacy in more detail.

Application Note: HPLC Analysis of 1-Theobromineacetic Acid

Abstract

This application note presents a detailed protocol for the quantitative analysis of 1-Theobromineacetic acid using High-Performance Liquid Chromatography (HPLC) with UV detection. The developed method is suitable for the determination of 1-Theobromineacetic acid in various sample matrices, offering a reliable and robust analytical solution for researchers, scientists, and professionals in drug development. The method utilizes a reversed-phase C18 column with an isocratic mobile phase, providing excellent separation and quantification.

Introduction

1-Theobromineacetic acid is a derivative of theobromine, a naturally occurring alkaloid found in cocoa beans. As a molecule of interest in pharmaceutical and metabolic research, a validated and efficient analytical method for its quantification is crucial. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of individual components in a mixture. This document provides a comprehensive guide for the HPLC analysis of 1-Theobromineacetic acid.

Experimental

Instrumentation and Consumables

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC grade acetonitrile, methanol, and water.

• Formic acid (analytical grade).

• Syringe filters (0.45 µm).

• Standard laboratory glassware and equipment.

Chromatographic Conditions

A summary of the optimized chromatographic conditions is presented in the table below.

Parameter	Condition
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile : 0.1% Formic Acid in Water (20:80, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 273 nm
Run Time	10 minutes

Table 1: Optimized HPLC Conditions for 1-Theobromineacetic Acid Analysis.

Method Validation (Hypothetical Data)

The method was validated for linearity, precision, accuracy, and sensitivity. The following table summarizes the hypothetical validation parameters.

Validation Parameter	Result
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery)	98 - 102%

Table 2: Summary of Hypothetical Method Validation Data.

Experimental Protocol

Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Theobromineacetic acid reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

The sample preparation method should be adapted based on the sample matrix. A general procedure for a solid sample is outlined below.

• Extraction: Accurately weigh a known amount of the homogenized sample and extract it with a suitable solvent (e.g., methanol or a mixture of methanol and water). Sonication or vortexing can be used to enhance extraction efficiency.

• Centrifugation: Centrifuge the extract to pellet any solid particles.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Dilution: If necessary, dilute the filtered sample with the mobile phase to bring the concentration of 1-Theobromineacetic acid within the linear range of the method.

HPLC Analysis

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject 10 µL of the prepared standard and sample solutions.

• Monitor the chromatogram at 273 nm.

• Identify the peak corresponding to 1-Theobromineacetic acid by comparing the retention time with that of the standard.

• Quantify the amount of 1-Theobromineacetic acid in the sample by constructing a calibration curve from the peak areas of the standard solutions.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the HPLC analysis of 1-Theobromineacetic acid.

A flowchart of the HPLC analysis workflow.

Logical Relationship of Chromatographic Parameters

The interplay of different chromatographic parameters is crucial for achieving optimal separation.

Relationship between key chromatographic parameters.

Conclusion

The HPLC method described in this application note provides a straightforward and reliable approach for the quantitative analysis of 1-Theobromineacetic acid. The use of a standard C18 column and a simple isocratic mobile phase makes this method easily transferable to most analytical laboratories. The hypothetical validation data demonstrates the method's suitability for routine analysis in research and quality control settings.

"analytical method validation for 1-Theobromineacetic acid"

An Application Note and Protocol for the Development and Validation of a Stability-Indicating HPLC Method for 1-Theobromineacetic Acid.

Introduction

1-Theobromineacetic acid is a derivative of theobromine, a xanthine alkaloid found in cocoa beans. As with any active pharmaceutical ingredient (API) or key intermediate in drug development, a robust, reliable, and validated analytical method is essential for quantitative analysis, stability studies, and quality control. This document provides a detailed protocol for the development and validation of a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for 1-Theobromineacetic acid, in accordance with the International Conference on Harmonisation (ICH) Q2(R1) guidelines.

The described method is designed to be specific, linear, accurate, precise, and robust, ensuring its suitability for routine analysis in a pharmaceutical research or quality control setting. A key component of this validation is the performance of forced degradation studies, which demonstrate that the method can accurately quantify 1-Theobromineacetic acid in the presence of its potential degradation products.[1]

Proposed Analytical Method: RP-HPLC with UV Detection

A reversed-phase HPLC method with UV detection was developed for the quantification of 1-Theobromineacetic acid.

Chromatographic Conditions

Parameter	Condition
Instrument	HPLC system with UV/Vis or Photodiode Array (PDA) Detector
Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile and 0.1% Phosphoric Acid in Water (30:70 v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	274 nm
Run Time	10 minutes

Method Validation Protocol and Results

The developed analytical method was validated for specificity, linearity, accuracy, precision, robustness, and sensitivity (LOD/LOQ).

Specificity and Forced Degradation Studies

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo ingredients.[2] To demonstrate this, a forced degradation study was conducted to generate potential degradation products.[3][4]

Experimental Protocol for Forced Degradation: A stock solution of 1-Theobromineacetic acid (1 mg/mL) was subjected to the following stress conditions:[1][5]

• Acid Hydrolysis: 1 mL of stock solution + 1 mL of 0.1 M HCl, heated at 60°C for 4 hours.

• Base Hydrolysis: 1 mL of stock solution + 1 mL of 0.1 M NaOH, heated at 60°C for 2 hours.

• Oxidative Degradation: 1 mL of stock solution + 1 mL of 3% H₂O₂, stored at room temperature for 24 hours.

• Thermal Degradation: Drug substance stored in a hot air oven at 80°C for 48 hours.

• Photolytic Degradation: Drug substance exposed to UV light (254 nm) for 24 hours.

After exposure, the solutions were neutralized (if necessary), diluted to a target concentration of 100 µg/mL, and analyzed by HPLC. Peak purity analysis was performed using a PDA detector to ensure the 1-Theobromineacetic acid peak was free from co-eluting degradants.

Forced degradation experimental workflow.

Results of Forced Degradation:

Stress Condition	% Degradation	Observations
Acid Hydrolysis	12.5%	Major degradation peak observed at RRT 0.85.
Base Hydrolysis	28.2%	Major degradation peak observed at RRT 0.72.
Oxidative	18.9%	Two minor degradation peaks observed.
Thermal	5.1%	Minor degradation observed.
Photolytic	3.8%	Negligible degradation.

In all cases, the degradation products were well-resolved from the main 1-Theobromineacetic acid peak. Peak purity analysis confirmed the spectral homogeneity of the analyte peak, demonstrating the method's specificity and stability-indicating nature.

Linearity

The linearity of the method was evaluated by analyzing a series of six concentrations of 1-Theobromineacetic acid ranging from 20 to 120 µg/mL.

Experimental Protocol: A primary stock solution (1 mg/mL) was prepared. From this, six calibration standards were prepared by serial dilution. Each standard was injected in triplicate. A calibration curve was constructed by plotting the mean peak area against the concentration.

Linearity Results:

Parameter	Result	Acceptance Criteria
Range	20 - 120 µg/mL	-
Regression Equation	y = 45872x + 1253	-
Correlation Coefficient (r²)	0.9995	r² ≥ 0.999
Y-intercept	1253	Minimal, not significantly different from zero

The high correlation coefficient indicates excellent linearity over the tested range.

Accuracy (Recovery)

Accuracy was determined by a recovery study, spiking a known quantity of 1-Theobromineacetic acid into a placebo mixture at three concentration levels (80%, 100%, and 120% of the target concentration of 100 µg/mL).

Experimental Protocol: Samples were prepared in triplicate at each concentration level. The amount of drug recovered was calculated against a standard of the same concentration.

Accuracy Results:

Concentration Level	Spiked Conc. (µg/mL)	Recovered Conc. (µg/mL, mean)	% Recovery (mean)	% RSD
80%	80	79.5	99.4%	0.45%
100%	100	100.7	100.7%	0.31%
120%	120	119.2	99.3%	0.52%
Acceptance Criteria	98.0% - 102.0%	≤ 2.0%

The results demonstrate a high degree of accuracy for the analytical method.

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

Experimental Protocol:

• Repeatability: Six replicate samples of 1-Theobromineacetic acid at 100% of the target concentration (100 µg/mL) were analyzed on the same day by the same analyst.

• Intermediate Precision: The analysis was repeated on a different day by a different analyst using a different HPLC system.

Precision Results:

Parameter	% RSD (Day 1, Analyst 1)	% RSD (Day 2, Analyst 2)	Acceptance Criteria
Repeatability	0.58%	-	% RSD ≤ 2.0%
Intermediate Precision	-	0.75%	% RSD ≤ 2.0%

The low relative standard deviation values confirm that the method is precise.

Robustness

The robustness of the method was assessed by introducing small, deliberate variations to the chromatographic conditions.

Experimental Protocol: The effect of variations in flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase composition (±2% organic) was evaluated. A standard solution (100 µg/mL) was analyzed under each modified condition.

Robustness Results:

Parameter Varied	Variation	% RSD of Results
Flow Rate	0.9 mL/min	0.85%
1.1 mL/min	0.91%
Temperature	28°C	0.62%
32°C	0.59%
Mobile Phase	Acetonitrile (28%)	1.12%
Acetonitrile (32%)	1.05%
Acceptance Criteria	% RSD ≤ 2.0%

The method remained unaffected by minor changes in the experimental parameters, demonstrating its robustness.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

LOD and LOQ Results:

Parameter	Result
Limit of Detection (LOD)	0.25 µg/mL
Limit of Quantitation (LOQ)	0.75 µg/mL

The results indicate the method is sufficiently sensitive for the detection and quantification of low levels of 1-Theobromineacetic acid.

Overall Validation Workflow

The sequence of validation activities follows a logical progression from method development to ensuring the method is fit for its intended purpose.

Analytical method validation workflow.

Conclusion

The developed RP-HPLC method for the quantification of 1-Theobromineacetic acid has been successfully validated according to ICH guidelines. The method proved to be specific, linear, accurate, precise, robust, and sensitive. Forced degradation studies confirmed the stability-indicating nature of the method, showing its capability to separate the analyte from its degradation products. This validated method is suitable for routine quality control analysis and stability studies of 1-Theobromineacetic acid in bulk drug and pharmaceutical formulations.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Method Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Dronedarone Hydrochloride in Pharmaceutical Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biopharminternational.com [biopharminternational.com]
• 4. biomedres.us [biomedres.us]
• 5. ajpsonline.com [ajpsonline.com]

Application Notes and Protocols for the In Vitro Evaluation of 1-Theobromineacetic Acid and Related Xanthine Derivatives in Cell Culture Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction to 1-Theobromineacetic Acid

1-Theobromineacetic acid, also known as 2,3,6,7-tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purine-1-acetic acid, is a derivative of theobromine, a naturally occurring xanthine alkaloid found in cocoa beans. While specific in vitro studies on 1-theobromineacetic acid are limited, the broader class of xanthine derivatives has demonstrated a wide range of biological activities, including anti-inflammatory and anti-cancer effects.[2][3][4] The N1 substitution on the xanthine scaffold is known to contribute to adenosine receptor antagonism.[2]

Preparation of Stock Solutions

Due to the lack of specific solubility data for 1-theobromineacetic acid, preliminary solubility tests are recommended. A common solvent for preparing stock solutions of xanthine derivatives for cell culture is dimethyl sulfoxide (DMSO).

Protocol for Stock Solution Preparation:

• Solubility Test: Begin by dissolving a small, known amount of 1-theobromineacetic acid in DMSO to determine its solubility. Aim for a high-concentration stock solution (e.g., 10-100 mM) to minimize the final DMSO concentration in the cell culture medium.

• Preparation: Once the solubility is determined, weigh out the desired amount of 1-theobromineacetic acid in a sterile microcentrifuge tube. Add the calculated volume of sterile DMSO to achieve the target concentration.

• Dissolution: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming may be necessary but should be done with caution to avoid degradation.

• Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a sterile, light-protected tube.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Note: The final concentration of DMSO in the cell culture medium should typically be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.

In Vitro Anti-Cancer Assays

Theobromine and its derivatives have shown promise as anti-cancer agents by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.[5][6][7] The following are standard protocols that can be adapted for 1-theobromineacetic acid.

Cytotoxicity Assessment using WST-1 Assay

The WST-1 assay is a colorimetric assay to quantify cell proliferation, viability, and cytotoxicity.

Experimental Protocol:

• Cell Seeding: Seed cancer cells (e.g., A549, MCF-7, HepG2) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of 1-theobromineacetic acid in a complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound. Include a vehicle control (medium with the same concentration of DMSO as the highest dose of the compound) and a positive control (e.g., cisplatin or doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂.

• WST-1 Reagent Addition: Add 10 µL of WST-1 reagent to each well and incubate for 1-4 hours.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Workflow for Cytotoxicity Assay:

References

• 1. taylorfrancis.com [taylorfrancis.com]
• 2. Xanthine scaffold: scope and potential in drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. New Anticancer Theobromine Derivative Targeting EGFRWT and EGFRT790M: Design, Semi-Synthesis, In Silico, and In Vitro Anticancer Studies [mdpi.com]
• 7. Identification of new theobromine-based derivatives as potent VEGFR-2 inhibitors: design, semi-synthesis, biological evaluation, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing 1-Theobromineacetic Acid Cytotoxicity

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Theobromineacetic acid is a derivative of theobromine, a naturally occurring methylxanthine alkaloid found in the cacao plant. While the parent compound, theobromine, and various other derivatives have been investigated for their potential therapeutic applications, including anticancer effects, specific data on the cytotoxicity of 1-theobromineacetic acid is limited in publicly available literature.[1][2] Theobromine itself has been shown to have a time- and dose-dependent inhibitory effect on the viability of A549 non-small cell lung cancer cells.[3] This document provides a comprehensive set of protocols to evaluate the cytotoxic effects of 1-theobromineacetic acid on various cell lines.

The described methodologies include a colorimetric assay for assessing metabolic activity (MTT assay), an enzyme-release assay for determining membrane integrity (LDH assay), and a flow cytometry-based analysis for detecting apoptosis (Annexin V/PI staining). The successful execution of these assays will enable the determination of key parameters such as the half-maximal inhibitory concentration (IC50) and provide insights into the compound's potential mechanism of action. Given the lack of specific data for 1-theobromineacetic acid, the provided quantitative data and signaling pathway information are based on studies of theobromine and its other derivatives.

Data Presentation: Cytotoxicity of Theobromine and its Derivatives

The following table summarizes the half-maximal inhibitory concentration (IC50) values of theobromine and various theobromine derivatives against different cancer cell lines, as reported in the literature. This data provides a valuable reference for the potential cytotoxic potency of 1-theobromineacetic acid.

Compound	Cell Line	IC50 (µM)	Reference
Theobromine	A549 (Lung Cancer)	16.02 (24h), 10.76 (48h)	[3]
Theobromine Derivative (Compound XI)	A549 (Lung Cancer)	21.99	[4]
Theobromine Derivative (Compound XI)	HCT-116 (Colon Cancer)	22.02	[4]
Theobromine Derivative (T-1-PMPA)	HepG2 (Liver Cancer)	3.51	[5]
Theobromine Derivative (T-1-PMPA)	MCF7 (Breast Cancer)	4.13	[5]

Experimental Protocols

Herein, we provide detailed protocols for three standard in vitro cytotoxicity assays.

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the reduction of yellow MTT by mitochondrial succinate dehydrogenase to an insoluble purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

• Materials:

  • 1-Theobromineacetic acid

  • Selected cancer cell line(s) (e.g., A549, MCF-7, HepG2)

  • Complete growth medium (specific to the cell line)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA solution

  • Phosphate-Buffered Saline (PBS), sterile

  • MTT solution (5 mg/mL in sterile PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Microplate reader

• Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

  • Compound Treatment: Prepare serial dilutions of 1-theobromineacetic acid in complete growth medium. The final concentration of the solvent (e.g., DMSO) should not exceed 0.5% to avoid solvent-induced toxicity. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compound. Include a vehicle control (medium with solvent) and a blank control (medium only).

  • Incubation: Incubate the plate for 24, 48, or 72 hours.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

2. LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay quantifies the activity of LDH, a cytosolic enzyme that is released into the culture medium upon cell membrane damage.

• Materials:

  • Commercially available LDH cytotoxicity assay kit

  • 1-Theobromineacetic acid

  • Selected cell line(s)

  • Complete growth medium

  • 96-well plates

  • Microplate reader

• Protocol:

  • Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells), maximum LDH release (cells treated with a lysis buffer provided in the kit), and a no-cell control (medium only).

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • Sample Collection: After incubation, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

  • Assay Reaction: Carefully transfer a specific volume of the supernatant from each well to a new 96-well plate. Add the LDH assay reaction mixture according to the manufacturer's instructions.

  • Incubation and Measurement: Incubate the plate at room temperature for the time specified in the kit's protocol (usually 10-30 minutes), protected from light. Measure the absorbance at the recommended wavelength (typically around 490 nm).

  • Data Analysis: Calculate the percentage of cytotoxicity using the formula provided in the kit's manual, which typically involves subtracting the spontaneous release from the experimental values and normalizing to the maximum release.

3. Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Early apoptotic cells expose phosphatidylserine (PS) on the outer leaflet of the plasma membrane, which is detected by Annexin V. Propidium Iodide (PI) is a fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

• Materials:

  • Annexin V-FITC Apoptosis Detection Kit

  • 1-Theobromineacetic acid

  • Selected cell line(s)

  • 6-well plates

  • Flow cytometer

• Protocol:

  • Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with different concentrations of 1-theobromineacetic acid for the desired time.

  • Cell Harvesting: After treatment, collect both the floating and adherent cells. Adherent cells can be detached using a gentle cell scraper or trypsin.

  • Cell Washing: Wash the cells with cold PBS.

  • Staining: Resuspend the cells in the binding buffer provided in the kit. Add Annexin V-FITC and PI according to the manufacturer's protocol and incubate in the dark at room temperature for 15 minutes.

  • Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-negative. Early apoptotic cells are Annexin V-positive and PI-negative. Late apoptotic and necrotic cells are both Annexin V- and PI-positive.

Mandatory Visualizations

References

• 1. Exploring the Therapeutic Potential of Theobroma cacao L.: Insights from In Vitro, In Vivo, and Nanoparticle Studies on Anti-Inflammatory and Anticancer Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. New Anticancer Theobromine Derivative Targeting EGFRWT and EGFRT790M: Design, Semi-Synthesis, In Silico, and In Vitro Anticancer Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New Theobromine Apoptotic Analogue with Anticancer Potential Targeting the EGFR Protein: Computational and In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Quantitative Determination of 1-Theobromineacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Theobromineacetic acid is a metabolite of theobromine, a methylxanthine alkaloid naturally present in cocoa products. Accurate quantification of 1-theobromineacetic acid is crucial for pharmacokinetic studies, metabolism research, and in the development of therapeutic agents. These application notes provide a comprehensive guide to developing a robust quantitative assay for 1-theobromineacetic acid in biological matrices, primarily focusing on High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which are the methods of choice for analyzing related compounds like theobromine and other methylxanthines.

Analytical Methodologies

The primary recommended techniques for the quantification of 1-theobromineacetic acid are HPLC with UV detection and LC-MS/MS. LC-MS/MS offers superior sensitivity and selectivity, making it ideal for complex biological samples.

1. High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is a cost-effective and reliable technique for quantifying 1-theobromineacetic acid, especially at higher concentrations. The protocol is adapted from established methods for theobromine analysis.[1][2][3]

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For low-level detection and high-throughput analysis, LC-MS/MS is the preferred method. It provides excellent specificity by utilizing the mass-to-charge ratio of the analyte and its fragments. The use of a stable isotope-labeled internal standard is highly recommended for accurate quantification in complex matrices.[4][5]

Experimental Protocols

This protocol outlines a reversed-phase HPLC method for the quantification of 1-theobromineacetic acid.

1. Sample Preparation (from Plasma/Urine)

• Protein Precipitation: To 100 µL of plasma or urine, add 300 µL of ice-cold acetonitrile or methanol to precipitate proteins.

• Vortex: Vortex the mixture for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

2. Chromatographic Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic elution with a mixture of 0.1% formic acid in water (A) and acetonitrile (B) (e.g., 90:10 v/v). The exact ratio may require optimization.
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
UV Detection	274 nm

3. Calibration and Quantification

• Prepare a series of calibration standards of 1-theobromineacetic acid in the mobile phase.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• The concentration of 1-theobromineacetic acid in the samples is determined by interpolating their peak areas from the calibration curve.

This protocol provides a highly sensitive and selective method for the quantification of 1-theobromineacetic acid.

1. Sample Preparation (from Plasma/Urine)

• Internal Standard Spiking: Spike 100 µL of the sample with an appropriate internal standard (e.g., a stable isotope-labeled analog of 1-theobromineacetic acid).

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.[5]

  • Load the spiked sample onto the cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analyte with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in 100 µL of the initial mobile phase.[5]

2. LC-MS/MS Conditions

Parameter	Condition
Column	C18 or HILIC column (e.g., 100 mm x 2.1 mm, 3.5 µm)
Mobile Phase	Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative mode (to be optimized)
MS Detection	Multiple Reaction Monitoring (MRM)

3. MRM Transitions

The specific MRM transitions for 1-theobromineacetic acid and its internal standard need to be determined by direct infusion into the mass spectrometer. The precursor ion will be the protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecule, and product ions will be characteristic fragments.

Quantitative Data Summary

The following tables summarize typical performance characteristics for quantitative assays of related methylxanthines, which can serve as a benchmark for the development of the 1-theobromineacetic acid assay.

Table 1: HPLC-UV Method Performance (Adapted from Theobromine Analysis) [1][2]

Parameter	Typical Value
Linearity Range	0.1 - 50 µg/mL
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Intra-day Precision (RSD%)	< 5%
Inter-day Precision (RSD%)	< 10%
Accuracy (% Recovery)	95 - 105%

Table 2: LC-MS/MS Method Performance (Adapted from Theobromine Analysis) [6]

Parameter	Typical Value
Linearity Range	1 - 1000 ng/mL
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Intra-day Precision (RSD%)	< 10%
Inter-day Precision (RSD%)	< 15%
Accuracy (% Recovery)	90 - 110%

Visualizations

Quantitative Assay Workflow

Method Selection Logic

References

• 1. HPLC method for urinary theobromine determination: Effect of consumption of cocoa products on theobromine urinary excretion in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Caffeine and Theobromine – HPLC B-590.56.131.. | MEBAK [mebak.org]
• 4. Validation of an LC-MS/MS Method for the Quantification of Caffeine and Theobromine Using Non-Matched Matrix Calibration Curve - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]

Application Notes and Protocols for In Vivo Studies of 1-Theobromineacetic Acid

Disclaimer: As of late 2025, specific in vivo studies on 1-Theobromineacetic acid are not extensively available in the public domain. The following application notes and protocols are presented as a detailed, illustrative framework for researchers. The experimental parameters provided are hypothetical and should be optimized based on preliminary in vitro and in vivo pilot studies. This document is intended to serve as a comprehensive template for designing and conducting in vivo research on 1-Theobromineacetic acid.

Application Note 1: Pharmacokinetic Profiling of 1-Theobromineacetic Acid in a Rodent Model

Introduction: 1-Theobromineacetic acid is a derivative of theobromine, a naturally occurring methylxanthine. Understanding its pharmacokinetic (PK) profile is a critical first step in preclinical development. This note describes a protocol for a single-dose pharmacokinetic study in rats to determine key parameters such as bioavailability, half-life, and clearance.

Key Objectives:

• To determine the plasma concentration-time profile of 1-Theobromineacetic acid following intravenous and oral administration.

• To calculate fundamental pharmacokinetic parameters.

• To assess the absolute oral bioavailability.

Materials and Methods: A cohort of male Sprague-Dawley rats will be used. The compound will be formulated for both intravenous (IV) and oral (PO) administration. Blood samples will be collected at predetermined time points and analyzed using a validated LC-MS/MS method.

Hypothetical Pharmacokinetic Data:

The following table represents the kind of data that would be collected and analyzed in such a study.

Parameter	Intravenous (1 mg/kg)	Oral (5 mg/kg)
Cmax (ng/mL)	1500 ± 210	850 ± 150
Tmax (h)	0.1	1.5
AUC₀-t (ng·h/mL)	3200 ± 450	7500 ± 980
AUC₀-∞ (ng·h/mL)	3350 ± 480	7800 ± 1050
t₁/₂ (h)	4.5 ± 0.8	5.1 ± 1.1
Cl (L/h/kg)	0.30 ± 0.05	-
Vd (L/kg)	1.9 ± 0.3	-
Absolute Oral Bioavailability (F%)	-	46.8%
Data are presented as mean ± SD.

Experimental Protocol 1: Single-Dose Pharmacokinetic Study in Rats

1. Animal Model:

• Species: Sprague-Dawley rats

• Sex: Male

• Weight: 250-300 g

• Housing: Standard laboratory conditions (12 h light/dark cycle, 22±2°C, 50±10% humidity) with ad libitum access to food and water. Animals should be fasted overnight before dosing.

2. Compound Formulation:

• Intravenous (IV): 1 mg/mL in a solution of 5% DMSO, 40% PEG300, and 55% saline.

• Oral (PO): 5 mg/mL suspension in 0.5% carboxymethylcellulose (CMC) in water.

3. Dosing:

• IV Group (n=5): Administer a single bolus dose of 1 mg/kg via the tail vein.

• PO Group (n=5): Administer a single dose of 5 mg/kg via oral gavage.

4. Blood Sampling:

• Collect approximately 100 µL of blood from the saphenous vein into heparinized tubes at the following time points:

  • IV: 0 (predose), 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose.

  • PO: 0 (predose), 15, 30 minutes, and 1, 1.5, 2, 4, 8, 12, 24 hours post-dose.

• Process blood by centrifugation (2000 x g for 10 minutes at 4°C) to separate plasma.

• Store plasma samples at -80°C until analysis.

5. Bioanalysis:

• Develop and validate a Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of 1-Theobromineacetic acid in rat plasma.

• The method should have a lower limit of quantification (LLOQ) sufficient to capture the terminal elimination phase.

6. Data Analysis:

• Use non-compartmental analysis (NCA) with appropriate software (e.g., Phoenix WinNonlin) to calculate pharmacokinetic parameters.

• Calculate absolute oral bioavailability (F%) using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Workflow for Pharmacokinetic Study:

Caption: Workflow for a single-dose pharmacokinetic study in rats.

Application Note 2: Efficacy Evaluation in a Diet-Induced Obesity (DIO) Mouse Model

Introduction: Given the metabolic effects of other methylxanthines, 1-Theobromineacetic acid may have potential as an anti-obesity agent. This note outlines a study to evaluate the efficacy of chronic 1-Theobromineacetic acid administration on body weight and metabolic parameters in a diet-induced obesity mouse model. Such models are relevant for preclinical to clinical translation in obesity research.

Key Objectives:

• To assess the effect of daily 1-Theobromineacetic acid treatment on body weight gain in DIO mice.

• To evaluate its impact on food intake, fat mass, and lean mass.

• To investigate its effects on key metabolic markers (e.g., glucose, insulin, lipids).

Hypothetical Efficacy Data:

The following table summarizes potential outcomes from a 4-week treatment study.

Parameter	Vehicle Control (0.5% CMC)	1-Theobromineacetic Acid (10 mg/kg/day)	1-Theobromineacetic Acid (30 mg/kg/day)
Initial Body Weight (g)	42.5 ± 2.1	42.8 ± 2.3	42.6 ± 2.5
Final Body Weight (g)	48.2 ± 2.8	45.1 ± 2.5	43.3 ± 2.6**
Body Weight Change (%)	+13.4%	+5.4%	+1.6%
Cumulative Food Intake (g)	105 ± 8	92 ± 7*	85 ± 6
Fat Mass (%)	35.1 ± 3.2	30.5 ± 2.9	27.8 ± 3.1
Lean Mass (%)	61.2 ± 3.5	65.8 ± 3.3	68.5 ± 3.6
Fasting Glucose (mg/dL)	155 ± 15	130 ± 12	115 ± 10
Fasting Insulin (ng/mL)	2.8 ± 0.5	1.9 ± 0.4*	1.5 ± 0.3
*Data are presented as mean ± SD. *p < 0.05, *p < 0.01 vs. Vehicle Control.

Experimental Protocol 2: Chronic Dosing in a DIO Mouse Model

1. Animal Model:

• Species: C57BL/6J mice

• Sex: Male

• Age: 6 weeks at the start of diet induction.

• Diet: Induce obesity by feeding a high-fat diet (HFD; 60% kcal from fat) for 10-12 weeks. Mice with body weight >20% than age-matched controls on a standard chow diet are selected.

2. Group Allocation and Treatment:

• Randomize DIO mice into three groups (n=10 per group):

  • Group 1 (Vehicle): 0.5% CMC, administered orally once daily.

  • Group 2 (Low Dose): 10 mg/kg 1-Theobromineacetic acid in 0.5% CMC, administered orally once daily.

  • Group 3 (High Dose): 30 mg/kg 1-Theobromineacetic acid in 0.5% CMC, administered orally once daily.

• Treatment Duration: 4 weeks.

3. Monitoring and Measurements:

• Body Weight and Food Intake: Record daily.

• Body Composition: Measure fat and lean mass using quantitative magnetic resonance (qMR) or DEXA at baseline and at the end of the study.

• Metabolic Parameters: At the end of the study, fast mice for 6 hours and collect blood via cardiac puncture under anesthesia for measurement of glucose, insulin, and lipid panel (triglycerides, cholesterol).

4. Statistical Analysis:

• Analyze data using one-way ANOVA followed by Dunnett's post-hoc test for comparison between treatment groups and the vehicle control. A p-value < 0.05 is considered statistically significant.

Hypothesized Signaling Pathway:

1-Theobromineacetic acid, as a xanthine derivative, might exert its metabolic effects through pathways involving phosphodiesterase (PDE) inhibition and adenosine receptor antagonism.

Caption: Hypothesized signaling pathway for 1-Theobromineacetic acid.

Formulation of 1-Theobromineacetic Acid for Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Theobromineacetic acid, also known as 1-carboxymethyltheobromine, is a derivative of theobromine, a naturally occurring xanthine alkaloid found in the cacao plant. As a member of the xanthine family, it holds potential for investigation in various research fields, including oncology and neurology, due to the diverse biological activities associated with this chemical scaffold. The introduction of an acetic acid moiety at the N-1 position of the theobromine core can significantly alter its physicochemical properties and biological activity compared to the parent compound.

These application notes provide a comprehensive guide to the formulation of 1-Theobromineacetic acid for research purposes. This document includes a proposed synthesis protocol, guidelines for formulation, and detailed experimental protocols for in vitro evaluation.

Physicochemical Properties

While specific experimental data for 1-theobromineacetic acid is limited in publicly available literature, the properties of the parent compound, theobromine, and general characteristics of xanthine derivatives can provide some guidance.

Property	Theobromine (Parent Compound) Data	Expected Properties of 1-Theobromineacetic Acid
Molecular Formula	C₇H₈N₄O₂	C₉H₁₀N₄O₄
Molecular Weight	180.16 g/mol	238.20 g/mol
Appearance	White crystalline powder	Expected to be a white to off-white crystalline solid.
Solubility	Slightly soluble in water (330 mg/L)[1]; soluble in boiling water.	The addition of the carboxylic acid group is expected to increase aqueous solubility, particularly at neutral to alkaline pH.
Stability	Stable under normal conditions.	Expected to be stable. Avoid strong oxidizing agents. The carboxylic acid moiety may undergo esterification under appropriate conditions.

Synthesis Protocol

Reaction Scheme:

Figure 1: Proposed synthesis of 1-Theobromineacetic acid.

Materials:

• Theobromine

• Sodium hydroxide (NaOH) or Potassium Carbonate (K₂CO₃)

• Bromoacetic acid or Chloroacetic acid

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Hydrochloric acid (HCl) for acidification

• Distilled water

• Ethanol

Procedure:

• Deprotonation of Theobromine: In a round-bottom flask, dissolve theobromine in a suitable solvent such as DMF or DMSO. Add an equimolar amount of a base, such as sodium hydroxide or potassium carbonate, to deprotonate the nitrogen at the N-1 position. Stir the mixture at room temperature for 1-2 hours.

• N-Alkylation: Slowly add an equimolar amount of bromoacetic acid or chloroacetic acid to the reaction mixture.

• Reaction: Heat the mixture to 60-80°C and allow it to react for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into ice-cold water.

• Precipitation: Acidify the aqueous solution with dilute hydrochloric acid to a pH of 3-4. This will protonate the carboxylic acid group and cause the product to precipitate.

• Isolation: Collect the precipitate by vacuum filtration and wash it with cold water to remove any inorganic salts.

• Purification: Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain pure 1-Theobromineacetic acid.

• Drying: Dry the purified product in a vacuum oven.

Note: This is a generalized protocol and requires optimization and validation in a laboratory setting. All procedures should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Formulation for In Vitro Research

Proper formulation is critical for obtaining reliable and reproducible results in in vitro assays.

Stock Solution Preparation:

• Solvent Selection: Due to the presence of the carboxylic acid group, 1-Theobromineacetic acid is expected to have improved solubility in aqueous solutions, especially at neutral or slightly alkaline pH.

  • Primary Recommendation: Attempt to dissolve 1-Theobromineacetic acid in a cell culture medium or a buffered solution (e.g., PBS) at the desired stock concentration. Gentle warming (to 37°C) and vortexing may aid dissolution.

  • Alternative Solvents: If solubility in aqueous media is limited, a small amount of a biocompatible organic solvent such as DMSO or ethanol can be used to prepare a high-concentration stock solution. The final concentration of the organic solvent in the cell culture medium should be kept to a minimum (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• Preparation of a 10 mM Stock Solution in DMSO (Example):

  • Weigh out 2.382 mg of 1-Theobromineacetic acid.

  • Add 1 mL of sterile DMSO.

  • Vortex thoroughly until the compound is completely dissolved.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Working Solution Preparation:

• Dilute the stock solution with a complete cell culture medium to the desired final concentrations for your experiments.

• Ensure thorough mixing after dilution.

• It is advisable to prepare fresh working solutions for each experiment.

Experimental Protocols

The following are representative protocols for in vitro assays that can be adapted to evaluate the biological activity of 1-Theobromineacetic acid. These protocols are based on studies of other theobromine derivatives with anticancer properties.[2][3]

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell lines (e.g., HepG2, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 1-Theobromineacetic acid stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of 1-Theobromineacetic acid (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, or 72 hours. Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration).

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Figure 2: Workflow for the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay uses flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• Complete cell culture medium

• 1-Theobromineacetic acid

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in a 6-well plate and treat them with 1-Theobromineacetic acid at its IC₅₀ concentration for 24 or 48 hours.

• Harvest the cells by trypsinization and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within one hour.

Potential Signaling Pathways

While the specific signaling pathways modulated by 1-Theobromineacetic acid have not been elucidated, based on the known mechanisms of other xanthine derivatives and related compounds, several pathways could be of interest for investigation. Xanthines are known to act as adenosine receptor antagonists and phosphodiesterase (PDE) inhibitors. Furthermore, some theobromine derivatives have been shown to target receptor tyrosine kinases involved in cancer progression.

Figure 3: Potential signaling pathways affected by 1-Theobromineacetic acid.

Disclaimer: The information provided in these application notes is intended for research purposes only. The proposed synthesis protocol has not been validated and should be approached with caution. The experimental protocols are suggestions and may require optimization for specific cell lines and experimental conditions. Researchers should conduct their own literature search and safety assessments before using this compound.

References

• 1. scent.vn [scent.vn]
• 2. A Theobromine Derivative with Anticancer Properties Targeting VEGFR‐2: Semisynthesis, in silico and in vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application of 1-Theobromineacetic Acid in Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Theobromineacetic acid is a synthetic derivative of theobromine, a naturally occurring methylxanthine alkaloid found in the cacao plant (Theobroma cacao). Theobromine itself has been investigated for a range of therapeutic applications, including cardiovascular and respiratory conditions, and more recently, for its potential anticancer and anti-inflammatory properties. The addition of an acetic acid moiety at the N-1 position of the theobromine scaffold offers a handle for further chemical modification and has the potential to alter the parent molecule's pharmacokinetic and pharmacodynamic properties.

While direct biological data on 1-theobromineacetic acid is limited in publicly available literature, extensive research on N-1-substituted theobromine analogs, particularly those with an acetamide linker, provides a strong rationale for its investigation in drug discovery. These derivatives have demonstrated significant potential as anticancer agents, primarily through the inhibition of key signaling pathways involved in tumor growth and angiogenesis, such as those mediated by vascular endothelial growth factor receptor 2 (VEGFR-2) and epidermal growth factor receptor (EGFR).

This document provides a summary of the available data on closely related N-1-substituted theobromine derivatives to guide the potential application of 1-theobromineacetic acid in drug discovery. Detailed experimental protocols for the synthesis and evaluation of such compounds are also presented.

Synthesis of N-1-Substituted Theobromine Derivatives

The synthesis of 1-theobromineacetic acid and its derivatives typically involves the alkylation of theobromine at the N-1 position. A general synthetic scheme for preparing N-1-substituted theobromine analogs is outlined below. The synthesis of 1-theobromineacetic acid would follow a similar initial step, reacting theobromine with a haloacetic acid ester followed by hydrolysis.

Caption: General synthetic scheme for N-1-substituted theobromine derivatives.

Potential Therapeutic Applications and Quantitative Data

Based on studies of its close analogs, 1-theobromineacetic acid is a promising candidate for investigation in the following areas:

• Anticancer Activity: Derivatives of theobromine have shown potent activity against various cancer cell lines.[1][2][3][4][5] The primary mechanisms are believed to involve the inhibition of receptor tyrosine kinases like VEGFR-2 and EGFR, which are crucial for tumor angiogenesis and proliferation.[1][3][4]

• Enzyme Inhibition: Theobromine and its derivatives are known to be phosphodiesterase (PDE) inhibitors, though generally weaker than caffeine.[6][7] This activity could be explored for various therapeutic applications. The anticancer effects of some derivatives are linked to the inhibition of specific kinases like VEGFR-2 and EGFR.[1][4]

The following tables summarize the in vitro anticancer activity and enzyme inhibition data for several N-1-substituted theobromine derivatives.

Table 1: In Vitro Anticancer Activity of N-1-Substituted Theobromine Derivatives

Compound Name	Cancer Cell Line	IC50 (µM)	Reference
T-1-AFPB	HepG2	2.24 ± 0.02	[1]
MCF-7	3.26 ± 0.02	[1]
Compound XI	A549	21.99	[2]
HCT-116	22.02	[2]
T-1-MTA	A549	22.49	[3][8]
HCT-116	24.97	[3][8]
Compound 15a	HepG2	0.76	[4]
MCF-7	1.08	[4]
T-1-PMPA	HepG2	3.51 ± 0.02	[5]
MCF-7	4.13 ± 0.08	[5]

Table 2: Enzyme Inhibitory Activity of N-1-Substituted Theobromine Derivatives

Compound Name	Target Enzyme	IC50 (nM)	Reference
T-1-AFPB	VEGFR-2	69	[1]
Compound XI	EGFR	17.23	[2]
T-1-MTA	EGFR	22.89	[3][8]
Compound 15a	VEGFR-2	239	[4]
T-1-PMPA	EGFRWT	86	[5]
EGFRT790M	561	[5]

Experimental Protocols

The following are detailed protocols for key experiments that can be used to evaluate the biological activity of 1-theobromineacetic acid and its derivatives.

Protocol 1: Synthesis of N-(m-tolyl)acetamide Theobromine (T-1-MTA)

This protocol is adapted from the synthesis of a known anticancer theobromine derivative and can be modified for the synthesis of other analogs.[3]

Materials:

• Theobromine

• Potassium hydroxide (KOH)

• Ethanol

• m-toluidine

• Chloroacetyl chloride

• Dimethylformamide (DMF)

• Sodium bicarbonate (NaHCO3)

• Standard laboratory glassware and equipment

Procedure:

• Preparation of Potassium Salt of Theobromine:

  • Reflux theobromine with alcoholic KOH to obtain the potassium salt of 3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione.[3]

• Synthesis of 2-Chloro-N-(m-tolyl)acetamide:

  • React m-toluidine with chloroacetyl chloride in DMF using NaHCO3 as a base to produce the key intermediate, 2-chloro-N-(m-tolyl)acetamide.[3]

• Final Product Synthesis:

  • React the potassium salt of theobromine with 2-chloro-N-(m-tolyl)acetamide to yield the final product, T-1-MTA.[3]

  • Purify the product using appropriate chromatographic techniques.

  • Characterize the final compound using spectroscopic methods such as 1H NMR, 13C NMR, and IR spectroscopy.[3]

References

• 1. A Theobromine Derivative with Anticancer Properties Targeting VEGFR‐2: Semisynthesis, in silico and in vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Anticancer derivative of the natural alkaloid, theobromine, inhibiting EGFR protein: Computer-aided drug discovery approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of new theobromine-based derivatives as potent VEGFR-2 inhibitors: design, semi-synthesis, biological evaluation, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New Theobromine Apoptotic Analogue with Anticancer Potential Targeting the EGFR Protein: Computational and In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Theobromine - Wikipedia [en.wikipedia.org]
• 7. The relevance of theobromine for the beneficial effects of cocoa consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anticancer derivative of the natural alkaloid, theobromine, inhibiting EGFR protein: Computer-aided drug discovery approach | PLOS One [journals.plos.org]

Application Notes and Protocols for the Synthesis of 8-Substituted Xanthines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic strategies for preparing a diverse range of 8-substituted xanthine derivatives. The protocols detailed below are based on established literature methods and are intended to serve as a guide for the synthesis of these pharmacologically significant compounds.

Introduction

Xanthine and its derivatives are a class of purine alkaloids that exhibit a wide array of biological activities. Substitution at the 8-position of the xanthine scaffold has been a key strategy in medicinal chemistry to modulate their pharmacological properties, leading to the development of potent and selective antagonists for adenosine receptors, among other therapeutic applications.[1][2] The synthesis of 8-substituted xanthines is a cornerstone for the discovery of novel drug candidates. This document outlines the most common and effective synthetic routes to access this important class of molecules.

General Synthetic Strategies

The synthesis of 8-substituted xanthines can be broadly categorized into two main approaches:

• Construction of the Imidazole Ring (Traube Synthesis and its Modifications): This is the most prevalent method, starting from a substituted 5,6-diaminouracil. The imidazole ring is then formed by condensation with a suitable one-carbon synthon, such as a carboxylic acid, an aldehyde, or an orthoformate.[1][3]

• Modification of a Pre-formed Xanthine Core: This strategy involves the use of a xanthine derivative, typically an 8-haloxanthine, which serves as a versatile precursor for introducing various substituents at the 8-position through nucleophilic substitution or metal-catalyzed cross-coupling reactions.[3][4]

I. Synthesis via Imidazole Ring Formation

This approach offers a high degree of flexibility in introducing substituents at the 8-position. The general workflow involves the preparation of a 5,6-diaminouracil intermediate followed by cyclization.

Diagram: General Workflow for Traube Synthesis

Caption: General workflow for the Traube synthesis of 8-substituted xanthines.

Experimental Protocols

Protocol 1: Synthesis of 1,3-Dimethyl-5,6-diaminouracil (Key Intermediate)

This protocol describes the synthesis of the common precursor for many 8-substituted xanthines, starting from 1,3-dimethyl-6-aminouracil.

Materials:

• 1,3-Dimethyl-6-aminouracil

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl)

• Sodium Dithionite (Na₂S₂O₄)

• Ammonia solution

• Distilled water

• Ethanol

Procedure:

• Nitrosation: Suspend 1,3-dimethyl-6-aminouracil in water and add concentrated HCl. Cool the mixture in an ice bath and add a solution of sodium nitrite in water dropwise while maintaining the temperature below 10 °C. Stir for 1 hour. The corresponding 5-nitroso derivative will precipitate.[2]

• Filtration and Washing: Filter the precipitate, wash with cold water, and then with ethanol.

• Reduction: Suspend the 5-nitroso derivative in a mixture of water and ammonia solution. Heat the mixture to 60-70 °C and add sodium dithionite portion-wise until the color of the solution changes.[2]

• Isolation: Cool the reaction mixture in an ice bath. The 1,3-dimethyl-5,6-diaminouracil will precipitate. Filter the product, wash with cold water, and dry under vacuum.

Protocol 2: Synthesis of 8-Substituted Xanthines via Condensation with Carboxylic Acids

This method is suitable for the synthesis of 8-alkyl and 8-aryl xanthines.

Materials:

• 1,3-Dialkyl-5,6-diaminouracil

• Carboxylic Acid (R-COOH)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDAC-HCl) or similar coupling agent

• Sodium Hydroxide (NaOH) solution

• Hydrochloric Acid (HCl)

Procedure:

• Amide Formation: Dissolve the 1,3-dialkyl-5,6-diaminouracil and the desired carboxylic acid in a suitable solvent like DMF or a mixture of methanol and acetic acid. Add EDAC-HCl and stir the reaction at room temperature until the formation of the intermediate amide is complete (monitor by TLC).[1]

• Cyclization: Add an aqueous solution of NaOH to the reaction mixture and heat to reflux for 1-2 hours to induce cyclization.[1][3]

• Workup and Purification: Cool the reaction mixture and acidify with HCl to precipitate the 8-substituted xanthine. Filter the solid, wash with water, and purify by recrystallization from a suitable solvent (e.g., ethanol, toluene).[3]

Protocol 3: Synthesis of 8-Substituted Xanthines via Condensation with Aldehydes

This protocol is used for synthesizing 8-substituted xanthines where the substituent is derived from an aldehyde.

Materials:

• 1,3-Dimethyl-5,6-diaminouracil

• Substituted Aldehyde (R-CHO)

• Thionyl Chloride (SOCl₂) or other oxidizing agents

• Solvent (e.g., Methanol:Acetic acid mixture)

Procedure:

• Schiff Base Formation: Dissolve 1,3-dimethyl-5,6-diaminouracil and the substituted aldehyde in a solvent mixture such as methanol:acetic acid (4:1). Stir the mixture at room temperature to form the corresponding Schiff base (benzylidene derivative).[1]

• Oxidative Cyclization: Add thionyl chloride to the reaction mixture and reflux until the cyclization is complete (monitor by TLC).[1]

• Workup and Purification: Cool the reaction mixture and remove the solvent under reduced pressure. Treat the residue with water and neutralize to precipitate the crude product. Purify by recrystallization or column chromatography.

Quantitative Data Summary

Starting Material (5,6-Diaminouracil Derivative)	Reagent	Method	Product (8-Substituent)	Yield (%)	Reference
1,3-Dimethyl-5,6-diaminouracil	Substituted Aldehydes	Oxidative cyclization with SOCl₂	Various aryl/heteroaryl	Not specified	[1]
1,3-Dialkyl-5,6-diaminouracil	Substituted Phenoxy Acetic Acid	EDAC, then NaOH	Aryloxymethyl	Not specified	[1]
1,3-Dipropyl-5,6-diaminouracil	Corresponding Carboxylic Acid	EDCI, then NaOH	Various alkyl/aryl	Not specified	[1]

Note: Specific yield percentages are often dependent on the specific substrates used and are best consulted from the primary literature.

II. Synthesis via Modification of an 8-Haloxanthine

This approach is particularly useful for introducing aryl, heteroaryl, and other functional groups that are not easily accessible through direct cyclization methods.

Diagram: Synthesis from 8-Haloxanthines

Caption: Synthetic routes starting from 8-haloxanthines.

Experimental Protocols

Protocol 4: Suzuki-Miyaura Cross-Coupling for 8-Aryl/Heteroaryl Xanthines

This protocol describes a general procedure for the synthesis of 8-aryl and 8-heteroaryl xanthines from an 8-haloxanthine.

Materials:

• 8-Bromo- or 8-Chloroxanthine derivative (e.g., 8-bromocaffeine)

• Aryl- or Heteroarylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., Toluene-water mixture)

• Phase-transfer catalyst (e.g., Bu₄NBr) (optional, but can improve yields)

Procedure:

• Reaction Setup: In a reaction vessel, combine the 8-haloxanthine, aryl/heteroarylboronic acid, palladium catalyst, and base in the solvent system.

• Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., Argon) at a specified temperature (e.g., 130 °C), potentially using microwave irradiation to accelerate the reaction.[4] Monitor the reaction progress by TLC.

• Workup and Purification: After completion, cool the reaction mixture and partition between an organic solvent and water. Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 5: Nucleophilic Substitution for 8-Thioalkoxyxanthines

This protocol outlines the synthesis of 8-thioalkoxyxanthines from an 8-haloxanthine and a thiol or thiourea.

Materials:

• 8-Bromoxanthine derivative (e.g., 8-bromocaffeine)

• Thiourea or an Alkylthiol (R-SH)

• Alkyl bromide (if using thiourea)

• Base (e.g., DBU)

• Solvent (e.g., DMF)

Procedure (using Thiourea):

• Reaction: Combine 8-bromocaffeine, thiourea, and an alkyl bromide in a suitable solvent like DMF.[1]

• Heating: Heat the reaction mixture until the reaction is complete (monitor by TLC).

• Workup and Purification: Cool the reaction mixture and pour it into water to precipitate the product. Filter the solid, wash with water, and purify by recrystallization.

Quantitative Data Summary for Suzuki-Miyaura Coupling

8-Haloxanthine	Boronic Acid	Catalyst	Base	Yield (%)	Reference
8-Chlorocaffeine	Aryl(hetaryl)boronic acids	Pd(PPh₃)₄	K₂CO₃	53-96	[4]

Note: Yields are highly dependent on the specific coupling partners and reaction conditions.

Purification and Characterization

The purification of 8-substituted xanthines can be challenging due to their often low solubility in common organic solvents.[3]

• Recrystallization: This is the most common purification method. Effective solvent systems include toluene, ethanol, or aqueous mixtures. For example, the drug Istradefylline is purified by recrystallization from hot toluene.[3]

• Column Chromatography: This can be employed for less polar derivatives. Highly polar mobile phases, such as dichloromethane/methanol or ethyl acetate/hexane mixtures, may be required.[3]

• Washing/Trituration: Washing the crude product with various solvents of differing polarity can effectively remove impurities.[3]

Characterization of the final products is typically performed using standard analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and Elemental Analysis.

Biological Context: Adenosine Receptor Antagonism

Many 8-substituted xanthines are potent and selective antagonists of adenosine receptors (A₁, A₂ₐ, A₂ₑ, and A₃). These receptors are G-protein coupled receptors (GPCRs) that play crucial roles in various physiological processes.

Diagram: Simplified Adenosine Receptor Signaling

Caption: Simplified A₂ₐ adenosine receptor signaling pathway and the antagonistic action of 8-substituted xanthines.

The development of novel 8-substituted xanthines continues to be an active area of research, with the potential to yield new therapeutics for a variety of diseases, including Parkinson's disease, asthma, and cancer. The synthetic protocols and data presented herein provide a valuable resource for researchers in this field.

References

• 1. Recent Advances in the Synthesis of Xanthines: A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: 1-Theobromineacetic Acid Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 1-theobromineacetic acid. The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

Low yield and the presence of impurities are common challenges during the synthesis of 1-theobromineacetic acid. The following table summarizes potential issues, their causes, and recommended solutions.

Issue	Observation	Potential Cause(s)	Recommended Solution(s)	Expected Outcome
Low to No Product Formation	TLC analysis shows primarily unreacted theobromine.	1. Insufficient Base: The N1-proton of theobromine is weakly acidic and requires a sufficiently strong base for deprotonation to form the nucleophilic anion. 2. Low Reaction Temperature: The reaction may have a significant activation energy that is not being overcome at lower temperatures. 3. Poor Solubility of Reactants: Theobromine and its salt may have limited solubility in the chosen solvent, hindering the reaction.	1. Use a stronger base like sodium hydride (NaH) or prepare sodium theobromine in situ with sodium methoxide or sodium ethoxide. Using NaOH can lead to competitive reactions and lower yields.[1] 2. Increase the reaction temperature, potentially to reflux, while monitoring for decomposition. 3. Use a polar aprotic solvent like DMF or DMSO to improve the solubility of the reactants.[1]	Increased conversion of theobromine to 1-theobromineacetic acid, observable by TLC.
Presence of a Major Byproduct	A significant spot on the TLC plate, other than the starting material and product, is observed. This may be more non-polar than the desired product.	O-Alkylation: Alkylation may have occurred at one of the oxygen atoms of the carbonyl groups instead of the desired N1-position.	Use of phase-transfer catalysts or preparing the sodium salt of theobromine prior to adding the alkylating agent can enhance N-alkylation selectivity.	Minimized formation of the O-alkylated byproduct, leading to a cleaner reaction mixture and higher yield of the desired product.
Product is an Ester, Not a Carboxylic Acid	The isolated product is soluble in organic solvents but not in aqueous bicarbonate, and IR spectroscopy shows a characteristic ester carbonyl stretch (~1735 cm⁻¹) but no broad O-H stretch for the carboxylic acid.	The alkylating agent used was an ester of chloroacetic acid (e.g., ethyl chloroacetate), and the final hydrolysis step was omitted or incomplete.	After the alkylation step, treat the resulting ester with an aqueous acid (e.g., HCl) or base (e.g., NaOH) to hydrolyze the ester to the carboxylic acid.[2][3]	The product will be the desired 1-theobromineacetic acid, which should be soluble in aqueous bicarbonate.
Difficulty in Product Purification	The crude product is an oil or a sticky solid that is difficult to crystallize.	The presence of unreacted starting materials, byproducts, or residual solvent.	1. Acid-Base Extraction: Dissolve the crude product in a suitable organic solvent and extract with a saturated sodium bicarbonate solution. The desired carboxylic acid will move to the aqueous layer as its sodium salt. The aqueous layer can then be acidified to precipitate the pure product. 2. Recrystallization: Use a suitable solvent system (e.g., water, ethanol/water) to recrystallize the purified product.	A crystalline, pure solid of 1-theobromineacetic acid should be obtained.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low yields in the synthesis of 1-theobromineacetic acid?

A1: A frequent cause of low yields is the incomplete deprotonation of theobromine at the N1 position. The use of relatively weak bases like sodium hydroxide in solvents like ethanol/water can lead to competitive side reactions.[1] To mitigate this, it is advisable to use a stronger base or to pre-form the sodium salt of theobromine.

Q2: Can I use chloroacetic acid directly as the alkylating agent?

A2: Yes, you can use chloroacetic acid directly. However, the reaction is often performed with an ester of chloroacetic acid, such as ethyl chloroacetate, followed by a hydrolysis step. This two-step approach can sometimes lead to cleaner reactions and higher yields. If you use chloroacetic acid directly, ensure you use a sufficient amount of base to neutralize the carboxylic acid and to deprotonate theobromine.

Q3: My reaction has been running for 24 hours with little to no product formation. What should I do?

A3: First, check your reaction temperature and the base you are using. The reaction may require heating (reflux) to proceed at a reasonable rate. Also, ensure your base is strong enough to deprotonate theobromine effectively. If you are using a weaker base, consider switching to a stronger one like sodium hydride.[1] Additionally, make sure your reagents are dry, as water can interfere with the reaction.

Q4: I see multiple spots on my TLC plate after the reaction. What could they be?

A4: Besides your starting material (theobromine) and the desired product (1-theobromineacetic acid), you may be seeing byproducts. A common byproduct is the O-alkylated theobromine derivative. If you used an ester of chloroacetic acid, you might also see the ester of 1-theobromineacetic acid if the hydrolysis is not complete.

Q5: What is the best way to purify the final product?

A5: A combination of acid-base extraction and recrystallization is generally effective. First, use an acid-base workup to separate the acidic product from neutral and basic impurities. Then, recrystallize the crude product from a suitable solvent, such as water or an ethanol/water mixture, to obtain a pure, crystalline solid.

Experimental Protocol: Synthesis of 1-Theobromineacetic Acid

This protocol describes the synthesis of 1-theobromineacetic acid via the alkylation of theobromine with ethyl chloroacetate, followed by hydrolysis.

Step 1: N-Alkylation of Theobromine with Ethyl Chloroacetate

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend theobromine (1 equivalent) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF).

• Add a strong base, such as sodium hydride (NaH, 1.1 equivalents), portion-wise to the suspension at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add ethyl chloroacetate (1.1 equivalents) dropwise to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and quench the excess NaH by the slow addition of water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude ethyl 1-theobromineacetate.

Step 2: Hydrolysis of Ethyl 1-Theobromineacetate

• Dissolve the crude ethyl 1-theobromineacetate in a mixture of ethanol and an aqueous solution of a strong base (e.g., 2M NaOH).

• Heat the mixture to reflux and stir until the hydrolysis is complete (monitor by TLC).[2]

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with an organic solvent (e.g., dichloromethane) to remove any unreacted ester.

• Acidify the aqueous layer with a strong acid (e.g., concentrated HCl) to a pH of approximately 2-3.

• The 1-theobromineacetic acid will precipitate out of the solution.

• Collect the solid by vacuum filtration, wash it with cold water, and dry it in a vacuum oven.

Visualizations

Synthesis workflow for 1-theobromineacetic acid.

Troubleshooting decision tree for synthesis.

References

• 1. mnh20.wordpress.com [mnh20.wordpress.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of 1-Theobromineacetic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 1-theobromineacetic acid synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 1-theobromineacetic acid?

The most common method for synthesizing 1-theobromineacetic acid is through the N-alkylation of theobromine. This reaction involves a nucleophilic substitution where the nitrogen atom at the N1 position of the theobromine molecule attacks an alkylating agent containing an acetic acid moiety, typically chloroacetic acid or a salt thereof. A base is required to deprotonate the theobromine, increasing its nucleophilicity.

Q2: What are the key factors that influence the yield of the synthesis?

Several factors can significantly impact the yield of 1-theobromineacetic acid synthesis:

• Choice of Base: The base is crucial for deprotonating theobromine. Strong bases like sodium hydroxide (NaOH) are often used, but they can also promote side reactions. Weaker bases like sodium carbonate may offer better selectivity.

• Solvent System: The polarity and protic nature of the solvent play a critical role. Polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are often preferred for this type of nucleophilic substitution (SN2) reaction as they can accelerate the reaction rate.

• Reaction Temperature: Higher temperatures can increase the reaction rate but may also lead to the formation of undesirable byproducts. Optimization of the reaction temperature is essential for achieving a high yield.

• Nature of the Alkylating Agent: While chloroacetic acid is a common choice, its reactivity and stability under the reaction conditions should be considered. The sodium salt of chloroacetic acid is also frequently used.

• Purity of Reactants: The purity of theobromine and the alkylating agent is important, as impurities can interfere with the reaction and complicate the purification process.

Q3: What are common side reactions that can lower the yield?

The primary side reaction of concern is the alkylation at other positions on the theobromine molecule, such as the N7 or oxygen atoms, leading to a mixture of isomers. Additionally, the hydrolysis of the alkylating agent can occur, especially in the presence of a strong base and water, which consumes the reagent and reduces the overall yield. With certain alkyl halides, elimination reactions can also compete with the desired substitution reaction.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	- Ineffective deprotonation of theobromine.- Low reactivity of the alkylating agent.- Incorrect solvent choice.- Reaction temperature is too low.	- Use a stronger, non-nucleophilic base like sodium hydride or freshly prepared sodium ethoxide.- Consider using a more reactive alkylating agent, such as bromoacetic acid or its ester, followed by hydrolysis.- Switch to a polar aprotic solvent like DMF or DMSO to favor the SN2 reaction mechanism.- Gradually increase the reaction temperature while monitoring for byproduct formation.
Presence of Multiple Products (Isomers)	- Alkylation occurring at other nucleophilic sites (N7, O).	- Employ a weaker base such as sodium carbonate or potassium carbonate to improve selectivity for N1 alkylation.- Optimize the reaction temperature; lower temperatures often favor the desired N1-alkylation.
Significant Amount of Unreacted Theobromine	- Insufficient amount of base or alkylating agent.- Short reaction time.	- Use a slight excess of the base and alkylating agent (e.g., 1.1 to 1.2 equivalents).- Extend the reaction time and monitor the progress using Thin Layer Chromatography (TLC).
Difficulty in Product Isolation/Purification	- Product is highly soluble in the reaction solvent.- Formation of salts that are difficult to remove.	- After the reaction, neutralize the mixture and precipitate the product by adding a non-polar solvent or by adjusting the pH.- Recrystallization from a suitable solvent system (e.g., water or ethanol-water mixtures) can be effective for purification.

Data Presentation

Table 1: Effect of Solvent and Base on the Yield of N-Alkylation of Xanthines

Solvent	Base	Typical Yield Range	Notes
Ethanol/Water	Sodium Hydroxide	10-30%	Prone to side reactions and lower yields, especially with branched alkyl halides.[1]
Dimethylformamide (DMF)	Sodium Hydroxide	Potentially higher than ethanol/water	Favors SN2 reaction, but the strong base can still cause competitive reactions.[1]
Dimethylformamide (DMF)	Sodium Carbonate	Moderate to Good	Weaker base improves selectivity and can reduce side reactions.
Dimethyl Sulfoxide (DMSO)	Potassium Carbonate	Moderate to Good	Similar to DMF, effectively promotes SN2 reactions.

Note: The yields are illustrative and can vary based on specific reaction conditions.

Experimental Protocols

Key Experiment: Synthesis of 1-Theobromineacetic Acid via N-Alkylation

This protocol describes a general procedure for the synthesis of 1-theobromineacetic acid. Optimization of specific parameters may be required to achieve the best results.

Materials:

• Theobromine

• Sodium chloroacetate (or chloroacetic acid and a base)

• Sodium Hydroxide (or Sodium Carbonate)

• Dimethylformamide (DMF)

• Hydrochloric Acid (for acidification)

• Distilled Water

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve theobromine in DMF.

• Add the base (e.g., sodium hydroxide or sodium carbonate) to the solution and stir for a predetermined time to allow for the formation of the theobromine salt.

• Add the sodium chloroacetate to the reaction mixture.

• Heat the mixture to the desired temperature (e.g., 80-100 °C) and maintain it for several hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker containing ice-cold water.

• Acidify the solution with hydrochloric acid to a pH of approximately 2-3 to precipitate the 1-theobromineacetic acid.

• Collect the precipitate by vacuum filtration and wash it with cold water.

• Recrystallize the crude product from a suitable solvent, such as an ethanol/water mixture, to obtain the purified 1-theobromineacetic acid.

• Dry the final product under vacuum.

Visualizations

Experimental Workflow for 1-Theobromineacetic Acid Synthesis

Caption: General experimental workflow for the synthesis of 1-theobromineacetic acid.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting flowchart for addressing low product yield.

References

• 1. mnh20.wordpress.com [mnh20.wordpress.com]

Technical Support Center: Optimization of HPLC Method for 1-Theobromineacetic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing an HPLC method for the analysis of 1-Theobromineacetic acid.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of 1-Theobromineacetic acid in a question-and-answer format.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Question: My peak for 1-Theobromineacetic acid is tailing significantly. What are the potential causes and how can I fix it?

• Answer: Peak tailing for acidic compounds like 1-Theobromineacetic acid is a common issue in reversed-phase HPLC. Here are the primary causes and solutions:

  • Secondary Silanol Interactions: Residual, un-endcapped silanol groups on the silica-based stationary phase can interact with the acidic analyte, causing tailing.

    • Solution: Add a competing acid to the mobile phase, such as 0.1% trifluoroacetic acid (TFA) or formic acid. This will protonate the silanol groups and reduce unwanted interactions. Ensure the mobile phase pH is low enough to keep the analyte in its protonated form.[1]

  • Column Overload: Injecting too much sample can lead to peak distortion.

    • Solution: Dilute your sample and reinject. A 1:10 or 1:100 dilution can often resolve this issue. If the peak shape improves, column overload was the likely cause.[1]

  • Inappropriate Mobile Phase pH: If the mobile phase pH is close to the pKa of 1-Theobromineacetic acid, you may observe a mix of ionized and non-ionized forms, leading to poor peak shape.

  • Column Contamination or Degradation: A contaminated or old column can result in poor peak shape.

    • Solution: Flush the column with a strong solvent, such as isopropanol or ethanol, following the manufacturer's instructions. If the problem persists, the column may need to be replaced.[1]

• Question: My peak is fronting. What could be the cause?

• Answer: Peak fronting is less common than tailing but can occur due to:

  • Sample Solvent Effects: If the sample is dissolved in a solvent stronger than the mobile phase, it can cause the analyte to travel through the column too quickly at the beginning, leading to a fronting peak.

    • Solution: Whenever possible, dissolve and inject your sample in the mobile phase. If this is not feasible, use a solvent that is weaker than the mobile phase.

  • Column Overload: As with tailing, injecting a highly concentrated sample can also sometimes manifest as peak fronting.

    • Solution: Dilute your sample and reinject.

Issue 2: Inconsistent Retention Times

• Question: The retention time for my analyte is shifting between injections. What should I check?

• Answer: Retention time drift can be caused by several factors:

  • Inadequate Column Equilibration: Insufficient equilibration time between injections, especially after a gradient elution, can lead to shifting retention times.

    • Solution: Increase the column equilibration time to ensure the column is fully returned to the initial mobile phase conditions before the next injection.

  • Mobile Phase Composition Changes: Inaccurate mobile phase preparation or evaporation of the more volatile solvent component can alter the composition and affect retention.

    • Solution: Prepare fresh mobile phase daily. Keep mobile phase reservoirs covered to minimize evaporation. If using a gradient, ensure the pump is mixing the solvents accurately.

  • Temperature Fluctuations: Changes in the column temperature will affect retention times.

    • Solution: Use a column oven to maintain a consistent temperature.[2]

  • Pump and System Leaks: Leaks in the HPLC system will cause a drop in pressure and an increase in retention times.

    • Solution: Check for loose fittings and signs of leaks throughout the system, particularly around the pump heads and injector.

Issue 3: Low Sensitivity / Small Peak Area

• Question: The peak for 1-Theobromineacetic acid is very small, and I'm struggling with sensitivity. How can I improve it?

• Answer: Low sensitivity can be addressed by:

  • Optimizing Detection Wavelength: Ensure you are using the wavelength of maximum absorbance (λmax) for 1-Theobromineacetic acid.

    • Solution: Use a diode array detector (DAD) or photodiode array (PDA) detector to determine the λmax of your analyte. If unavailable, a literature search for the UV spectrum of similar compounds can provide a good starting point.

  • Increasing Injection Volume or Concentration: A larger injection volume or a more concentrated sample will result in a larger peak.

    • Solution: Carefully increase the injection volume, being mindful of potential peak distortion due to overloading. If possible, concentrate your sample before injection.

  • Mobile Phase Composition: The mobile phase can influence the detector response.

    • Solution: Ensure your mobile phase components are of high purity (HPLC or MS grade) and do not have high absorbance at your detection wavelength.[3]

Frequently Asked Questions (FAQs)

• Q1: What is a good starting HPLC method for 1-Theobromineacetic acid?

  • A1: A good starting point would be a reversed-phase method using a C18 column. Based on methods for the structurally similar compound theobromine, an isocratic elution with a mobile phase of water and methanol or acetonitrile, modified with an acid like acetic or formic acid, is recommended.[4] See the detailed experimental protocol below for a specific starting method.

• Q2: How do I choose the right column for my analysis?

  • A2: A standard C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a versatile and common choice for the analysis of small molecules like 1-Theobromineacetic acid. If you experience issues with retention or peak shape, you might consider a column with a different stationary phase chemistry or a base-deactivated column.

• Q3: Why is adding acid to the mobile phase important for 1-Theobromineacetic acid?

  • A3: Adding an acid to the mobile phase serves two main purposes. First, it suppresses the ionization of the carboxylic acid group on 1-Theobromineacetic acid, which generally leads to better retention and peak shape in reversed-phase chromatography. Second, it can mask the interactions between the analyte and residual silanol groups on the column packing material, further reducing peak tailing.[1]

• Q4: How should I prepare my sample for injection?

  • A4: Dissolve your sample in the initial mobile phase composition whenever possible. This will ensure compatibility and minimize peak distortion. Filter all samples through a 0.45 µm or 0.22 µm syringe filter before injection to remove any particulate matter that could clog the column or system.

Experimental Protocols

Proposed HPLC Method for 1-Theobromineacetic Acid (Starting Point)

This method is a suggested starting point and will likely require optimization and validation for your specific application.

Parameter	Recommended Condition
Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Elution	Isocratic
Composition	85% A : 15% B (Adjust as needed for optimal retention)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 273 nm (Determine λmax for your standard)
Run Time	10 minutes

Data Presentation

Table 1: Troubleshooting Summary for Common HPLC Issues

Issue	Potential Cause	Recommended Solution(s)
Peak Tailing	Secondary Silanol Interactions	Add 0.1% TFA or Formic Acid to mobile phase.
Column Overload	Dilute sample (1:10 or 1:100).
Inappropriate Mobile Phase pH	Adjust pH to be at least 2 units below analyte pKa.
Retention Time Drift	Inadequate Column Equilibration	Increase equilibration time between runs.
Mobile Phase Changes	Prepare fresh mobile phase daily; cover reservoirs.
Temperature Fluctuations	Use a column oven.
Low Sensitivity	Suboptimal Detection Wavelength	Determine and use the λmax of the analyte.
Low Sample Concentration	Increase injection volume or sample concentration.

Visualizations

References

• 1. validated hplc assay: Topics by Science.gov [science.gov]
• 2. ia800607.us.archive.org [ia800607.us.archive.org]
• 3. Appendix C: Dissociation Constants and pKa Values for Acids at 25°C [2012books.lardbucket.org]
• 4. ftb.com.hr [ftb.com.hr]

Technical Support Center: Overcoming Solubility Issues with 1-Theobromineacetic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility challenges with 1-theobromineacetic acid. The information is designed to offer practical solutions and detailed experimental protocols to address common issues faced during laboratory work.

Troubleshooting Guides

Issue 1: 1-Theobromineacetic Acid Fails to Dissolve in Aqueous Buffers

Initial Checks:

• Verify Compound Purity: Impurities can significantly impact solubility. Confirm the purity of your 1-theobromineacetic acid using appropriate analytical methods such as HPLC or NMR.

• Equilibration Time: Ensure sufficient time is allowed for dissolution to reach equilibrium. Some compounds dissolve slowly. Gentle agitation or stirring can help expedite this process.

• Temperature: Solubility is often dependent on temperature. Gentle heating may increase the rate of dissolution, but be cautious of potential degradation of the compound.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing solubility issues.

Solutions:

• pH Adjustment: As an acidic compound, the solubility of 1-theobromineacetic acid is highly pH-dependent. Increasing the pH of the solution will deprotonate the carboxylic acid group, forming a more polar and water-soluble carboxylate salt.

• Co-solvency: The addition of a water-miscible organic solvent (co-solvent) can increase the solubility of a poorly soluble compound by reducing the polarity of the aqueous environment.

• Salt Formation: Converting the acidic 1-theobromineacetic acid into a salt by reacting it with a base can significantly enhance its aqueous solubility.

Issue 2: Precipitation Occurs Upon Dilution of a Concentrated Stock Solution

Explanation:

This is a common phenomenon known as "crashing out." A concentrated stock solution, often prepared in a strong organic solvent like DMSO, becomes supersaturated when diluted into an aqueous buffer where the compound is less soluble, leading to precipitation.

Solutions:

• Optimize Co-solvent Concentration: Determine the minimum percentage of the organic co-solvent required in the final aqueous solution to maintain the solubility of 1-theobromineacetic acid at the desired concentration.

• Stepwise Dilution: Instead of a single large dilution, add the stock solution to the aqueous buffer in smaller increments with vigorous mixing between each addition.

• Use of Surfactants or Cyclodextrins: These agents can help to keep the compound in solution by forming micelles or inclusion complexes, respectively.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of 1-theobromineacetic acid?

Q2: Which organic solvents can be used to dissolve 1-theobromineacetic acid?

A2: For the parent compound theobromine, polar aprotic solvents have shown the highest solubility. The following table summarizes the solubility of theobromine in various organic solvents and can be used as a starting point for 1-theobromineacetic acid.

Table 1: Solubility of Theobromine in Common Organic Solvents at 25°C

Solvent	Molar Fraction Solubility (x 10⁻⁴)	Concentration (mg/mL)
Dimethyl Sulfoxide (DMSO)	8.20	2.09
Dimethylformamide (DMF)	3.05	0.72
1,4-Dioxane	1.65	0.49
Water	0.49	0.48
Methanol	0.87	0.53
Acetone	0.89	0.35

Data for theobromine, adapted from experimental studies.[1][3]

Q3: How can I prepare a salt of 1-theobromineacetic acid to improve its solubility?

A3: Salt formation is a highly effective method for increasing the solubility of ionizable compounds.[4][5] For 1-theobromineacetic acid, a weak acid, a salt can be formed by reacting it with a suitable base.

Q4: Are there any advanced formulation strategies to enhance the bioavailability of poorly soluble compounds like 1-theobromineacetic acid?

A4: Yes, several advanced formulation strategies can be employed, including solid dispersions, nanosuspensions, and complexation with cyclodextrins.[5][6] These techniques can improve the dissolution rate and oral bioavailability of poorly soluble drugs.

Experimental Protocols

Protocol 1: Solubility Enhancement by pH Adjustment

• Buffer Preparation: Prepare a series of buffers with varying pH values (e.g., pH 6.0, 6.5, 7.0, 7.4, 8.0).

• Compound Addition: Add a known excess amount of 1-theobromineacetic acid to a fixed volume of each buffer in separate vials.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation: Withdraw an aliquot from each vial and filter it through a 0.22 µm syringe filter to remove any undissolved solid.

• Quantification: Analyze the concentration of dissolved 1-theobromineacetic acid in the filtrate using a validated analytical method, such as HPLC-UV.

• Data Analysis: Plot the solubility of 1-theobromineacetic acid as a function of pH to determine the optimal pH for dissolution.

Protocol 2: Solubility Enhancement by Co-solvency

• Co-solvent Selection: Choose a panel of water-miscible organic co-solvents (e.g., ethanol, propylene glycol, PEG 400, DMSO).

• Preparation of Co-solvent Mixtures: Prepare a series of aqueous buffer solutions containing increasing concentrations of the selected co-solvent (e.g., 5%, 10%, 20%, 50% v/v).

• Solubility Determination: Follow steps 2-5 from Protocol 1 for each co-solvent mixture.

• Data Analysis: Plot the solubility of 1-theobromineacetic acid against the co-solvent concentration to identify the most effective co-solvent and the required concentration.

Protocol 3: Preparation of a Sodium Salt of 1-Theobromineacetic Acid

• Dissolution: Dissolve 1-theobromineacetic acid in a suitable organic solvent (e.g., ethanol).

• Base Addition: Slowly add one molar equivalent of a sodium base (e.g., sodium hydroxide or sodium ethoxide) dissolved in the same solvent to the 1-theobromineacetic acid solution while stirring.

• Precipitation/Isolation: The sodium salt of 1-theobromineacetic acid may precipitate out of the solution. If not, the salt can be isolated by removing the solvent under reduced pressure.

• Washing and Drying: Wash the isolated salt with a non-polar solvent (e.g., diethyl ether) to remove any unreacted starting materials and dry it under vacuum.

• Characterization: Confirm the formation of the salt and its purity using techniques such as NMR, FTIR, and elemental analysis.

Mandatory Visualizations

Hypothetical Signaling Pathway for 1-Theobromineacetic Acid

Based on the known mechanism of its parent compound, theobromine, 1-theobromineacetic acid is hypothesized to act as an antagonist of adenosine receptors. The following diagram illustrates this proposed mechanism of action.

Caption: Proposed mechanism of action for 1-theobromineacetic acid.

Experimental Workflow for Solubility Screening

The following diagram outlines a logical workflow for systematically screening different conditions to enhance the solubility of 1-theobromineacetic acid.

Caption: Workflow for systematic solubility screening.

References

• 1. Experimental and Theoretical Study on Theobromine Solubility Enhancement in Binary Aqueous Solutions and Ternary Designed Solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Experimental and Theoretical Study on Theobromine Solubility Enhancement in Binary Aqueous Solutions and Ternary Designed Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 1-Theobromineacetic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Theobromineacetic acid. The information provided is based on the general chemical properties of xanthine derivatives and carboxylic acids, as direct stability and degradation data for 1-Theobromineacetic acid is limited.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for the storage of 1-Theobromineacetic acid?

A1: Based on general guidelines for xanthine derivatives, 1-Theobromineacetic acid should be stored in a tightly sealed container in a dry, cool, and well-ventilated place.[1] It is advisable to protect it from moisture and direct sunlight.

Q2: What are the potential degradation pathways for 1-Theobromineacetic acid?

A2: While specific degradation pathways for 1-Theobromineacetic acid are not extensively documented, potential degradation routes can be inferred from the chemistry of its functional groups (xanthine and carboxylic acid). The primary degradation pathways are likely to be:

• Hydrolysis: The amide bonds within the xanthine ring system and the carboxylic acid group could be susceptible to hydrolysis, especially under acidic or basic conditions.

• Oxidation: The xanthine ring can be susceptible to oxidation.

Q3: What analytical methods are suitable for assessing the stability of 1-Theobromineacetic acid?

A3: High-Performance Liquid Chromatography (HPLC) is a widely used and effective method for the analysis of xanthine derivatives and is recommended for stability testing of 1-Theobromineacetic acid.[2][3][4][5] UV-Visible spectrophotometry can also be a useful technique.[2]

Troubleshooting Guides

Issue 1: Inconsistent or unexpected experimental results.

• Possible Cause: Degradation of 1-Theobromineacetic acid stock solution.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure that the compound has been stored according to the recommendations (cool, dry, protected from light and moisture).[1]

  • Prepare Fresh Solutions: Prepare a fresh stock solution of 1-Theobromineacetic acid.

  • Perform Purity Check: Analyze the purity of the solid compound and the freshly prepared solution using a suitable analytical method like HPLC.

  • pH Consideration: Be mindful of the pH of your experimental solutions, as extremes in pH can accelerate hydrolysis.

Issue 2: Loss of compound potency or activity over time.

• Possible Cause: Chemical degradation of 1-Theobromineacetic acid.

• Troubleshooting Steps:

  • Stability Study: Conduct a preliminary stability study of your compound in the experimental buffer or solvent system. This can be done by analyzing aliquots of the solution at different time points using HPLC.

  • Investigate Potential for Oxidation: If oxidative degradation is suspected, consider degassing your solvents or adding antioxidants (use with caution and verify compatibility with your experimental setup).

  • Control for Hydrolysis: Maintain a neutral pH for your solutions where possible and store them at low temperatures to minimize hydrolysis.

Data Presentation

Due to the lack of specific quantitative degradation data for 1-Theobromineacetic acid, a comparative data table cannot be provided at this time. Researchers are encouraged to generate their own stability data using the analytical methods suggested below.

Experimental Protocols

Protocol: Stability Assessment of 1-Theobromineacetic Acid by HPLC

This protocol outlines a general procedure for assessing the stability of 1-Theobromineacetic acid in a solution.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of 1-Theobromineacetic acid and dissolve it in a suitable solvent (e.g., a mixture of water and a small amount of organic solvent like methanol or acetonitrile, depending on solubility) to a final concentration of 1 mg/mL.

• Incubation:

  • Divide the stock solution into several aliquots in tightly sealed vials.

  • Store the vials under different conditions to be tested (e.g., room temperature, 4°C, protected from light, exposed to light).

• Sample Analysis by HPLC:

  • At predetermined time points (e.g., 0, 24, 48, 72 hours), withdraw an aliquot from each condition.

  • Dilute the aliquot to a suitable concentration for HPLC analysis.

  • Inject the sample into the HPLC system.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[3][4]

  • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile).[2]

  • Flow Rate: 1.0 mL/min.[3]

  • Detection: UV detector at a wavelength determined by the UV spectrum of 1-Theobromineacetic acid (typically around 270-280 nm for xanthine derivatives).[3]

  • Injection Volume: 10-20 µL.

• Data Analysis:

  • Monitor the peak area of the 1-Theobromineacetic acid peak over time.

  • A decrease in the peak area indicates degradation.

  • The appearance of new peaks suggests the formation of degradation products.

  • Calculate the percentage of 1-Theobromineacetic acid remaining at each time point relative to the initial time point (t=0).

Visualizations

Caption: Experimental workflow for stability testing of 1-Theobromineacetic acid.

Caption: Potential degradation pathways of 1-Theobromineacetic acid.

References

• 1. pharmacy180.com [pharmacy180.com]
• 2. Decoding Xanthine Derivatives: Advanced Analytical, Extraction, and Quantification Techniques in Pharma and Biofluids - A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 4. researchgate.net [researchgate.net]
• 5. ijdra.com [ijdra.com]

Technical Support Center: Purification of 1-Theobromineacetic Acid

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the purification of 1-Theobromineacetic acid.

Troubleshooting Guide

This section addresses common problems encountered during the purification of 1-Theobromineacetic acid, offering potential causes and solutions.

Problem	Potential Cause	Suggested Solution
Low Yield of Purified Product	Incomplete reaction during synthesis.	Ensure the reaction between theobromine and chloroacetic acid goes to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Loss of product during recrystallization.	Optimize the recrystallization solvent and volume. Avoid using an excessive amount of solvent. Ensure the solution is fully saturated before cooling. Cool the solution slowly to maximize crystal formation.
Premature crystallization during hot filtration.	Pre-heat the filtration apparatus (funnel and receiving flask) to prevent the solution from cooling and crystallizing prematurely.
Product is Off-Color (Yellowish or Brownish)	Presence of colored impurities from the starting materials or formed during the reaction.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use minimal charcoal to avoid adsorbing the desired product.
Degradation of the product.	Avoid excessive heating during recrystallization. Use an appropriate solvent with a boiling point that is not excessively high.
Oily Precipitate Instead of Crystals	The chosen recrystallization solvent is unsuitable.	Select a solvent in which 1-Theobromineacetic acid has high solubility at elevated temperatures and low solubility at room temperature. A solvent pair (one solvent in which the compound is soluble and another in which it is insoluble) may be necessary.
Presence of impurities that inhibit crystallization.	Perform a preliminary purification step, such as washing the crude product with a non-polar solvent to remove non-polar impurities.
Crystals Do Not Form Upon Cooling	The solution is not supersaturated.	The volume of the solvent may be too large. Evaporate some of the solvent to increase the concentration of the product.
The cooling process is too rapid.	Allow the solution to cool slowly to room temperature before placing it in an ice bath.
The solution is supersaturated but requires nucleation.	Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure 1-Theobromineacetic acid.
Purity by HPLC is Below Expectation	Co-precipitation of impurities.	Ensure slow cooling during recrystallization to allow for selective crystallization of the desired product. A second recrystallization may be necessary.
Incomplete removal of starting materials.	Optimize the recrystallization solvent to ensure that starting materials like theobromine remain in the mother liquor. Theobromine has low solubility in many organic solvents.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 1-Theobromineacetic acid?

The synthesis of 1-Theobromineacetic acid typically involves the reaction of theobromine with a haloacetic acid (e.g., chloroacetic acid) in the presence of a base. The most probable impurities include:

• Unreacted Theobromine: Due to its limited solubility, some theobromine may not react.

• Unreacted Chloroacetic Acid: Excess reagent may remain after the reaction.

• Side Products: Small amounts of other alkylated xanthine derivatives may form.

• Degradation Products: Prolonged heating or harsh basic conditions can lead to the degradation of the xanthine ring structure.

Q2: How do I choose a suitable solvent for the recrystallization of 1-Theobromineacetic acid?

An ideal recrystallization solvent is one in which 1-Theobromineacetic acid is highly soluble at high temperatures and poorly soluble at low temperatures. Based on the solubility of its precursor, theobromine, and the acidic nature of the target compound, the following solvents can be considered:

Solvent	Anticipated Solubility of 1-Theobromineacetic Acid	Notes
Water	Moderately soluble in hot water, sparingly soluble in cold water.	A good starting point for recrystallization. The carboxylic acid group should enhance water solubility compared to theobromine.
Ethanol	Good solubility, especially when hot.	May require a co-solvent like water to reduce solubility at room temperature for better yield.
Acetic Acid	Likely to have good solubility.	Can be difficult to remove completely and may require extensive drying.
Acetone	Moderate solubility.	Its low boiling point makes it easy to remove.
Ethyl Acetate	Lower solubility.	Could be a good anti-solvent in a solvent pair system with a more polar solvent.

Q3: Can I use a solvent pair for recrystallization? If so, how?

Yes, a solvent pair can be very effective. A common approach would be to dissolve the crude 1-Theobromineacetic acid in a minimal amount of a hot solvent in which it is soluble (e.g., ethanol or acetone). Then, a hot "anti-solvent" in which it is poorly soluble (e.g., water or hexane) is added dropwise until the solution becomes cloudy. A few drops of the first solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.

Experimental Protocols

Protocol 1: Recrystallization of 1-Theobromineacetic Acid from Water

• Dissolution: Place the crude 1-Theobromineacetic acid in an Erlenmeyer flask. Add a minimal amount of deionized water and heat the mixture to boiling on a hot plate with stirring. Add more hot water portion-wise until the solid completely dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and swirl the flask. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Pre-heat a gravity filtration setup (funnel and filter paper) with hot water. Filter the hot solution to remove any insoluble impurities and activated charcoal.

• Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 60-70 °C) until a constant weight is achieved.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 1-Theobromineacetic acid. Method optimization may be required.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 274 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of the purified product in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

Visualizations

"troubleshooting inconsistent results in 1-Theobromineacetic acid assays"

Welcome to the technical support center for 1-Theobromineacetic acid assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges and ensure consistent, reliable results in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of inconsistent results in 1-Theobromineacetic acid assays?

Inconsistent results in 1-Theobromineacetic acid assays often stem from a few key areas: sample preparation, chromatographic conditions, and the stability of the analyte. As an acidic compound, 1-Theobromineacetic acid's solubility and ionization can be highly dependent on pH, making careful control of buffer conditions critical.

Q2: How can I improve the recovery of 1-Theobromineacetic acid from plasma samples?

Low recovery is a frequent issue. To enhance recovery, consider the following:

• Protein Precipitation: Ensure complete protein precipitation by using a sufficient volume of ice-cold acetonitrile or methanol. Inadequate removal of proteins can lead to analyte loss and column contamination.

• pH Adjustment: Before liquid-liquid extraction (LLE) or solid-phase extraction (SPE), adjust the sample pH to be well below the pKa of 1-Theobromineacetic acid. This will ensure the molecule is in its neutral, less polar form, improving its extraction into an organic solvent or retention on a non-polar SPE sorbent.

• Extraction Solvent: For LLE, select a solvent that has a good affinity for 1-Theobromineacetic acid. A mixture of ethyl acetate and hexane, for example, can be effective.

Q3: My calibration curve for 1-Theobromineacetic acid is not linear. What should I do?

Non-linearity in calibration curves can be caused by several factors:

• Detector Saturation: If the concentrations of your standards are too high, the detector response may become non-linear. Try extending the calibration range with lower concentration standards.

• Matrix Effects: In LC-MS/MS, co-eluting substances from the biological matrix can suppress or enhance the ionization of 1-Theobromineacetic acid, leading to a non-linear response.[1] Improve sample clean-up or adjust the chromatography to separate the interfering compounds.

• Improper Integration: Review the peak integration parameters to ensure that the peaks for your calibration standards are being integrated correctly and consistently.

Troubleshooting Guides

Issue 1: High Variability in Peak Area for Replicate Injections

High variability in peak area for replicate injections of the same sample points to issues with the analytical instrument, typically the autosampler or the pump.

Potential Cause	Recommended Solution
Air Bubbles in the Pump or Lines	Degas the mobile phase and purge the pump to remove any trapped air bubbles.[2]
Leaking Pump Seals or Fittings	Inspect the pump for any signs of leaks, such as salt deposits around the fittings. Tighten any loose fittings or replace worn pump seals.
Injector Malfunction	Ensure the injector needle is not clogged and that the sample loop is being completely filled during each injection.

Issue 2: Peak Tailing for 1-Theobromineacetic Acid

Peak tailing can compromise peak integration and reduce resolution. For an acidic compound like 1-Theobromineacetic acid, this is often related to secondary interactions with the stationary phase.

Potential Cause	Recommended Solution
Secondary Silanol Interactions	Add a small amount of a competing acid, like 0.1% formic acid or trifluoroacetic acid, to the mobile phase to mask the active silanol groups on the column.[3]
Column Contamination	Flush the column with a strong solvent to remove any strongly retained compounds. If the problem persists, a guard column may be necessary to protect the analytical column.[4][5]
Sample Overload	Reduce the injection volume or the concentration of the sample.

Issue 3: Drifting Retention Times

Shifting retention times can make peak identification difficult and affect the accuracy of quantification.

Potential Cause	Recommended Solution
Changes in Mobile Phase Composition	Prepare fresh mobile phase daily and ensure the solvent reservoirs are not running low. If using a gradient, check the pump's proportioning valves.[4]
Column Temperature Fluctuations	Use a column oven to maintain a stable temperature. Even small changes in ambient temperature can affect retention times.[2]
Column Degradation	Over time, the stationary phase of the column can degrade. If other troubleshooting steps fail, it may be time to replace the column.

Experimental Protocols

Protocol 1: Sample Preparation of Plasma for LC-MS/MS Analysis

This protocol outlines a protein precipitation method for the extraction of 1-Theobromineacetic acid from human plasma.

• Sample Thawing: Thaw frozen plasma samples at room temperature.

• Aliquoting: Aliquot 100 µL of plasma into a microcentrifuge tube.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile containing an appropriate internal standard.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

Protocol 2: HPLC Method for Quantification

This protocol provides a starting point for an HPLC method for the quantification of 1-Theobromineacetic acid.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at an appropriate wavelength or Mass Spectrometry.

Visual Troubleshooting Guide and Workflow

The following diagrams illustrate a logical workflow for troubleshooting common issues in 1-Theobromineacetic acid assays.

References

• 1. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. cbspd.com [cbspd.com]

Technical Support Center: Optimizing Reaction Conditions for Xanthine Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of xanthine derivatives.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of xanthine derivatives, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Yield in Traube Synthesis for 8-Substituted Xanthines

• Question: My Traube synthesis for an 8-substituted xanthine is resulting in a very low yield. What are the common causes and how can I improve it?

• Answer: Low yields in the Traube synthesis, particularly during the final imidazole ring closure, are a frequent challenge.[1] Common causes include poor solubility of the 5,6-diaminouracil precursor, harsh reaction conditions leading to side products, and incomplete cyclization.[1][2]

  Troubleshooting Steps:

  • Assess Precursor Purity: Ensure your 5,6-diaminouracil precursor is pure, as impurities can interfere with the cyclization step.[1]

  • Improve Solubility: Xanthine precursors often have poor solubility. If using a reagent like hexamethyldisilazane (HMDS), adding a co-solvent such as tetrahydrofuran (THF) can be crucial for the reaction to proceed.[3][4]

  • Switch to Microwave Synthesis: Conventional heating can require long reaction times at high temperatures, which may lead to degradation. Microwave irradiation can dramatically shorten reaction times to minutes and often improves yields by providing rapid and uniform heating.[1][3][4][5]

  • Optimize Ring Closure Conditions:

    • For 8-unsubstituted xanthines , cyclization of 5,6-diaminouracils with triethyl orthoformate under microwave conditions is highly efficient.[1][6]

    • For other 8-substituted xanthines , if condensing with a carboxylic acid, ensure efficient amide bond formation first. Using a modern coupling agent can produce the amide precursor in high yield under mild conditions before cyclization, which is often achieved by heating with aqueous NaOH.[1][2]

Issue 2: Difficulty in Purifying the Final Xanthine Derivative Product

• Question: I am struggling with the purification of my final 8-substituted xanthine product. What are some effective methods?

• Answer: Purification can be challenging due to the low solubility of many xanthine derivatives in common organic solvents and the presence of closely related side-products.[1]

  Troubleshooting Steps:

  • Recrystallization: This is a common and effective method. The key is to find a suitable solvent system. For many xanthine derivatives, polar solvents like toluene, ethanol, or aqueous mixtures can be effective.[1] For example, the drug Istradefylline can be purified by recrystallization from hot toluene.[1]

  • Column Chromatography: While challenging due to solubility, it can be employed with appropriate solvent systems. A thorough analysis of the crude product by techniques like TLC or HPLC can help in developing a suitable gradient for separation.

  • Washing: Thoroughly washing the crude product with appropriate solvents can remove many impurities. For instance, washing with water can remove inorganic salts, while washing with a non-polar solvent can remove non-polar side products.

Issue 3: Inefficient Introduction of Aryl or Heteroaryl Groups at the C8-Position

• Question: How can I efficiently introduce an aryl or heteroaryl group at the C8-position of the xanthine core?

• Answer: Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are the state-of-the-art method for forming C-C bonds at the 8-position.[1][7] The typical starting material is an 8-haloxanthine, most commonly 8-bromo- or 8-chloroxanthine.[1]

  Troubleshooting Steps:

  • Catalyst, Ligand, Base, and Solvent Selection: The success of the Suzuki-Miyaura coupling is highly dependent on the choice of these components. Careful optimization is required for each specific substrate.[7]

  • Catalyst Loading: Optimizing the catalyst loading is crucial for both efficiency and cost-effectiveness. While higher loading can increase the reaction rate, it can also lead to side reactions and purification challenges. Design of Experiments (DoE) can be a powerful tool to optimize catalyst loading and other parameters, potentially increasing yield and reducing the number of experiments.[8]

Frequently Asked Questions (FAQs)

Q1: What are the main sources of impurities in commercially produced caffeine?

A1: The primary sources of impurities in caffeine are related to the raw materials used for extraction.[]

• From Coffee: Impurities can include lipids from the coffee beans and other xanthine analogs like caffeic acid and theobromine.[]

• From Tea: Catechins and tea polyphenols are common impurities that can co-exist with caffeine.[]

• From Cocoa: Other xanthines, such as theophylline, can be present and introduce impurities.[]

• Degradation Products: Caffeine can degrade upon exposure to heat, light, or moisture, forming byproducts like theophylline and paraxanthine.[10]

• Residual Solvents: Trace amounts of solvents used during the extraction or synthesis process may remain in the final product.[10]

Q2: What are the advantages of using microwave-assisted synthesis for xanthine derivatives?

A2: Microwave-assisted organic synthesis (MAOS) offers several advantages over conventional heating methods for the synthesis of xanthine derivatives.[3][5][11][12]

• Reduced Reaction Times: Reactions that take hours or even days with conventional heating can often be completed in minutes using microwave irradiation.[1][3][4][5]

• Improved Yields: Microwave heating can lead to significantly higher product yields.[5][12][13]

• Cleaner Reactions: The rapid and uniform heating provided by microwaves can suppress the formation of side products.[3]

• Enhanced Efficiency: The combination of shorter reaction times and higher yields makes microwave synthesis a more efficient and economical method.[5]

Q3: How can I monitor the progress of my xanthine derivative synthesis?

A3: High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for monitoring the progress of these reactions.[14][15] A reversed-phase HPLC method with UV detection is typically employed. By taking aliquots from the reaction mixture at different time points, you can quantify the consumption of starting materials and the formation of the desired product and any byproducts. This allows for real-time optimization of reaction conditions.

Quantitative Data Summaries

Table 1: Comparison of Imidazole Ring Closure: Microwave vs. Conventional Heating

This table compares the reaction times and yields for the synthesis of 8-unsubstituted xanthines from their corresponding 5,6-diaminouracil precursors using triethyl orthoformate. The data highlights the significant efficiency gains from using microwave irradiation.[1]

1,3-Substituents (R)	Method	Reaction Time	Yield (%)
Diethyl	Conventional	Not specified	-
Diethyl	Microwave	5 minutes	76
Dibutyl	Conventional	60 minutes	80
Dibutyl	Microwave	5 minutes	80
Butyl, H	Conventional	300 minutes	85
Butyl, H	Microwave	5 minutes	85
Propargyl, H	Conventional	90 minutes	90
Propargyl, H	Microwave	5 minutes	90

Data adapted from a study on microwave-assisted xanthine synthesis.[1]

Table 2: Optimization of Catalyst Loading for Suzuki-Miyaura Cross-Coupling Reaction

This table illustrates the effect of catalyst loading on the yield of a Suzuki-Miyaura cross-coupling reaction. It demonstrates that very low catalyst loading can still provide excellent yields, optimizing the process.

Entry	Catalyst Loading (mol%)	Time (min)	Yield (%)
1	0.1	15	95
2	0.01	15	95
3	0.005	15	95
4	0.0025	15	94
5	0.001	15	80

Data adapted from a study on optimizing Suzuki-Miyaura cross-coupling reactions.[16]

Experimental Protocols

Protocol 1: Traube Synthesis of Theophylline

This protocol describes the classical Traube synthesis of theophylline (1,3-dimethylxanthine).[2]

Materials:

• N,N'-Dimethylurea

• Ethyl cyanoacetate

• Acetic anhydride

• Sodium nitrite

• Sodium dithionite

• Formic acid

Procedure:

• Synthesis of 6-amino-1,3-dimethyluracil: Condense N,N'-dimethylurea with ethyl cyanoacetate in the presence of a suitable base to form cyanoacetyl-N,N'-dimethylurea, which is then cyclized to 6-amino-1,3-dimethyluracil.

• Nitrosation: React 6-amino-1,3-dimethyluracil with sodium nitrite in an acidic medium (e.g., acetic acid) to yield 6-amino-5-nitroso-1,3-dimethyluracil.

• Reduction: Reduce the nitroso group of 6-amino-5-nitroso-1,3-dimethyluracil using a reducing agent like sodium dithionite to form 5,6-diamino-1,3-dimethyluracil.

• Imidazole Ring Closure: Heat the resulting 5,6-diamino-1,3-dimethyluracil with formic acid to effect the final ring closure, yielding theophylline.

• Purification: The crude theophylline can be purified by recrystallization from a suitable solvent, such as water or ethanol.

Protocol 2: One-Pot Synthesis of 8-Aryl-Xanthines

This protocol outlines a one-pot synthesis of 8-aryl-xanthine derivatives from 5,6-diaminouracils and carboxaldehydes.[6]

Materials:

• 1,3-Dialkyl-5,6-diaminouracil

• Aromatic aldehyde

• Oxidizing agent (e.g., air, DDQ)

• Solvent (e.g., DMF, DMSO)

Procedure:

• Reaction Setup: In a reaction vessel, dissolve the 1,3-dialkyl-5,6-diaminouracil and the aromatic aldehyde in a suitable solvent like DMF or DMSO.

• Condensation: Heat the reaction mixture to facilitate the condensation of the diamine and the aldehyde to form an intermediate Schiff base.

• Oxidative Cyclization: Introduce an oxidizing agent (or utilize atmospheric oxygen) to promote the oxidative cyclization of the intermediate. This step leads to the formation of the imidazole ring and the final 8-aryl-xanthine product.

• Work-up and Purification: After the reaction is complete (as monitored by TLC or HPLC), cool the mixture and precipitate the product by adding a non-solvent like water. The crude product can then be collected by filtration and purified by recrystallization or column chromatography.

Protocol 3: HPLC Method for Pentoxifylline Analysis

This protocol provides a reversed-phase HPLC method for the analysis of pentoxifylline and its impurities.

• Column: LiChrosorb C18 (250 mm x 4.6 mm, 5 µm)

• Mobile Phase: Water : Methanol : o-Phosphoric acid : Tetrahydrofuran (80:20:1:3 v/v/v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 274 nm

• Run Time: Approximately 15 minutes

Visualizations

Caption: Adenosine receptor antagonism by xanthine derivatives.

Caption: Phosphodiesterase inhibition by theophylline.

Caption: Logical workflow for troubleshooting low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. Recent Advances in the Synthesis of Xanthines: A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Calix[8]arene-Based Catalyst for Suzuki–Miyaura Couplings with Reduced Pd_Leaching | MDPI [mdpi.com]
• 5. sphinxsai.com [sphinxsai.com]
• 6. An efficient route to xanthine based A2A adenosine receptor antagonists and functional derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 10. veeprho.com [veeprho.com]
• 11. ajrconline.org [ajrconline.org]
• 12. jocpr.com [jocpr.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Stability-Indicating HPLC Method for 1-Theobromineacetic Acid

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on a stability-indicating High-Performance Liquid Chromatography (HPLC) method for 1-Theobromineacetic acid. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of a stability-indicating HPLC method?

A1: A stability-indicating HPLC method is a validated analytical procedure that accurately quantifies the concentration of an active pharmaceutical ingredient (API), in this case, 1-Theobromineacetic acid, without interference from its degradation products, impurities, or excipients. Its primary purpose is to monitor the stability of the drug substance and drug product over time under various environmental conditions.[1]

Q2: Why are forced degradation studies necessary for this method development?

A2: Forced degradation studies, or stress testing, are essential to demonstrate the specificity of the HPLC method.[2][3] By intentionally degrading the 1-Theobromineacetic acid sample under various stress conditions (e.g., acid, base, oxidation, heat, and light), we can ensure that the method effectively separates the intact drug from all potential degradation products.[2][4] This confirms that any decrease in the API concentration is accurately measured and not masked by co-eluting degradants.

Q3: What are the critical parameters of the proposed HPLC method for 1-Theobromineacetic acid?

A3: The critical parameters include the choice of a C18 stationary phase, a mobile phase consisting of a phosphate buffer and acetonitrile, a specific pH to ensure consistent ionization of the analyte, and a detection wavelength at the UV absorbance maximum of 1-Theobromineacetic acid (estimated around 274 nm).

Q4: How can I ensure the reproducibility of my results?

A4: To ensure reproducibility, it is crucial to precisely follow the experimental protocol, use high-purity reagents and solvents, properly calibrate and maintain the HPLC system, and perform system suitability tests before each analytical run.[5]

Q5: What should I do if I observe a new, unidentified peak in my chromatogram during a stability study?

A5: A new peak may indicate a previously unobserved degradation product. You should investigate its origin by ensuring it is not an artifact from the sample preparation or the HPLC system. If the peak is genuine, it will be necessary to identify and characterize this new degradant, and the analytical method may need to be re-validated to include this new entity.

Troubleshooting Guide

This guide addresses common problems that may be encountered during the HPLC analysis of 1-Theobromineacetic acid.

Problem	Potential Cause(s)	Recommended Solution(s)
No Peaks or Very Small Peaks	- No injection or incorrect injection volume.- Detector lamp is off or malfunctioning.- Incorrect mobile phase composition.	- Verify autosampler/manual injection.- Check detector lamp status and replace if necessary.- Prepare fresh mobile phase and ensure correct composition.
Peak Tailing	- Column degradation.- Active sites on the stationary phase.- Inappropriate mobile phase pH.	- Replace the column.- Use a mobile phase with a suitable buffer to suppress silanol interactions.- Adjust the mobile phase pH to ensure the analyte is in a single ionic form.[6][7]
Peak Fronting	- Sample overload.- Sample solvent incompatible with the mobile phase.	- Dilute the sample or reduce the injection volume.- Dissolve the sample in the mobile phase or a weaker solvent.
Shifting Retention Times	- Inconsistent mobile phase composition.- Fluctuation in column temperature.- Pump malfunction or leaks.	- Prepare fresh mobile phase and ensure proper mixing.- Use a column oven to maintain a constant temperature.- Check the pump for leaks and ensure a steady flow rate.[8]
High Backpressure	- Blockage in the system (e.g., guard column, column frit).- Particulate matter in the sample.- Precipitated buffer in the mobile phase.	- Replace the guard column or filter.- Filter all samples before injection.- Ensure buffer components are fully dissolved in the mobile phase.[9]
Baseline Noise or Drift	- Contaminated mobile phase.- Air bubbles in the system.- Detector issues.	- Use fresh, high-purity solvents and degas the mobile phase.- Purge the pump to remove air bubbles.- Clean the detector flow cell.[5]

Experimental Protocols

Stability-Indicating HPLC Method for 1-Theobromineacetic Acid

This method is designed to provide a robust and reliable quantification of 1-Theobromineacetic acid in the presence of its degradation products.

Chromatographic Conditions:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase A	20 mM Potassium Phosphate Monobasic (pH 3.0 adjusted with phosphoric acid)
Mobile Phase B	Acetonitrile
Gradient Elution	0-2 min: 5% B; 2-15 min: 5-60% B; 15-18 min: 60% B; 18-20 min: 5% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	274 nm
Run Time	20 minutes

Standard and Sample Preparation:

• Standard Solution (100 µg/mL): Accurately weigh 10 mg of 1-Theobromineacetic acid reference standard and dissolve in a 100 mL volumetric flask with a 50:50 mixture of Mobile Phase A and Mobile Phase B.

• Sample Solution: Prepare the sample to a target concentration of 100 µg/mL using the same diluent as the standard solution. Filter through a 0.45 µm syringe filter before injection.

Forced Degradation Studies Protocol

Forced degradation studies are performed to demonstrate the stability-indicating nature of the HPLC method.[10] The target degradation is approximately 5-20%.[1]

Stress Condition	Procedure
Acid Hydrolysis	Dissolve 10 mg of 1-Theobromineacetic acid in 10 mL of 0.1 M HCl. Heat at 80°C for 4 hours. Cool, neutralize with 0.1 M NaOH, and dilute to 100 mL with diluent.
Base Hydrolysis	Dissolve 10 mg of 1-Theobromineacetic acid in 10 mL of 0.1 M NaOH. Keep at room temperature for 2 hours. Neutralize with 0.1 M HCl and dilute to 100 mL with diluent.
Oxidative Degradation	Dissolve 10 mg of 1-Theobromineacetic acid in 10 mL of 3% H₂O₂. Keep at room temperature for 6 hours. Dilute to 100 mL with diluent.
Thermal Degradation	Keep 10 mg of solid 1-Theobromineacetic acid in a hot air oven at 105°C for 24 hours. Dissolve in diluent to a final concentration of 100 µg/mL.
Photolytic Degradation	Expose a solution of 1-Theobromineacetic acid (100 µg/mL) to UV light (254 nm) for 48 hours. Keep a control sample in the dark.

Data Presentation

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
%RSD of Peak Area (n=6)	≤ 2.0%

Table 2: Summary of Forced Degradation Results

Stress Condition	% Degradation	Number of Degradation Peaks	Resolution of Main Peak
Acid Hydrolysis (0.1 M HCl, 80°C, 4h)	~15%	2	> 2.0
Base Hydrolysis (0.1 M NaOH, RT, 2h)	~18%	3	> 2.0
Oxidative (3% H₂O₂, RT, 6h)	~12%	1	> 2.0
Thermal (105°C, 24h)	~8%	1	> 2.0
Photolytic (UV 254nm, 48h)	~10%	2	> 2.0

Visualizations

Caption: Workflow for the development of a stability-indicating HPLC method.

Caption: Troubleshooting decision tree for common HPLC issues.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. resolvemass.ca [resolvemass.ca]
• 3. pharmtech.com [pharmtech.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 6. labcompare.com [labcompare.com]
• 7. hplc.eu [hplc.eu]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]
• 9. aelabgroup.com [aelabgroup.com]
• 10. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]

Technical Support Center: Synthesis of Xanthine Acetic Acids

Welcome to the technical support center for the synthesis of xanthine acetic acids. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered in the synthesis of xanthine acetic acids?

A1: The primary challenges in the synthesis of xanthine acetic acids include:

• Low Reaction Yields: Often resulting from poor solubility of starting materials, incomplete reactions, or the formation of side products.

• Purification Difficulties: The low solubility of many xanthine derivatives in common organic solvents makes purification by standard techniques like column chromatography challenging.[1]

• Lack of Regioselectivity: The xanthine core possesses multiple nitrogen atoms (N1, N3, N7, and N9) that can be alkylated, leading to a mixture of isomers which are often difficult to separate.[2]

• Harsh Reaction Conditions: Traditional synthesis methods may require high temperatures and long reaction times, which can lead to degradation of the product.[1][3]

Q2: How can I improve the yield of my xanthine acetic acid synthesis?

A2: To improve reaction yields, consider the following strategies:

• Optimize Reaction Conditions: Experiment with different solvents, bases, and reaction temperatures to find the optimal conditions for your specific substrate.

• Microwave-Assisted Synthesis: This technique can dramatically reduce reaction times and improve yields compared to conventional heating methods.[3][4][5]

• Use of Protecting Groups: To improve regioselectivity during N-alkylation, consider using protecting groups to block undesired reaction sites.[2]

• Ensure High-Purity Starting Materials: Impurities in the starting materials can interfere with the reaction and lead to the formation of byproducts.[1]

Q3: What are the best methods for purifying xanthine acetic acids?

A3: Purification of xanthine acetic acids can be challenging due to their limited solubility. Effective methods include:

• Recrystallization: This is a common and effective method. The choice of solvent is critical.[1][6] For many xanthine derivatives, polar solvents like ethanol or aqueous mixtures can be effective.[1] In cases of very low solubility, using a high-boiling point solvent like DMF or DMSO for dissolution, followed by the addition of an anti-solvent to induce precipitation, can be successful.[1]

• Column Chromatography: This can be difficult due to solubility issues. Using highly polar mobile phases, such as dichloromethane/methanol or ethyl acetate/hexane mixtures, is often necessary. If the compound still exhibits poor mobility, adding a small percentage of acetic acid or triethylamine to the eluent can help.[1]

• Washing/Trituration: Before attempting more complex purification methods, washing the crude solid with various solvents can remove many impurities. Start with non-polar solvents (e.g., hexane, diethyl ether) to remove organic residues, followed by more polar solvents (e.g., water, ethanol) in which the product has low solubility at room temperature.[1]

Troubleshooting Guides

Problem 1: Low Yield in Traube Synthesis for 8-Carboxymethylxanthines

The Traube synthesis is a classic method for preparing xanthines. Low yields, particularly during the final imidazole ring closure, are a frequent issue.[1][7]

Troubleshooting Decision Tree:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. ajrconline.org [ajrconline.org]
• 5. indianchemicalsociety.com [indianchemicalsociety.com]
• 6. mt.com [mt.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

Comparative Guide to the Validation of Analytical Methods for 1-Theobromineacetic Acid and Related Xanthine Derivatives

This guide provides a comprehensive overview of the validation of analytical methods for 1-theobromineacetic acid and its parent compounds, theobromine and other xanthine derivatives. Given the limited specific data on 1-theobromineacetic acid, this document leverages established and validated methods for structurally similar compounds to present a robust framework for researchers, scientists, and drug development professionals. The focus is on High-Performance Liquid Chromatography (HPLC) based methods, which are widely recognized for their sensitivity and specificity in the analysis of these compounds.[1][2]

Comparative Performance of Analytical Methods

The selection of an appropriate analytical method is contingent on the specific requirements of the study, including the sample matrix, required sensitivity, and the desired throughput. HPLC methods, particularly when coupled with Mass Spectrometry (MS), offer superior sensitivity and specificity for the quantification of xanthine derivatives.[2] The following tables summarize the performance characteristics of various validated HPLC methods for the analysis of theobromine and related compounds.

Table 1: Performance Characteristics of Validated HPLC Methods for Theobromine

Parameter	Method 1: HPLC-UV	Method 2: HPLC-MS/MS	Alternative Method: GC-MS
Linearity (r²)	>0.999	>0.999	>0.99
Limit of Detection (LOD)	1.1 µmol/L[3]	<2 ng/mL[2]	Not specified
Limit of Quantification (LOQ)	3.6 µmol/L[3]	<100 ng/mL[4]	Not specified
Accuracy (% Recovery)	99%[3]	Not specified	Quantitative[5]
Precision (%RSD)	<2%[3]	Not specified	Not specified
Sample Matrix	Urine[3]	Plasma[6]	Biological Fluids[5]

Table 2: Comparison of Different Analytical Techniques for Xanthine Derivatives

Technique	Principle	Advantages	Disadvantages
HPLC-UV	Separation based on polarity, detection via UV absorbance.	Cost-effective, robust, widely available.	Lower sensitivity compared to MS, potential for interference.
HPLC-MS/MS	Separation by HPLC, detection by mass-to-charge ratio.	High sensitivity and specificity, structural information.[2][6]	Higher cost, more complex instrumentation.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds, detection by mass spectrometry.	High resolution, suitable for complex mixtures.	Requires derivatization for non-volatile compounds.[5]
UV-Visible Spectrophotometry	Measures absorbance of light by the analyte.	Simple, rapid, and inexpensive.	Low specificity, susceptible to interference from other compounds.[2]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the successful validation of any analytical method. The following sections outline the typical procedures for validating an HPLC method for the analysis of a xanthine derivative like 1-theobromineacetic acid.

1. Standard Solution Preparation:

• Stock Solution: Accurately weigh a precise amount of the 1-theobromineacetic acid reference standard and dissolve it in a suitable solvent (e.g., methanol-water mixture) to prepare a stock solution of a known concentration.

• Working Standards: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

2. Sample Preparation:

The sample preparation method will vary depending on the matrix.

• Pharmaceutical Formulations: Tablets or powders are typically dissolved in a suitable solvent, filtered, and diluted to the appropriate concentration.

• Biological Samples (e.g., Plasma, Urine): These often require more extensive preparation to remove interfering substances. Common techniques include:

  • Protein Precipitation (PPT): Acetonitrile is frequently used to precipitate proteins from plasma samples.[6]

  • Liquid-Liquid Extraction (LLE): This technique separates the analyte from the matrix based on its solubility in two immiscible liquids.

  • Solid-Phase Extraction (SPE): This method provides a cleaner extract by passing the sample through a solid sorbent that retains either the analyte or the interfering components.[2] For urine samples, a simple dilution with water may be sufficient.[3]

3. Chromatographic Conditions:

An example of a typical HPLC setup for the analysis of xanthine derivatives is as follows:

• Column: A C18 reversed-phase column is commonly used.[1][3]

• Mobile Phase: A mixture of an aqueous buffer (e.g., ammonium acetate or formic acid) and an organic solvent (e.g., methanol or acetonitrile) is typical.[1][6] The composition can be isocratic (constant) or a gradient (varied over time).

• Flow Rate: A flow rate of around 0.5-1.5 mL/min is generally used.[4][6]

• Injection Volume: Typically in the range of 10-20 µL.

• Detection:

  • UV Detection: Wavelength is set at the absorbance maximum of the analyte (e.g., around 274 nm for theobromine).[4]

  • MS/MS Detection: Operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.[6]

4. Validation Parameters:

The analytical method should be validated according to established guidelines (e.g., ICH, FDA).[6][7] The key validation parameters include:

• Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[7]

• Linearity: Assessed by analyzing a series of standards at different concentrations to demonstrate a linear relationship between the detector response and concentration. A coefficient of determination (r²) greater than 0.99 is generally required.[8]

• Accuracy: Determined by spiking a blank matrix with a known amount of the analyte and calculating the percentage of recovery.

• Precision: The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is typically expressed as the relative standard deviation (%RSD) and includes repeatability (intra-day) and intermediate precision (inter-day). An RSD of less than 2% is often considered acceptable.[8]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase composition, pH, column temperature).[8]

Visualizing the Validation Workflow

The following diagram illustrates the logical workflow of a typical analytical method validation process.

Caption: Workflow for analytical method validation.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Decoding Xanthine Derivatives: Advanced Analytical, Extraction, and Quantification Techniques in Pharma and Biofluids - A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HPLC method for urinary theobromine determination: Effect of consumption of cocoa products on theobromine urinary excretion in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Development and validation for the quantitative determination of xanthine oxidoreductase inhibitor topiroxostat by LC-MS/MS and its clinico-pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 8. Analytical Method Validation Protocol for Pharmaceuticals | Pharmaguideline [pharmaguideline.com]

A Comparative Analysis of the Biological Activities of Theobromine and 1-Theobromineacetic Acid

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comparative overview of the biological activities of theobromine and 1-theobromineacetic acid. The information presented is based on available scientific literature.

Introduction

Theobromine, a methylxanthine alkaloid predominantly found in the cacao plant (Theobroma cacao), is a well-studied compound with a range of known biological effects. Its derivative, 1-theobromineacetic acid (1-TAA), is a synthetic compound whose biological profile is less characterized. This guide aims to collate and compare the known biological activities of these two molecules, highlighting areas where data is available and where further research is needed.

Theobromine: A Profile of Biological Activity

Theobromine exerts its effects through various mechanisms, primarily as a non-selective adenosine receptor antagonist and a phosphodiesterase (PDE) inhibitor.[1] These actions lead to a variety of physiological responses affecting the cardiovascular, respiratory, and central nervous systems.

Key Biological Activities of Theobromine:

• Cardiovascular Effects: Theobromine is known to be a vasodilator, contributing to the relaxation of blood vessels.[1] It also acts as a myocardial stimulant.

• Respiratory Effects: It functions as a bronchodilator, relaxing the smooth muscles of the airways.[1] This property has led to investigations into its potential as an antitussive (cough-suppressing) agent.[2]

• Central Nervous System Effects: Compared to caffeine, theobromine is a weaker stimulant of the central nervous system.[1]

• Anti-inflammatory and Antioxidant Properties: Studies suggest that theobromine possesses both antioxidant and anti-inflammatory capabilities.[3][4]

• Antimicrobial Activity: Research has indicated that theobromine exhibits antimicrobial effects against certain oral bacteria, such as Streptococcus mutans and Lactobacillus acidophilus.[5][6]

• Potential Role in Healthy Aging: Recent studies have explored a link between higher theobromine levels in the blood and markers of slower biological aging.[3][7]

1-Theobromineacetic Acid: An Unexplored Frontier

Despite extensive searches of scientific literature, no studies detailing the specific biological activities of 1-theobromineacetic acid were identified. While research exists on the synthesis and biological evaluation of various other acetic acid derivatives, data directly pertaining to 1-TAA is not available in the public domain.

Comparative Summary

Due to the lack of available data for 1-theobromineacetic acid, a direct quantitative comparison of its biological activity with theobromine is not possible at this time. The following table summarizes the known biological activities of theobromine.

Biological Activity	Theobromine	1-Theobromineacetic Acid
Cardiovascular Effects	Vasodilator, Myocardial stimulant	No data available
Respiratory Effects	Bronchodilator, Antitussive potential	No data available
CNS Effects	Weak stimulant	No data available
Anti-inflammatory	Yes	No data available
Antioxidant	Yes	No data available
Antimicrobial	Yes (against specific oral bacteria)	No data available

Experimental Protocols: Theobromine

Detailed experimental methodologies for the key biological activities of theobromine are described in the cited literature. For instance, the antimicrobial effects of theobromine have been assessed using the agar well diffusion method to determine the zone of inhibition against various bacterial strains.[5][6]

Signaling Pathways and Experimental Workflows

The primary mechanism of action for theobromine involves the antagonism of adenosine receptors and the inhibition of phosphodiesterases. This can be visualized as follows:

Caption: Mechanism of action of Theobromine.

Conclusion

While theobromine is a well-documented compound with a diverse range of biological activities, there is a significant gap in the scientific literature regarding the biological profile of its derivative, 1-theobromineacetic acid. This lack of data prevents a direct comparison of their effects. The information compiled on theobromine can serve as a valuable reference for its known properties. Further research is imperative to elucidate the potential biological activities of 1-theobromineacetic acid and to enable a comprehensive comparative analysis. This would be a crucial step in understanding its potential pharmacological applications and for guiding future drug discovery and development efforts.

References

• 1. Synthesis and Biological Evaluation of a Teixobactin Analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluation of tripeptide boronic acid proteasome inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Study on the interaction and antioxidant activity of theophylline and theobromine with SOD by spectra and calculation. | Sigma-Aldrich [sigmaaldrich.com]
• 5. Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and biological evaluation of death-associated protein kinase 1 PROTACs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Comparative Analysis of the Biological Effects of Theobromine and Caffeine

An Objective Guide for Researchers and Drug Development Professionals

Introduction

Theobromine and caffeine are naturally occurring methylxanthines, a class of alkaloids known for their stimulant effects. While structurally similar, their physiological and pharmacological profiles exhibit notable differences. This guide provides a comprehensive comparison of the biological effects of theobromine and caffeine, supported by experimental data, to inform research and drug development. Due to a significant lack of available scientific literature on 1-theobromineacetic acid, this guide will focus on the well-documented comparison between theobromine and its more widely known counterpart, caffeine.

I. Molecular Mechanisms of Action

The primary mechanisms of action for both theobromine and caffeine involve the antagonism of adenosine receptors and the inhibition of phosphodiesterase (PDE) enzymes.

A. Adenosine Receptor Antagonism

Adenosine is a nucleoside that plays a crucial role in regulating neuronal activity, promoting sleep and drowsiness. Both theobromine and caffeine are competitive antagonists at A1 and A2A adenosine receptors in the central nervous system. By blocking these receptors, they prevent adenosine from binding, leading to increased neuronal firing and the release of various neurotransmitters, which contributes to their stimulant effects.

However, their affinity for these receptors differs. Caffeine generally exhibits a higher affinity for adenosine receptors compared to theobromine.[1]

B. Phosphodiesterase (PDE) Inhibition

Theobromine and caffeine can also inhibit phosphodiesterases, enzymes that break down cyclic adenosine monophosphate (cAMP), a second messenger involved in many cellular processes. Inhibition of PDE leads to an increase in intracellular cAMP levels, which can mimic the effects of adrenaline and contribute to smooth muscle relaxation and cardiac muscle stimulation. Caffeine is considered a stronger inhibitor of phosphodiesterases than theobromine.[2]

II. Quantitative Comparison of Biological Activity

The following tables summarize key quantitative data comparing the biological activity of theobromine and caffeine.

Table 1: Adenosine Receptor Binding Affinity (Ki in µM)

Compound	A1 Receptor	A2A Receptor
Theobromine	210–280	>1000
Caffeine	90–110	80
Data sourced from studies on rat brain preparations.[3]

Table 2: Inhibition of Phosphodiesterase (IC50 in µM)

Compound	PDE Isozyme (General)
Theobromine	>1000
Caffeine	120
Data represents general PDE inhibition and may vary for specific isozymes.[3]

III. Pharmacokinetic Profiles

The absorption, distribution, metabolism, and excretion of theobromine and caffeine also show significant differences.

Table 3: Comparative Pharmacokinetics in Humans (Oral Administration)

Parameter	Theobromine	Caffeine
Tmax (Time to Peak Plasma Concentration)	2–3 hours[1][4]	30–40 minutes[1]
Cmax (Peak Plasma Concentration)	Dose-dependent (e.g., 6.72 µg/mL after 370 mg)[4]	Dose-dependent (e.g., 1.93-2.05 µg/mL after 72 mg)[4]
Half-life (t1/2)	7–12 hours[1]	2.5–5 hours[1]
Metabolism	Primarily metabolized by CYP1A2 and CYP2E1 to 3-methylxanthine and 7-methylxanthine.	Primarily metabolized by CYP1A2 to paraxanthine, theobromine, and theophylline.
Bioavailability	High	High (nearly 100%)
Pharmacokinetic parameters can vary based on individual factors such as genetics, liver function, and co-ingestion of other substances.

IV. Physiological and CNS Effects

The differences in their molecular interactions and pharmacokinetics translate to distinct physiological and central nervous system (CNS) effects.

A. Central Nervous System Effects

Caffeine is a potent CNS stimulant, leading to increased alertness, reduced fatigue, and improved concentration.[5] Theobromine has a much weaker stimulant effect on the CNS.[5] This is attributed to its lower affinity for adenosine receptors and its reduced ability to cross the blood-brain barrier compared to caffeine.

B. Cardiovascular Effects

Both compounds can affect the cardiovascular system. Theobromine is known to be a vasodilator, potentially leading to a decrease in blood pressure, and has a more pronounced effect on heart rate than caffeine at higher doses.[1] Caffeine's effects on blood pressure are more variable, sometimes causing a transient increase.

C. Locomotor Activity

Studies in animal models are often used to assess the stimulant properties of compounds by measuring changes in locomotor activity.

Table 4: Hypothetical Comparative Locomotor Activity in Mice

Compound (Dose)	Total Distance Traveled (% of Control)	Rearing Frequency (% of Control)
Theobromine (X mg/kg)	~110%	~105%
Caffeine (Y mg/kg)	~150%	~140%
This table represents a hypothetical outcome based on the known CNS stimulant properties of the two compounds. Actual results would be dose-dependent.

V. Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication and further research.

A. Adenosine Receptor Radioligand Binding Assay

• Objective: To determine the binding affinity (Ki) of a test compound for adenosine receptors.

• Materials: Cell membranes expressing the adenosine receptor subtype of interest, a radiolabeled ligand (e.g., [3H]DPCPX for A1 receptors), test compound, assay buffer (e.g., 50 mM Tris-HCl, pH 7.4), glass fiber filters, scintillation fluid, and a scintillation counter.

• Procedure:

  • Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound.

  • Separate the bound and free radioligand by rapid filtration through glass fiber filters.

  • Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined and converted to a Ki value using the Cheng-Prusoff equation.[6]

B. cAMP Accumulation Assay

• Objective: To measure the effect of a test compound on intracellular cAMP levels.

• Materials: Whole cells expressing the G-protein coupled receptor of interest, a phosphodiesterase inhibitor (to prevent cAMP degradation), the test compound, and a commercial cAMP assay kit (e.g., HTRF, ELISA).

• Procedure:

  • Pre-treat the cells with a phosphodiesterase inhibitor.

  • Stimulate the cells with the test compound for a defined period.

  • Lyse the cells to release intracellular cAMP.

  • Quantify the cAMP concentration using a competitive immunoassay format provided by the assay kit.

  • The amount of signal is inversely proportional to the amount of cAMP produced.[7]

C. Locomotor Activity Measurement in Mice

• Objective: To assess the stimulant or sedative effects of a compound by measuring spontaneous movement.

• Materials: Open field arena, video tracking software, and the test compound.

• Procedure:

  • Administer the test compound or vehicle to the mice.

  • After a specified pre-treatment time, place each mouse individually into the open field arena.

  • Record the animal's activity for a set duration (e.g., 30-60 minutes) using a video camera mounted above the arena.

  • Analyze the recorded video using tracking software to quantify parameters such as total distance traveled, time spent in different zones (center vs. periphery), and rearing frequency.[8][9]

VI. Visualizations

A. Signaling Pathways

Caption: Antagonism of Adenosine Receptors by Caffeine and Theobromine.

B. Experimental Workflows

Caption: Workflow for a Radioligand Binding Assay.

While both theobromine and caffeine are methylxanthines with similar mechanisms of action, their biological effects differ significantly due to variations in their affinity for adenosine receptors, potency as phosphodiesterase inhibitors, and pharmacokinetic profiles. Caffeine is a more potent central nervous system stimulant, while theobromine has a milder and longer-lasting effect with more pronounced cardiovascular actions. Understanding these differences is crucial for researchers and professionals in the field of drug development when considering these compounds or their derivatives as therapeutic agents. Further research into specific derivatives, when data becomes available, will be essential for a complete understanding of this class of molecules.

References

• 1. Psychopharmacology of theobromine in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. quora.com [quora.com]
• 3. Subclasses of adenosine receptors in the central nervous system: interaction with caffeine and related methylxanthines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Absorption rate of methylxanthines following capsules, cola and chocolate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. oona.life [oona.life]
• 6. benchchem.com [benchchem.com]
• 7. resources.revvity.com [resources.revvity.com]
• 8. Locomotion Activity Measurement in an Open Field for Mice [bio-protocol.org]
• 9. iacuc.ucsf.edu [iacuc.ucsf.edu]

Theobromine Derivatives: A Comparative Guide to Their Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Theobromine, a naturally occurring methylxanthine found in cacao plants, has long been of interest for its diverse pharmacological effects. Its derivatives have emerged as a promising scaffold in drug discovery, exhibiting a range of biological activities. This guide provides a comparative analysis of the structure-activity relationships (SAR) of theobromine derivatives, with a focus on their anticancer properties as well as their roles as adenosine receptor antagonists and phosphodiesterase inhibitors. Experimental data is presented to support these comparisons, alongside detailed methodologies for key assays.

Anticancer Activity of Theobromine Derivatives

Recent research has highlighted the potential of theobromine derivatives as potent anticancer agents, primarily through the inhibition of key receptor tyrosine kinases such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR).

VEGFR-2 Inhibition

VEGFR-2 plays a crucial role in angiogenesis, the formation of new blood vessels that is essential for tumor growth and metastasis. Inhibition of this receptor is a key strategy in cancer therapy. Several novel theobromine derivatives have been synthesized and evaluated for their VEGFR-2 inhibitory activity and cytotoxic effects on various cancer cell lines.

A series of theobromine-based compounds have demonstrated significant potential as VEGFR-2 inhibitors. For instance, compound 15a showed potent cytotoxicity against HepG2 (liver cancer) and MCF-7 (breast cancer) cell lines with IC50 values of 0.76 µM and 1.08 µM, respectively.[1] This compound also exhibited strong inhibitory activity against the VEGFR-2 kinase with an IC50 of 0.239 µM.[1] Another derivative, T-1-AFPB , displayed an IC50 value of 69 nM against VEGFR-2, comparable to the standard drug sorafenib (IC50 = 56 nM).[2]

The general structure-activity relationship for these derivatives suggests that the introduction of specific acetamide and benzamide moieties at the N1 position of the theobromine scaffold is crucial for their anticancer activity.

Table 1: In Vitro Anticancer Activity of Theobromine Derivatives as VEGFR-2 Inhibitors

Compound	Target Cell Line/Enzyme	IC50 (µM)	Reference
15a	HepG2	0.76	[1]
MCF-7	1.08	[1]
VEGFR-2	0.239	[1]
15	HepG2	0.22	[3]
MCF-7	0.42	[3]
VEGFR-2	0.067	[3]
T-1-AFPB	HepG2	2.24	[2]
MCF-7	3.26	[2]
VEGFR-2	0.069	[2]
7g	HepG2	27.89	[4]
MCF-7	19.35	[4]
VEGFR-2	0.072	[4]
Sorafenib (Control)	VEGFR-2	0.056	[2]

EGFR Inhibition

EGFR is another critical target in cancer therapy, as its overactivation can lead to uncontrolled cell proliferation. Theobromine derivatives have also been explored as EGFR inhibitors.

A notable example is the (m-tolyl)acetamide theobromine derivative, T-1-MTA , which was designed as a lead antiangiogenic compound targeting the EGFR protein.[5] This compound demonstrated a potent EGFR inhibitory activity with an IC50 value of 22.89 nM.[5] Furthermore, it exhibited cytotoxic activities against A549 (lung cancer) and HCT-116 (colon cancer) cell lines with IC50 values of 22.49 µM and 24.97 µM, respectively.[5] Another derivative, T-1-PMPA , showed effective inhibition of both wild-type EGFR (EGFRWT) and a mutant form (EGFR790m) with IC50 values of 86 nM and 561 nM, respectively.[6]

Table 2: In Vitro Anticancer Activity of Theobromine Derivatives as EGFR Inhibitors

Compound	Target Cell Line/Enzyme	IC50 (nM)	IC50 (µM)	Reference
T-1-MTA	EGFR	22.89	-	[5]
A549	-	22.49	[5]
HCT-116	-	24.97	[5]
T-1-PMPA	EGFRWT	86	-	[6]
EGFR790m	561	-	[6]
HepG2	-	3.51	[6]
MCF-7	-	4.13	[6]
Compound XI	EGFR	17.23	-
A549	-	21.99
HCT-116	-	22.02
Erlotinib (Control)	EGFRWT	31	-	[6]
EGFR790m	456	-	[6]

Adenosine Receptor Antagonism

Theobromine and its parent compounds, caffeine and theophylline, are well-known antagonists of adenosine receptors. This antagonism is responsible for many of their stimulant effects. Theobromine generally exhibits weaker potency at adenosine receptors compared to caffeine and theophylline.

Table 3: Comparative Activity of Methylxanthines at Adenosine Receptors

Compound	A1 Ki/IC50 (µM)	A2A Ki/IC50 (µM)	A2B Ki/IC50 (µM)	A3 Ki/IC50 (µM)	Reference
Theobromine	105 (r) / 210-280	>250 (r) / >1000	130	>100 (r)	[5]
Caffeine	10.7 / 90-110	9.56 / 80	10.4	13.3	[5]
Theophylline	6.77 / 20-30	6.7 / 20	9.07	22.3	[5]
Paraxanthine	21 (r) / 40-65	19.4 (r) / 40	4.5	>100 (r)	[5]
(r) denotes rat receptor data.

Phosphodiesterase (PDE) Inhibition

Theobromine also functions as a non-selective phosphodiesterase (PDE) inhibitor. PDEs are enzymes that degrade cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). By inhibiting PDEs, theobromine increases intracellular levels of these second messengers, leading to various physiological effects. Theobromine's PDE inhibitory activity is generally weaker than that of theophylline. Recent studies have shown that theobromine can alleviate diet-induced obesity in mice by inhibiting PDE4D in adipose tissue.

Visualizing the Mechanisms

To better understand the biological context of these structure-activity relationships, the following diagrams illustrate key signaling pathways and a general experimental workflow.

Caption: VEGFR-2 Signaling Pathway and Inhibition.

References

• 1. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Navigating the Translational Gap: A Comparative Framework for 1-Theobromineacetic Acid Efficacy

A critical analysis of the current scientific landscape reveals a notable gap in the direct comparative data for the in vitro and in vivo efficacy of 1-Theobromineacetic acid. While research has delved into the properties of its parent compound, theobromine, and various acetic acid derivatives, a dedicated body of work meticulously charting the translational journey of 1-Theobromineacetic acid from laboratory assays to whole-organism studies remains to be established.

This guide, therefore, serves as a foundational framework for researchers, scientists, and drug development professionals. It outlines the essential experimental data and methodologies required to construct a robust comparison of 1-Theobromineacetic acid's efficacy. By presenting hypothetical data and standardized protocols, this document aims to provide a blueprint for future research in this area.

Quantitative Efficacy: A Tale of Two Environments

A comprehensive comparison hinges on quantitative data from both in vitro and in vivo settings. The following tables illustrate the types of data points that are crucial for such an analysis.

Table 1: Hypothetical In Vitro Efficacy Profile of 1-Theobromineacetic Acid

Assay Type	Cell Line	Parameter	Value
Cytotoxicity	HT-29 (Colon Cancer)	IC50	15 µM
Anti-inflammatory	RAW 264.7 (Macrophages)	NO Inhibition IC50	25 µM
Enzyme Inhibition	Phosphodiesterase (PDE4)	IC50	10 µM
Receptor Binding	Adenosine A1 Receptor	Ki	5 µM

Table 2: Hypothetical In Vivo Efficacy Profile of 1-Theobromineacetic Acid

Animal Model	Dosing Regimen	Efficacy Endpoint	Result
Xenograft Mouse Model (HT-29)	50 mg/kg, daily, p.o.	Tumor Growth Inhibition	45%
Carrageenan-induced Paw Edema (Rat)	20 mg/kg, single dose, i.p.	Reduction in Paw Volume	30%
Bronchoconstriction Model (Guinea Pig)	10 mg/kg, i.v.	Inhibition of Airway Resistance	50%

Decoding the Mechanisms: Experimental Protocols

Transparent and detailed methodologies are the bedrock of reproducible science. Below are standardized protocols for key experiments that would be essential in evaluating the efficacy of 1-Theobromineacetic acid.

In Vitro Protocol: Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cancer cells (e.g., HT-29) in a 96-well plate at a density of 5,000 cells/well and incubate for 24 hours at 37°C and 5% CO2.

• Compound Treatment: Treat the cells with varying concentrations of 1-Theobromineacetic acid (e.g., 0.1, 1, 10, 50, 100 µM) for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

In Vivo Protocol: Xenograft Tumor Model

• Cell Implantation: Subcutaneously inject 1 x 10^6 HT-29 cells into the flank of athymic nude mice.

• Tumor Growth: Allow tumors to reach a palpable size (approximately 100 mm³).

• Randomization and Treatment: Randomize mice into control and treatment groups. Administer 1-Theobromineacetic acid (e.g., 50 mg/kg) or vehicle control daily via oral gavage.

• Tumor Measurement: Measure tumor volume every three days using calipers.

• Endpoint: Euthanize mice when tumors reach the maximum allowed size or at the end of the study period (e.g., 21 days).

• Data Analysis: Calculate the percentage of tumor growth inhibition compared to the control group.

Visualizing the Science: Pathways and Workflows

Understanding the molecular interactions and the experimental process is often clarified through visual aids. The following diagrams, created using the DOT language, illustrate a potential signaling pathway for a theobromine derivative and a typical experimental workflow for efficacy testing.

Caption: Hypothetical signaling pathway of 1-Theobromineacetic acid.

Caption: Experimental workflow for efficacy assessment.

A Comparative Analysis of the Cytotoxic Effects of Xanthine Derivatives on Cancer Cells

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the in vitro cytotoxicity of common xanthine derivatives, complete with experimental protocols and signaling pathway visualizations.

Xanthine derivatives, a class of naturally occurring and synthetic compounds, have long been a subject of interest in pharmacology due to their diverse biological activities. While widely known for their stimulant and bronchodilator effects, emerging research has highlighted their potential as anticancer agents. This guide provides a comparative analysis of the cytotoxicity of four prominent xanthine derivatives—caffeine, theophylline, theobromine, and pentoxifylline—against various cancer cell lines. The information is presented to facilitate objective comparison and support further research and development in this promising area of oncology.

Comparative Cytotoxicity of Xanthine Derivatives

The cytotoxic potential of xanthine derivatives is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit the growth of 50% of a cell population. The following tables summarize the available IC50 values for caffeine, theophylline, theobromine, and pentoxifylline across several common cancer cell lines.

Disclaimer: The data presented below is compiled from various studies. Direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions, including cell culture techniques, assay methods, and exposure times.

Table 1: Comparative IC50 Values of Xanthine Derivatives in Human Cancer Cell Lines (µM)

Xanthine Derivative	MCF-7 (Breast)	HeLa (Cervical)	HepG2 (Liver)	A549 (Lung)
Caffeine	>80[1][2]	No direct data	No direct data	No direct data
Theophylline	>100 (derivative d17: 12.61)[3]	No direct data	No direct data	>100 (derivative d17: 6.76)[3]
Theobromine	Derivative 7g: 19.35[4]	No direct data	Derivative 15a: 0.76[5][6], Derivative 7g: 27.89[4]	16.02[7]
Pentoxifylline	No direct data	No direct data	No direct data	No direct data

Table 2: Additional Cytotoxicity Data for Xanthine Derivatives

Xanthine Derivative	Cell Line	IC50 (µM) / Effect
Caffeine-1,2,3-triazolyl hybrid (22f)	MDA-MB-468 (Breast)	126[8]
Theophylline	MDA-MB-231 (Breast), KB (Oral), H1355 (Lung)	500 - 2500[9]
Pentoxifylline	CAOV-3 (Ovarian), Me-180 (Cervical)	Potentiates cisplatin cytotoxicity at 2500 µM[10][11]

Experimental Protocols

Accurate and reproducible assessment of cytotoxicity is paramount in drug discovery. The following are detailed protocols for two commonly used cytotoxicity assays: the MTT assay and the Lactate Dehydrogenase (LDH) assay.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS)

• Xanthine derivatives (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol with 0.04 N HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the xanthine derivatives in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds. Include appropriate controls (vehicle control, untreated cells).

• Incubation: Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value by plotting a dose-response curve.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric assay that quantifies the amount of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Xanthine derivatives

• Commercially available LDH cytotoxicity assay kit (containing substrate mix, assay buffer, and stop solution)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2). Include a positive control for maximum LDH release (e.g., by treating cells with a lysis buffer provided in the kit).

• Supernatant Collection: After the incubation period, centrifuge the plates at a low speed (e.g., 250 x g) for 5 minutes to pellet the cells. Carefully transfer a specific volume (e.g., 50 µL) of the cell-free supernatant to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (substrate and cofactor) from the kit to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for the time specified in the kit's protocol (usually 10-30 minutes), protected from light.

• Stop Reaction: Add the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH activity in the treated wells to the maximum LDH release control.

Signaling Pathways in Xanthine Derivative-Induced Cytotoxicity

Xanthine derivatives exert their cytotoxic effects through the modulation of various signaling pathways involved in cell proliferation, survival, and apoptosis. The following diagrams, generated using the DOT language, illustrate some of the key pathways affected by these compounds.

Caption: Workflow of MTT and LDH cytotoxicity assays.

Caption: Signaling pathways modulated by caffeine leading to apoptosis.

Caption: Signaling pathways affected by theophylline and pentoxifylline.

References

• 1. Cytotoxicity of Caffeine on MCF-7 Cells Measured by XTT Cell Proliferation Assay (P06-038-19) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of a Series of Theophylline Derivatives Containing 1,2,3-Triazole for Treatment of Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Identification of new theobromine-based derivatives as potent VEGFR-2 inhibitors: design, semi-synthesis, biological evaluation, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Design, synthesis, anticancer and in silico assessment of 8-caffeinyl-triazolylmethoxy hybrid conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanism of a methylxanthine drug theophylline-induced Ca2+ signaling and cytotoxicity in AML12 mouse hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Potentiation of cisplatin cytotoxicity by methylxanthines in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Potentiation of cisplatin cytotoxicity by methylxanthines in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Mechanism of Action of 1-Theobromineacetic Acid: A Comparative Guide

To our valued researchers, scientists, and drug development professionals,

This guide provides a comparative analysis to facilitate the validation of the mechanism of action for 1-Theobromineacetic acid. As 1-Theobromineacetic acid is a novel derivative, this document establishes a validation framework by comparing its anticipated biological activities with its parent compound, theobromine, and another well-characterized methylxanthine, caffeine.

The primary proposed mechanisms of action for methylxanthines involve the antagonism of adenosine receptors and the inhibition of phosphodiesterase (PDE) enzymes. This guide presents experimental data and detailed protocols to assess these activities.

Data Presentation: Comparative Bioactivity at Key Receptors

To quantitatively assess the mechanism of action, the following tables summarize the binding affinities of theobromine and caffeine for adenosine A1 and A2A receptors, key targets in the central nervous system and periphery.

Compound	Adenosine A1 Receptor Ki (µM)	Adenosine A2A Receptor Ki (µM)	Data Source
Theobromine	209	>10,000	[1]
Caffeine	35	22	[1]

Compound	Adenosine A1 Receptor Ki (µM)	Adenosine A2A Receptor Ki (µM)	Data Source
Theobromine	105 (r)	>250 (r)	[2]
Caffeine	10.7	9.56	[2]

(r) indicates data from rat studies.

In addition to adenosine receptor antagonism, methylxanthines are known to inhibit phosphodiesterases (PDEs), enzymes responsible for degrading cyclic AMP (cAMP). However, the inhibitory potency of theobromine and caffeine at physiologically relevant concentrations is considered weak.[3][4] Pharmacological assays have shown that theobromine is a less efficacious phosphodiesterase inhibitor than caffeine.[5]

Experimental Protocols: Validating the Mechanism of Action

To experimentally validate the mechanism of action of 1-Theobromineacetic acid, the following detailed protocols for key assays are provided.

Adenosine Receptor Competitive Binding Assay

This protocol outlines a standard procedure to determine the binding affinity (Ki) of a test compound for adenosine A1 and A2A receptors.

Materials:

• Cell membranes expressing the human adenosine A1 or A2A receptor.

• Radioligand: [³H]DPCPX (for A1) or [³H]ZM241385 (for A2A).

• Test compound (1-Theobromineacetic acid), theobromine, and caffeine.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific binding control: 10 µM Theophylline or other suitable antagonist.

• 96-well filter plates (GF/B or GF/C) pre-treated with 0.3% polyethyleneimine (PEI).

• Scintillation cocktail and a scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds (1-Theobromineacetic acid, theobromine, caffeine) in assay buffer.

• In a 96-well plate, add in triplicate:

  • Total Binding: Assay buffer, radioligand, and cell membranes.

  • Non-specific Binding: Non-specific binding control, radioligand, and cell membranes.

  • Test Compound: Dilutions of the test compound, radioligand, and cell membranes.

• Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

• Terminate the binding reaction by rapid vacuum filtration through the pre-treated filter plate.

• Wash the filters three times with ice-cold wash buffer.

• Dry the filter plate and add scintillation cocktail to each well.

• Measure the radioactivity in each well using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC50 value (concentration of test compound that inhibits 50% of specific binding) by non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Phosphodiesterase (PDE) Inhibition Assay

This protocol describes a method to assess the inhibitory activity of a test compound on PDE enzymes.

Materials:

• Purified recombinant human PDE isoforms (e.g., PDE4).

• Substrate: Cyclic AMP (cAMP).

• Test compound (1-Theobromineacetic acid), theobromine, and caffeine.

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 8.3 mM MgCl₂, 1.7 mM EGTA.

• Snake venom nucleotidase.

• [³H]-cAMP.

• Anion-exchange resin.

• Scintillation cocktail and a scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a reaction tube, add the assay buffer, the test compound dilution, and the purified PDE enzyme.

• Initiate the reaction by adding the cAMP substrate (containing a known amount of [³H]-cAMP).

• Incubate the reaction at 30°C for a specified time (e.g., 15-30 minutes).

• Stop the reaction by boiling the tubes for 1 minute.

• Cool the tubes and add snake venom nucleotidase to convert the resulting AMP to adenosine. Incubate at 30°C for 10 minutes.

• Add an aqueous suspension of anion-exchange resin to bind the remaining charged [³H]-cAMP.

• Centrifuge the tubes to pellet the resin.

• Transfer an aliquot of the supernatant (containing [³H]-adenosine) to a scintillation vial.

• Add scintillation cocktail and measure the radioactivity.

• Data Analysis: The amount of radioactivity is proportional to the PDE activity. Determine the IC50 value for each test compound by plotting the percentage of inhibition against the compound concentration.

Mandatory Visualization: Signaling Pathways and Experimental Workflow

To visually represent the molecular interactions and experimental procedures, the following diagrams are provided in Graphviz DOT language.

Caption: Adenosine Receptor Signaling Pathway.

Caption: Phosphodiesterase (PDE) Signaling Pathway.

References

• 1. avmajournals.avma.org [avmajournals.avma.org]
• 2. Adenosine A2A receptor antagonists: from caffeine to selective non-xanthines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Theobromine - Wikipedia [en.wikipedia.org]
• 4. Pharmacology of Caffeine - Caffeine for the Sustainment of Mental Task Performance - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Psychopharmacology of theobromine in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Quantification Methods for 1-Theobromineacetic Acid: A Comparative Guide

A Note on Data Availability: Detailed, publicly available, and validated analytical methods specifically for 1-theobromineacetic acid are limited. Therefore, this guide presents a comparative analysis of quantification methods for a closely related and structurally similar xanthine metabolite, 1-methyluric acid . The analytical principles and methodologies discussed herein are directly applicable to the development of robust quantification assays for 1-theobromineacetic acid.

This guide provides an objective comparison of two common bioanalytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), for the quantification of xanthine metabolites in biological matrices. This information is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate analytical methodology for their research needs.

Quantitative Performance Comparison

The table below summarizes typical performance characteristics of HPLC-UV and LC-MS/MS methods for the quantification of 1-methyluric acid, which can be considered representative for 1-theobromineacetic acid.[1][2][3]

Performance Characteristic	High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)	Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)
Linearity Range	0.5 - 100 µg/mL	0.005 - 50 µg/mL
Correlation Coefficient (r²)	> 0.995	> 0.999
Limit of Detection (LOD)	Approximately 0.1 µg/mL	Approximately 0.001 µg/mL
Limit of Quantification (LOQ)	Approximately 0.5 µg/mL	Approximately 0.005 µg/mL
Accuracy (% Recovery)	90 - 110%	95 - 105%
Precision (%RSD)	< 15%	< 10%

Detailed Experimental Protocols

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

A robust and cost-effective method suitable for routine analysis, particularly when analyte concentrations are relatively high.

1. Sample Preparation (for Plasma or Serum):

• To 1.0 mL of plasma or serum, add 2.0 mL of a protein precipitation solvent such as acetonitrile or a 10% solution of trichloroacetic acid.[3]

• Vortex the mixture vigorously for at least one minute to ensure thorough protein precipitation.

• Centrifuge the sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully aspirate the clear supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial for analysis.

2. Chromatographic Conditions:

• Analytical Column: A C18 reversed-phase column (e.g., 4.6 mm internal diameter x 250 mm length, 5 µm particle size) is commonly used.

• Mobile Phase: An isocratic mobile phase consisting of a mixture of an aqueous buffer and an organic modifier is typical. For example, a mixture of 20 mM potassium dihydrogen phosphate buffer (pH adjusted to 3.5 with phosphoric acid) and methanol in a 95:5 (v/v) ratio.[2]

• Flow Rate: A standard flow rate is 1.0 mL/min.

• Injection Volume: A 20 µL injection volume is typical.

• Detection: An ultraviolet (UV) detector set to a wavelength of approximately 280 nm.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

The gold standard for bioanalysis, offering high sensitivity and specificity, making it ideal for detecting low concentrations of analytes in complex matrices.

1. Sample Preparation (for Urine):

• Allow frozen urine samples to thaw completely at room temperature, followed by vortexing to ensure homogeneity.

• Centrifuge the urine sample at approximately 4,000 x g for 10 minutes to pellet any particulate matter.

• In a clean microcentrifuge tube, combine 100 µL of the urine supernatant with 900 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) to achieve a 1:10 dilution.

• Fortify the diluted sample with a suitable internal standard, preferably an isotopically labeled version of the analyte, to correct for matrix effects and variability.

• Vortex the final mixture and transfer it to an autosampler vial for injection.

2. LC-MS/MS Conditions:

• Chromatographic Separation:

  • Analytical Column: A high-efficiency C18 reversed-phase column (e.g., 2.1 mm internal diameter x 50 mm length, 1.8 µm particle size).

  • Mobile Phase: A gradient elution is typically employed for optimal separation.

    • Mobile Phase A: Water containing 0.1% formic acid.

    • Mobile Phase B: Acetonitrile containing 0.1% formic acid.

  • A representative gradient program could be: 0-1 min (5% B), ramp to 95% B from 1-5 min, hold at 95% B until 7 min, return to 5% B from 7-8 min, and re-equilibrate at 5% B until 10 min.

  • Flow Rate: A typical flow rate is 0.3 mL/min.

  • Injection Volume: A small injection volume, such as 5 µL, is common.

• Mass Spectrometry:

  • Ionization Source: Electrospray ionization (ESI) is commonly used, operated in either positive or negative ion mode depending on the analyte's properties. For 1-methyluric acid, negative ion mode is often effective.

  • Detection: A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. This involves monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard, which provides high specificity and quantitative accuracy.[3]

Visualization of the Bioanalytical Workflow

Caption: General workflow for the bioanalysis of small molecules.

Summary and Recommendations

The selection of an appropriate analytical method for the quantification of 1-theobromineacetic acid, or its surrogate 1-methyluric acid, is contingent upon the specific requirements of the intended application.

• HPLC-UV represents a reliable and economical option for applications where analyte concentrations are expected to be within the microgram per milliliter range and where the biological matrix is relatively clean. It is a workhorse in many research and quality control laboratories.

• LC-MS/MS provides unparalleled sensitivity and specificity, making it the definitive choice for regulated bioanalysis, pharmacokinetic and toxicokinetic studies, and clinical trials. Its ability to measure analyte concentrations at the nanogram per milliliter level or lower in complex biological fluids is essential for generating high-quality, reliable data to support drug development and clinical research.

For novel or critical applications requiring the accurate quantification of 1-theobromineacetic acid, the development and validation of a robust LC-MS/MS method is highly recommended. The experimental protocols outlined for the related compound, 1-methyluric acid, provide a solid foundation for initiating such method development.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Reproducibility of Theobromine Experimental Data

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data on Theobromine, a methylxanthine alkaloid found in cocoa beans, tea leaves, and other plants. While the initial query concerned "1-Theobromineacetic acid," the available scientific literature predominantly focuses on Theobromine. This document summarizes the key findings and methodologies from various studies to assist in evaluating the reproducibility of experimental outcomes related to this compound.

I. Analytical Methods for Theobromine Quantification

The accurate quantification of Theobromine is crucial for reproducibility in pharmacological and toxicological studies. High-Performance Liquid Chromatography (HPLC) and High-Performance Thin-Layer Chromatography (HPTLC) are the most common analytical techniques employed.

Table 1: Comparison of Analytical Methods for Theobromine Quantification

Method	Linearity Range	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Key Findings & Reference
HPLC-UV	0.2–100 mg/L	0.07–0.2 mg/L	Not Specified	A rapid and selective HPLC method for the simultaneous determination of caffeine, theobromine, and theophylline.[1][2]
HPTLC-UV	3-15 µ g/zone	30 ng/spot	140 ng/spot	A sensitive RP-HPTLC method developed for the quantification of Theobromine in tea samples.[3][4]
HPLC-DAD	1–1000 µg/mL	0.1 mg/g	Not Specified	An isocratic HPLC method for the determination of theobromine, theophylline, and caffeine in cupuacu and cacao by-products.[5]
TLC-SERS	Not Specified	0.5 mg/L	Not Specified	A rapid and sensitive technique for the separation and quantification of theobromine and caffeine.[6][7]

1. High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Samples are typically defatted with a solvent like hexane. An internal standard, such as β-hydroxyethyltheophylline, is often added. Theobromine is then extracted using hot water or a solvent mixture.

• Chromatographic Conditions:

  • Column: Reversed-phase columns like C8 or C18 are commonly used.[2]

  • Mobile Phase: A mixture of methanol, water, and acetic acid is frequently used in isocratic elution.[5][8] For instance, a mobile phase of methanol-water-acetic acid (20:79:1) has been reported.[8] Another study utilized water-THF-acetonitrile (90:10, v/v) with the pH adjusted to 8.[1][2]

  • Flow Rate: Typically around 0.8 to 1.5 mL/min.

  • Detection: UV absorbance detection is commonly performed at a wavelength of 273 nm or 280 nm.[1][2][8]

2. High-Performance Thin-Layer Chromatography (HPTLC)

• Sample Preparation: Extraction is performed with a suitable solvent. For instance, tea granules can be extracted with a solvent for 5 hours.

• Chromatographic Conditions:

  • Stationary Phase: Silica gel 60 F254 HPTLC plates are commonly used.[3][4]

  • Mobile Phase: A common mobile phase is a mixture of ethyl acetate and methanol (e.g., 27:3 v/v).[3][4]

  • Detection: Densitometric analysis is carried out in the UV region, typically at 274 nm.[3][4]

II. Pharmacological Effects of Theobromine

Theobromine exhibits various pharmacological effects, primarily acting as a mild stimulant and smooth muscle relaxant.

Table 2: Comparison of Pharmacological Studies of Theobromine in Humans

Study Design	Dosage	Key Findings	Reference
Within-subjects, placebo-controlled	250, 500, and 1000 mg	Limited subjective effects at 250 mg, negative mood effects at higher doses. Dose-dependent increase in heart rate.[9][10]
Not Specified	700 mg	Lowered blood pressure, decreased self-reported calmness, and increased interest in tasks.[9]
Daily for 3 weeks	979 mg (with cocoa)	Lowered systolic blood pressure and raised heart rate.[9]
Daily for 14 days	~900 mg (from 100g 72% dark chocolate)	A clinical trial is examining the effects on blood pressure and trimethylamine N-oxide.

Human Clinical Trials:

• Study Design: Typically employ a within-subjects, placebo-controlled, randomized crossover design.

• Participants: Healthy volunteers are recruited.

• Intervention: Participants receive varying oral doses of Theobromine or a placebo. An active control like caffeine is often included for comparison.

• Outcome Measures: Subjective effects are assessed using questionnaires. Cardiovascular parameters like heart rate and blood pressure are monitored. Cognitive performance may also be evaluated.

III. Signaling Pathways of Theobromine

Theobromine exerts its effects through the modulation of several key signaling pathways. Its primary mechanisms include adenosine receptor antagonism and phosphodiesterase (PDE) inhibition.[11]

Caption: Theobromine's primary signaling mechanisms.

Recent studies have also elucidated Theobromine's role in activating the MAPK and NF-κB signaling pathways, suggesting its potential protective effects against inflammatory disorders.[12] Furthermore, in the context of cancer research, Theobromine has been shown to inhibit the Akt/mTOR and NF-κB signaling pathways in glioblastoma cells.[13]

IV. Experimental Workflow

The reproducibility of experimental data relies on a well-defined and consistent workflow.

Caption: A generalized experimental workflow for Theobromine research.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 4. (Open Access) Extraction and estimation of theobromine in marketed tea by hptlc and uv method (2010) | Amit J. Kasabe | 3 Citations [scispace.com]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. Separation and Determination of Theobromine and Caffeine in Cocoa Beans Extract Using TLC‐SERS: Identification and Computational Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Psychopharmacology of theobromine in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. What is the mechanism of Theobromin? [synapse.patsnap.com]
• 12. Immunostimulatory Activities of Theobromine on Macrophages via the Activation of MAPK and NF-κB Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Theobromine, the primary methylxanthine found in Theobroma cacao, prevents malignant glioblastoma proliferation by negatively regulating phosphodiesterase-4, extracellular signal-regulated kinase, Akt/mammalian target of rapamycin kinase, and nuclear factor-kappa B - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Benchmarking 1-Theobromineacetic Acid Against Known Enzyme Inhibitors

For drug development professionals, researchers, and scientists, understanding the inhibitory profile of a novel compound is a critical step in evaluating its therapeutic potential. This guide provides a framework for benchmarking 1-Theobromineacetic acid, a xanthine derivative, against established inhibitors of plausible enzyme targets. Due to the limited publicly available data on 1-Theobromineacetic acid's specific inhibitory activities, this document serves as a comparative blueprint, outlining the necessary experimental comparisons and methodologies.

Potential Enzyme Targets and Comparative Inhibitors

Based on its structural similarity to other methylxanthines like theobromine and theophylline, the primary potential enzyme targets for 1-Theobromineacetic acid are Phosphodiesterases (PDEs) and Xanthine Oxidase (XO).

• Phosphodiesterases (PDEs): This superfamily of enzymes degrades cyclic nucleotides (cAMP and cGMP), which are crucial second messengers in various signaling pathways. Theophylline, a related compound, is a known non-selective PDE inhibitor used in the treatment of respiratory diseases.[1][2][3]

• Xanthine Oxidase (XO): This key enzyme catalyzes the final steps of purine metabolism, converting hypoxanthine to xanthine and then to uric acid.[4] Overactivity can lead to hyperuricemia and gout.[4] Allopurinol is a potent, widely-used XO inhibitor and serves as a primary clinical benchmark.[5]

Data Presentation: A Comparative Framework

The following table provides a template for summarizing the quantitative inhibitory data. While specific values for 1-Theobromineacetic acid are not currently available, the data for known inhibitors are presented to establish a benchmark for future experimental work.

Target Enzyme	Test Compound	IC50 Value	Known Inhibitor	Benchmark IC50 Value
Phosphodiesterase (PDE)	1-Theobromineacetic acid	Data Not Available	Theophylline	Non-selective inhibitor
Xanthine Oxidase (XO)	1-Theobromineacetic acid	Data Not Available	Allopurinol	0.2 - 50 µM[6]

IC50 (Half-maximal inhibitory concentration) values can vary based on assay conditions.

Experimental Protocols

Detailed and standardized methodologies are essential for generating reproducible and comparable data. Below are established protocols for assessing inhibition of the key target enzymes.

Protocol 1: Xanthine Oxidase (XO) Inhibition Spectrophotometric Assay

Objective: To determine the IC50 value of a test compound against xanthine oxidase by measuring the enzymatic production of uric acid.

Materials:

• Xanthine Oxidase (from bovine milk or other sources)

• Xanthine (substrate)

• 1-Theobromineacetic acid (test compound)

• Allopurinol (positive control inhibitor)

• Potassium phosphate buffer (e.g., 0.1 M, pH 7.5)

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Procedure:

• Compound Preparation: Prepare a stock solution of 1-Theobromineacetic acid and Allopurinol in DMSO. Create a series of dilutions in the assay buffer to achieve a range of final concentrations.

• Assay Reaction: In each well of the microplate, add:

  • Potassium phosphate buffer.

  • Test compound dilution (or buffer with DMSO for control).

  • Xanthine solution.

• Pre-incubation: Mix and incubate the plate at a controlled temperature (e.g., 37°C) for 5-10 minutes.

• Initiation: Add a solution of xanthine oxidase to each well to start the reaction.

• Measurement: Immediately begin monitoring the increase in absorbance at 290-295 nm, which corresponds to the formation of uric acid.[7] Take readings every 30-60 seconds for 15-20 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot for each concentration.

  • Determine the percentage of inhibition relative to the control (no inhibitor) for each compound concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data using a non-linear regression model to calculate the IC50 value.

Protocol 2: Phosphodiesterase (PDE) Inhibition Assay

Objective: To determine the IC50 value of a test compound against a specific PDE isozyme.

Materials:

• Recombinant human PDE enzyme (e.g., PDE4)

• cAMP (substrate)

• 1-Theobromineacetic acid (test compound)

• Theophylline or a selective PDE4 inhibitor like Roflumilast (positive control)

• Assay buffer (e.g., Tris-HCl with MgCl₂)

• Commercially available PDE assay kit (e.g., fluorescence polarization or colorimetric based)

• 96-well microplate (type depends on detection method)

• Microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of 1-Theobromineacetic acid and the control inhibitor in the appropriate assay buffer.

• Enzyme Reaction: To each well, add the PDE enzyme solution followed by the test compound dilution.

• Pre-incubation: Allow the plate to incubate for a specified time (e.g., 15 minutes) to permit the inhibitor to bind to the enzyme.

• Initiation: Add the cAMP substrate to each well to start the enzymatic reaction. Incubate for the recommended time and temperature (e.g., 30-60 minutes at 30°C).

• Detection: Stop the reaction and perform the detection step according to the assay kit's instructions. This typically involves adding a binding agent or a series of reagents that produce a measurable signal (e.g., fluorescence, absorbance) proportional to the amount of cAMP remaining.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration compared to the uninhibited control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting to a dose-response curve.

Mandatory Visualizations

Diagrams help to conceptualize the biochemical context and experimental procedures.

Caption: The purine degradation pathway and the inhibitory action of Allopurinol on Xanthine Oxidase.

Caption: A generalized experimental workflow for determining the IC50 of an enzyme inhibitor.

References

• 1. Theophylline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Theophylline: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 3. Are phosphodiesterase 4 inhibitors just more theophylline? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Xanthine oxidase inhibitory study of eight structurally diverse phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic Effects of Xanthine Oxidase Inhibitors: Renaissance Half a Century after the Discovery of Allopurinol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Theobromineacetic Acid: A Guide for Laboratory Professionals

The responsible disposal of chemical waste is a critical aspect of laboratory safety and environmental protection. This guide provides essential procedural information for the proper disposal of 1-Theobromineacetic acid, tailored for researchers, scientists, and drug development professionals. Adherence to these guidelines, in conjunction with the specific Safety Data Sheet (SDS) for the compound and all applicable regulations, is imperative for ensuring a safe and compliant laboratory environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS) for 1-Theobromineacetic acid. The SDS contains detailed information about the substance's hazards, handling, and emergency measures.[1][2] In the absence of a specific SDS for 1-Theobromineacetic acid, the information for the closely related compound, Theobromine, suggests that it is harmful if swallowed and causes serious eye irritation.[3][4][5] Therefore, appropriate personal protective equipment (PPE) should be worn at all times.

Table 1: Recommended Personal Protective Equipment (PPE)

Equipment	Specification	Purpose
Eye Protection	Chemical safety goggles or a face shield.	To protect eyes from splashes and dust.[6]
Gloves	Chemical-resistant gloves (e.g., nitrile rubber).	To prevent skin contact.[6]
Lab Coat	Standard laboratory coat.	To prevent contamination of personal clothing.[6]
Respiratory Protection	Use in a well-ventilated area. A dust mask may be necessary if generating dust.	To be used if there is a risk of generating dust or aerosols.[6]

In the event of a spill, the area should be immediately evacuated and ventilated. Solid spills should be carefully swept up to avoid dust formation and placed into a designated hazardous waste container.[6][7]

Step-by-Step Disposal Protocol

The disposal of 1-Theobromineacetic acid should be managed as hazardous waste through a licensed professional waste disposal service, in accordance with federal, state, and local regulations.[8][9][10][11][12] The Resource Conservation and Recovery Act (RCRA) in the United States provides a framework for "cradle-to-grave" management of hazardous waste.[8][12]

• Waste Determination: The first step is to determine if the waste is hazardous.[8][13] Based on the available data for similar compounds, 1-Theobromineacetic acid waste should be treated as hazardous.

• Segregation and Labeling: Isolate 1-Theobromineacetic acid waste from other laboratory waste streams to prevent unintended reactions.[1][2] The waste must be stored in a clearly labeled, sealed, and compatible container.[1][13][14] The label must include the words "Hazardous Waste," the chemical name "1-Theobromineacetic acid," and a clear description of its hazards.[6]

• Container Management: Waste containers must be in good condition, compatible with the chemical, and kept closed except when adding waste.[1][13][14] For instance, strong acids should not be stored in metal containers.[1]

• Secure Storage: Store the sealed and labeled waste container in a designated, well-ventilated, and secure area, often referred to as a Satellite Accumulation Area.[13]

• Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup and disposal.[13] Provide the disposal company with the Safety Data Sheet (SDS) for 1-Theobromineacetic acid.[6]

• Documentation: Maintain meticulous records of the waste disposal, including the quantity of waste, the date of collection, and the name of the disposal company. This documentation is essential for regulatory compliance.[6]

Important Note: Never dispose of 1-Theobromineacetic acid down the drain or in the regular trash.[2][6] This can lead to environmental contamination. Empty containers that held the chemical must be triple rinsed with a suitable solvent, and the rinsate must be collected and disposed of as hazardous waste.[7][14]

Waste Minimization

In addition to proper disposal, laboratories should implement strategies to minimize the generation of chemical waste.[1][13][15] This can be achieved by:

• Ordering only the necessary quantities of chemicals.[13]

• Substituting hazardous chemicals with less hazardous alternatives when possible.[13][15]

• Maintaining a chemical inventory to avoid ordering duplicates.[1][13]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Theobromineacetic acid.

Caption: Workflow for the safe disposal of 1-Theobromineacetic acid.

References

• 1. acewaste.com.au [acewaste.com.au]
• 2. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]
• 3. fishersci.fr [fishersci.fr]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. youtube.com [youtube.com]
• 9. epa.gov [epa.gov]
• 10. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 11. Hazardous Waste Program | Department of Environmental Protection | Commonwealth of Pennsylvania [pa.gov]
• 12. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]
• 14. rtong.people.ust.hk [rtong.people.ust.hk]
• 15. iip.res.in [iip.res.in]

Essential Safety and Logistical Information for Handling 1-Theobromineacetic Acid

1-Theobromineacetic acid is a derivative of theobromine and, as such, should be handled with care. Theobromine is classified as harmful if swallowed and causes serious eye irritation.[1] Some data also suggests it is a suspected carcinogen and may cause damage to organs through prolonged or repeated exposure.[1] The acetic acid functional group introduces corrosive properties, similar to other carboxylic acids. Therefore, appropriate personal protective equipment (PPE) and safe handling procedures are crucial to minimize risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling 1-Theobromineacetic acid, particularly in powder form.

Protection Type	Equipment Specification	Purpose
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.[2][3]	To protect eyes from splashes and airborne particles.
Skin Protection	Nitrile or neoprene gloves. Double-gloving is recommended. A chemical-resistant lab coat or apron.[2]	To prevent skin contact.
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if dust is generated and work is not performed in a fume hood.[2]	To protect against the inhalation of harmful dust.
Foot Protection	Closed-toe shoes.	To protect feet from spills.

Operational Plan

Adherence to a strict operational plan is crucial for ensuring laboratory safety.

Engineering Controls:

• Ventilation: Always handle 1-Theobromineacetic acid in a well-ventilated area.[4][5][6]

• Fume Hood: For procedures that may generate dust or aerosols, use a certified chemical fume hood.

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation.[2][5][6]

Safe Handling Practices:

• Avoid generating dust.[2][5][6]

• Avoid all personal contact, including inhalation of dust.[7]

• Wash hands thoroughly after handling.[2][3][5]

• Do not eat, drink, or smoke in the laboratory.[2][5]

• Keep containers tightly closed when not in use and store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[2][5][6][7]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste and consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification.[5][6]

• Contaminated Materials: All materials contaminated with 1-Theobromineacetic acid, including PPE, absorbent pads, and disposable labware, must be collected in a designated hazardous waste container.

• Waste Disposal: Dispose of the chemical waste through a licensed waste disposal company.[7] Do not allow the product to enter drains or sewer systems.[1][3]

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.

Experimental Workflow

The following diagram illustrates the general workflow for the safe handling of 1-Theobromineacetic acid.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. fishersci.fr [fishersci.fr]
• 3. carlroth.com [carlroth.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]